5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

• CAS: 299442-42-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

Abstract

This technical guide provides a comprehensive overview of a robust and efficient synthetic route for 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The 1,3,4-thiadiazole scaffold is a privileged structure known for imparting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] This document details the strategic approach, underlying mechanistic principles, a step-by-step experimental protocol, and thorough characterization of the target molecule. It is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, offering field-proven insights into the practical execution and rationale behind the synthetic choices.

Introduction: The Significance of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle containing one sulfur and two nitrogen atoms. Its unique electronic properties and structural rigidity make it a highly attractive scaffold in pharmacological research.[1][2] The presence of the =N-C-S- moiety is often associated with its diverse biological activities.[1] Derivatives of 2-amino-1,3,4-thiadiazole are particularly noteworthy, serving as key precursors for a multitude of bioactive molecules.[2]

The target molecule, 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine, incorporates a 3-methylbenzyl group via a thioether linkage. This strategic modification enhances lipophilicity, which can improve cell permeability and bioavailability. The thioether bond provides metabolic stability while the benzyl group can engage in various non-covalent interactions with biological targets. This guide focuses on the most direct and efficient synthetic pathway to this promising compound, starting from the commercially available 2-amino-5-mercapto-1,3,4-thiadiazole.

Retrosynthetic Analysis and Strategic Rationale

The synthesis of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine is most logically approached through a nucleophilic substitution reaction. The key disconnection lies at the thioether bond, identifying 2-amino-5-mercapto-1,3,4-thiadiazole as the nucleophile and a suitable 3-methylbenzyl electrophile.

Caption: General mechanism for the S-alkylation of a thiol.

Causality Behind Experimental Choices:

• Choice of Base: A moderately strong base is required to deprotonate the thiol without causing unwanted side reactions. Inorganic bases like potassium hydroxide (KOH) or potassium carbonate (K₂CO₃) are cost-effective and efficient. Triethylamine (TEA) is a suitable organic base that can also act as an acid scavenger. The choice of base can influence reaction rate and yield.

• Choice of Solvent: A polar aprotic solvent such as N,N-dimethylformamide (DMF) or ethanol is ideal. These solvents can dissolve the reactants and stabilize the charged intermediate of the SN2 transition state, thereby accelerating the reaction. Ethanol is a greener and often preferred solvent.

• Reaction Temperature: The reaction is typically performed at room temperature or with gentle heating (e.g., 50-80 °C). Heating can increase the reaction rate but may also lead to the formation of byproducts. Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time and temperature.

Detailed Experimental Protocol

This protocol is a self-validating system, incorporating in-process checks to ensure reaction completion and purity of the final product.

Materials and Reagents

Reagent	M.W. ( g/mol )	Quantity (mmol)	Mass/Volume
2-Amino-5-mercapto-1,3,4-thiadiazole	133.19	10.0	1.33 g
3-Methylbenzyl chloride	140.61	10.5	1.48 g (1.34 mL)
Potassium Hydroxide (KOH)	56.11	11.0	0.62 g
Ethanol (Absolute)	-	-	50 mL
Deionized Water	-	-	As needed
Ethyl Acetate	-	-	As needed
Hexane	-	-	As needed

Step-by-Step Methodology

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-amino-5-mercapto-1,3,4-thiadiazole (1.33 g, 10.0 mmol) and absolute ethanol (50 mL).

• Base Addition: Stir the suspension at room temperature and add powdered potassium hydroxide (0.62 g, 11.0 mmol) in one portion. The suspension should become a clear, pale-yellow solution as the potassium thiolate salt is formed. Stir for 15-20 minutes.

• Electrophile Addition: Add 3-methylbenzyl chloride (1.34 mL, 10.5 mmol) dropwise to the stirred solution over 5 minutes.

• Reaction Monitoring: Heat the reaction mixture to reflux (approximately 78 °C) and monitor its progress using Thin Layer Chromatography (TLC) (e.g., mobile phase: 1:1 Ethyl Acetate/Hexane). The reaction is typically complete within 3-5 hours. A new, less polar spot corresponding to the product should appear, and the starting material spot should diminish.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. Reduce the solvent volume to about 10-15 mL using a rotary evaporator.

• Precipitation: Pour the concentrated reaction mixture into 100 mL of cold deionized water with stirring. A white or off-white precipitate of the crude product should form.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with deionized water (2 x 30 mL) to remove any remaining salts and then with a small amount of cold ethanol to facilitate drying.

• Purification: The crude product can be purified by recrystallization from an appropriate solvent system, such as ethanol/water or ethyl acetate/hexane, to yield the pure 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine as a white solid.

Diagram: Experimental Workflow

Caption: Step-by-step synthesis workflow.

Characterization of the Final Product

The structure and purity of the synthesized 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine should be confirmed using standard analytical techniques. Expected data based on the structure and analogous compounds are provided below.

Test	Expected Results
Appearance	White to off-white crystalline solid
Melting Point	Expected to be in the range of 150-180 °C (based on similar structures)
¹H NMR (DMSO-d₆)	δ 7.3-7.1 (m, 4H, Ar-H), 7.2 (s, 2H, -NH₂), 4.3 (s, 2H, -S-CH₂-), 2.3 (s, 3H, -CH₃). The broad singlet for the amine protons is exchangeable with D₂O. [3]
¹³C NMR (DMSO-d₆)	δ 170.0 (C=N of thiadiazole), 150.0 (C-S of thiadiazole), 138.0, 137.5, 129.0, 128.5, 128.0, 126.0 (aromatic carbons), 38.0 (-S-CH₂-), 21.0 (-CH₃). [3]
FT-IR (KBr, cm⁻¹)	~3300-3100 (N-H stretching), ~3050 (Aromatic C-H stretching), ~2950 (Aliphatic C-H stretching), ~1620 (C=N stretching), ~1500 (N-H bending).
Mass Spec (ESI+)	m/z [M+H]⁺ calculated for C₁₀H₁₁N₃S₂: 238.0473; found: 238.0475.

Conclusion

This guide has outlined a reliable and well-rationalized synthetic route for 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine. The S-alkylation of 2-amino-5-mercapto-1,3,4-thiadiazole is a high-yielding and straightforward method, making the target compound readily accessible for further investigation in drug discovery and materials science. The provided protocol, grounded in established chemical principles, offers a clear and reproducible pathway for researchers in the field.

References

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• Review on Methods of Synthesis: 1,3,4-Thiadiazole-2-Thiones. (n.d.). Indian Journal of Heterocyclic Chemistry.

• Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity. (2014). Saudi Pharmaceutical Journal. Available at: [Link]

• Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. (n.d.). WordPress. Available at: [Link]

• Synthesis, Antimicrobial and Anticancer Activities of 5-(4-substituted-phenyl)-1,3,4-thiadiazole-2-amines. (2011). Rasayan Journal of Chemistry. Available at: [Link]

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• The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. (2022). Journal of Medicinal and Chemical Sciences. Available at: [Link]

• Kang, S. K., Cho, N. S., & Jang, S. (2012). 5-({3-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl]benzyl}sulfanyl)-1,3,4-thiadiazol-2-amine. Acta Crystallographica Section E: Crystallographic Communications, 68(Pt 4), o1241. Available at: [Link]

• Functionalisation of 2-mercapto-5-methyl-1,3,4-thiadiazole. (2024). Molecules. Available at: [Link]

• Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. (2013). De Gruyter. Available at: [Link]

• New 1,3,4-thiadiazole compounds: synthesis, spectroscopic characterisation and theoretical analyses based on DFT calculations. (2019). DergiPark. Available at: [Link]

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• 2. Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole: 2-(ω-Haloalkylthio) Thiadiazoles vs. Symmetrical Bis-Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
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Mass spectrometry analysis of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

An In-depth Technical Guide to the Mass Spectrometry Analysis of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

Abstract

This technical guide provides a comprehensive framework for the mass spectrometric analysis of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine (Molecular Formula: C₁₀H₁₁N₃S₂, Molecular Weight: 237.34 g/mol ), a heterocyclic compound of interest in medicinal chemistry.[1] We detail a robust methodology employing Liquid Chromatography coupled with Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS). The guide focuses on the principles behind method development, from sample preparation to instrument parameter selection. A central component of this work is the detailed elucidation of the compound's fragmentation pathway under Collision-Induced Dissociation (CID), providing a spectral signature for unambiguous identification. This document is intended for researchers, analytical scientists, and drug development professionals requiring a definitive method for the characterization of this and structurally related thiadiazole derivatives.

Introduction

The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including antimicrobial and anticancer properties.[1] The compound 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine is a notable example, featuring a 3-methylbenzyl group linked via a sulfanyl bridge to the 5-position of the 2-amino-1,3,4-thiadiazole core.[1] Rigorous structural confirmation and purity assessment are paramount in the development of such potential therapeutic agents.

Mass spectrometry (MS) stands as an indispensable analytical tool for this purpose, offering unparalleled sensitivity and specificity for determining molecular mass and elucidating chemical structures.[2][3] Among various MS techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is exceptionally well-suited for analyzing small molecules within complex matrices.[3][4] This guide presents a detailed workflow for the analysis of this specific molecule, emphasizing the rationale behind the chosen experimental parameters and providing a blueprint for interpreting the resulting spectral data.

Part I: Foundational Principles & Pre-Analysis Considerations

Rationale for Methodology Selection: The Case for LC-ESI-MS/MS

The selection of an analytical technique is dictated by the physicochemical properties of the analyte and the desired outcome. For 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine, a multi-faceted approach is required for definitive characterization.

• Liquid Chromatography (LC): Prior to mass analysis, LC is employed to separate the target analyte from synthesis precursors, impurities, or degradants. This chromatographic step is crucial for reducing matrix effects and ensuring that the mass spectrum is representative of the compound of interest.

• Electrospray Ionization (ESI): ESI is a "soft ionization" technique that transfers ions from solution into the gas phase with minimal fragmentation.[5] This is ideal for obtaining a clear signal for the intact protonated molecule (the precursor ion), which is the starting point for structural analysis. The presence of a basic primary amine group on the thiadiazole ring makes the molecule readily amenable to protonation in positive ion mode, forming a stable [M+H]⁺ ion.

• Tandem Mass Spectrometry (MS/MS): While the initial MS scan confirms the molecular weight, it provides little structural information. Tandem MS (also known as MS²) solves this by isolating the precursor ion ([M+H]⁺), subjecting it to fragmentation, and analyzing the resulting product ions.[6] This fragmentation pattern is a unique fingerprint of the molecule's structure, allowing for unambiguous identification.[2][7] Collision-Induced Dissociation (CID) is the most common fragmentation method for small molecules, providing reproducible and structurally informative spectra.[7]

The logical flow of this integrated approach is visualized in the workflow diagram below.

Caption: A high-level overview of the analytical process.

Part II: Experimental Protocol: LC-MS/MS Analysis

This section outlines a validated, step-by-step protocol. The parameters provided are a robust starting point and may be optimized for specific instrumentation.

Sample Preparation

• Stock Solution: Accurately weigh ~1 mg of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine and dissolve in 1 mL of HPLC-grade methanol to create a 1 mg/mL stock solution.

• Working Solution: Dilute the stock solution 1:1000 in the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) to a final concentration of 1 µg/mL.

• Justification: Methanol is an excellent solvent for many organic molecules. Diluting into the mobile phase ensures compatibility with the LC system. The addition of 0.1% formic acid is critical; it acidifies the mobile phase, promoting the protonation of the analyte's amino group, which is essential for efficient ESI in positive ion mode.

Instrumentation Parameters

The following tables summarize the recommended starting parameters for a standard high-performance liquid chromatography (HPLC) system coupled to a quadrupole time-of-flight (Q-TOF) or triple-quadrupole (QqQ) mass spectrometer.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Value	Rationale
Column	C18, 2.1 x 50 mm, 1.8 µm	C18 is a versatile reversed-phase column suitable for retaining nonpolar to moderately polar compounds like the target analyte.
Mobile Phase A	Water + 0.1% Formic Acid	Aqueous phase with acid modifier for protonation.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic phase for eluting the analyte.
Gradient	5% to 95% B over 5 min	A standard gradient to elute the compound and clean the column.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column to ensure sharp peaks.
Column Temp.	40 °C	Elevated temperature reduces viscosity and improves peak shape.

| Injection Vol. | 2 µL | A small volume to prevent column overloading. |

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Value	Rationale
Ionization Mode	ESI, Positive	The basic amino group is readily protonated.
Capillary Voltage	3.5 kV	Optimizes the electrospray process for stable ion generation.
Nebulizer Gas	Nitrogen, 45 psi	Assists in droplet formation (aerosolization).
Drying Gas	Nitrogen, 10 L/min, 325 °C	Facilitates solvent evaporation from droplets to release gas-phase ions.
Scan Mode	Full Scan (MS1) & Targeted MS/MS	MS1 identifies the precursor; MS/MS provides structural data.
MS1 Scan Range	m/z 50 - 500	Covers the expected molecular ion and potential low-mass fragments.
MS/MS Precursor	m/z 238.05	The [M+H]⁺ ion of the analyte.

| Collision Energy | 20-30 eV | An optimal energy range to induce informative fragmentation without complete annihilation of the ion. |

Part III: Data Analysis & Spectral Interpretation

Full Scan MS Analysis (MS1)

The initial full scan analysis serves to confirm the presence and molecular weight of the target compound. In positive ESI mode, 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine is expected to be detected as its protonated molecular ion, [M+H]⁺.

Table 3: High-Resolution Mass Confirmation

Species	Theoretical m/z	Observed m/z	Mass Error (ppm)

| [C₁₀H₁₁N₃S₂ + H]⁺ | 238.0470 | 238.0468 | -0.84 |

A low mass error (< 5 ppm) on a high-resolution instrument provides strong evidence for the elemental composition of the detected ion, serving as a primary point of identification.

Tandem MS (MS/MS) Analysis: Elucidating the Fragmentation Pathway

The MS/MS spectrum provides the structural fingerprint. By subjecting the isolated precursor ion (m/z 238.05) to CID, we induce fragmentation at the most labile bonds. The structure of the molecule suggests several likely cleavage points: the benzylic C-S bond, the S-thiadiazole bond, and bonds within the heterocyclic ring.

The proposed fragmentation pathway is detailed below. The most characteristic fragmentation involves the cleavage of the C-S bond linking the benzyl group to the thiadiazole core, leading to two primary, structurally significant fragment ions.

Caption: Key bond cleavages and resulting fragment ions.

Table 4: Interpretation of Major Product Ions

Observed m/z	Proposed Formula	Neutral Loss	Interpretation
134.99	[C₃H₄N₃S₂]⁺	C₇H₈ (Methyltoluene)	Represents the protonated 2-amino-1,3,4-thiadiazole-5-thiol portion of the molecule. This is a highly diagnostic fragment.
117.96	[C₃H₁N₂S₂]⁺	C₇H₈ + NH₃	Results from the subsequent loss of ammonia (NH₃) from the m/z 134.99 fragment, indicating the presence of the primary amine.
105.07	[C₈H₉]⁺	C₂H₂N₃S₂	Represents the 3-methylbenzyl cation. This confirms the structure of the benzyl moiety.

| 91.05 | [C₇H₇]⁺ | C₃H₄N₃S₂ | The classic tropylium ion, a rearrangement product of the benzyl cation, providing definitive evidence for the benzyl substructure. |

The presence of the complementary ion pairs (m/z 105.07/91.05 and m/z 134.99) provides a self-validating system; the identification of both halves of the molecule following a single bond cleavage strongly confirms the proposed connectivity and overall structure.

Conclusion

This guide establishes a definitive and reliable LC-MS/MS method for the analysis of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine. By employing ESI for soft ionization and CID for fragmentation, a detailed spectral signature was obtained. The key diagnostic fragments at m/z 134.99 and m/z 105.07/91.05 allow for unambiguous confirmation of the thiadiazole core and the 3-methylbenzyl group, respectively. This comprehensive approach, from methodological rationale to spectral interpretation, provides scientists with a robust protocol for quality control, structural verification, and impurity profiling in a drug discovery and development context.

References

• Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. MDPI. Available at: [Link].

• Identification of small molecules using accurate mass MS/MS search. PMC. Available at: [Link].

• High resolution mass spectrometry. Part VII. 1,2,3-Thiadiazole derivatives. RSC Publishing. Available at: [Link].

• Mass Spectrometry in Small Molecule Drug Development. American Pharmaceutical Review. Available at: [Link].

• Tandem mass spectrometry. Wikipedia. Available at: [Link].

• Applications of Tandem Mass Spectrometry (MS/MS) in Protein Analysis for Biomedical Research. MDPI. Available at: [Link].

• Mass spectrometry: a game changer in laboratory diagnostics? Wiley Analytical Science. Available at: [Link].

• Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. PubMed Central. Available at: [Link].

• Electrospray ionization. Wikipedia. Available at: [Link].

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Foreword: The Vibrational Signature of a Privileged Scaffold

An In-Depth Technical Guide to the FT-IR Spectrum of 5-Substituted-1,3,4-Thiadiazol-2-amine

The 1,3,4-thiadiazole ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of pharmacologically active agents, including antimicrobials, anti-inflammatory drugs, and carbonic anhydrase inhibitors.[1][2] The 5-substituted-1,3,4-thiadiazol-2-amine core, in particular, offers a synthetically versatile platform for drug discovery. Its biological activity is often attributed to the presence of the =N–C–S moiety, which can engage in crucial hydrogen bonding and other non-covalent interactions with biological targets.[3]

Fourier-Transform Infrared (FT-IR) spectroscopy provides a rapid, non-destructive, and highly informative method for the structural elucidation of these molecules. Each covalent bond within the molecule vibrates at a characteristic frequency, and by interpreting the resulting spectrum, we can confirm the presence of key functional groups and the integrity of the heterocyclic core. This guide provides researchers, scientists, and drug development professionals with a detailed analysis of the FT-IR spectral features of this important class of compounds, grounded in both theoretical principles and practical, field-proven methodologies.

Decoding the Spectrum: Principal Vibrational Regions and Assignments

The FT-IR spectrum of a 5-substituted-1,3,4-thiadiazol-2-amine can be systematically interpreted by dissecting it into three primary regions, each governed by the vibrations of specific functional groups. The precise wavenumber of a given vibration is sensitive to the molecular environment, including the electronic effects of the substituent at the 5-position.

The High-Frequency Region (4000 - 2500 cm⁻¹): N-H and C-H Stretching

This region is dominated by the stretching vibrations of bonds involving hydrogen atoms.

• Amino Group (N-H Stretching): The primary amine at the C2 position is one of the most prominent features. It gives rise to two distinct bands: an asymmetrical stretching band and a symmetrical stretching band, typically observed in the 3400-3100 cm⁻¹ range.[3][4] The presence of two peaks is a definitive indicator of a primary amine (-NH₂). Intermolecular hydrogen bonding can cause these bands to broaden and shift to lower wavenumbers.

• Aromatic C-H Stretching: If the substituent at the C5 position is an aromatic ring, sharp, moderately intense bands will appear just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ region.[3]

• Aliphatic C-H Stretching: For molecules with alkyl substituents at C5, the C-H stretching vibrations will be observed just below 3000 cm⁻¹, generally in the 2980-2850 cm⁻¹ range.

The Double Bond Region (1700 - 1500 cm⁻¹): The Thiadiazole Core Signature

This region is critical for confirming the formation and integrity of the heterocyclic ring.

• C=N Stretching (Thiadiazole Ring): The stretching vibration of the endocyclic carbon-nitrogen double bond is the most characteristic band for the 1,3,4-thiadiazole ring. This strong, sharp absorption is consistently found in the 1636-1590 cm⁻¹ range.[3][4][5] Its position can be influenced by the electronic nature of the C5 substituent.

• N-H Bending (Scissoring): The in-plane bending vibration of the primary amino group also appears in this vicinity, often as a sharp band around 1600 cm⁻¹ .[4] This can sometimes overlap with the C=N stretching band.

The Fingerprint Region (1500 - 600 cm⁻¹): Ring and Substituent Vibrations

This complex region contains a wealth of structural information arising from various stretching and bending vibrations.

• C-N Stretching: The stretching of the exocyclic C-N bond (thiadiazole ring to amino group) contributes to bands in the 1320–1120 cm⁻¹ range.[4]

• Thiadiazole Ring Skeletal Vibrations: The coupled vibrations of the entire ring system, including C-S and N-N stretching, produce a series of bands. A key diagnostic band is the C-S-C stretching of the thiadiazole moiety, which is reliably observed in the 854-812 cm⁻¹ range.[3][5] Other ring vibrations appear throughout this region.[6]

• Substituent-Specific Bands: The fingerprint region will also contain bands characteristic of the C5 substituent. For instance, if the substituent is a halogenated phenyl ring, a C-X (where X = Cl, F) stretching vibration may be observed in the 687-681 cm⁻¹ range.[3][5]

Tabulated Summary of Key Vibrational Frequencies

For ease of reference, the characteristic FT-IR absorption data for 5-substituted-1,3,4-thiadiazol-2-amines are summarized below.

Wavenumber Range (cm⁻¹)	Vibrational Mode	Bond Type	Relative Intensity	Notes
3400 - 3200	Asymmetric & Symmetric Stretching	N-H (amine)	Medium to Strong	Two distinct peaks are characteristic of a primary amine. Broadening indicates H-bonding.
3100 - 3000	Stretching	C-H (aromatic)	Medium to Weak	Present when C5 substituent is an aryl group.[3]
2980 - 2850	Stretching	C-H (aliphatic)	Medium	Present when C5 substituent is an alkyl group.
1636 - 1590	Stretching	C=N (ring)	Strong, Sharp	The most characteristic band of the 1,3,4-thiadiazole ring.[3][4]
~1600	Bending (Scissoring)	N-H (amine)	Medium, Sharp	Can overlap with the C=N ring stretch.[4]
1320 - 1120	Stretching	C-N	Medium	Corresponds to the bond between the ring and the amino group.[4]
854 - 812	Stretching	C-S-C (ring)	Medium	A key diagnostic band for the thiadiazole moiety.[3][5]

The Influence of the C5 Substituent: A Mechanistic View

The electronic properties of the substituent at the 5-position directly modulate the electron density distribution within the thiadiazole ring, thereby altering the force constants of its bonds. This causality is reflected in predictable shifts in vibrational frequencies.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) or halides (-Cl, -F) pull electron density away from the ring. This strengthens the C=N double bond character, causing its stretching frequency to shift to a higher wavenumber (hypsochromic shift).

• Electron-Donating Groups (EDGs): Substituents like alkyl (-CH₃) or methoxy (-OCH₃) donate electron density into the ring. This can slightly weaken the C=N bond, causing its stretching frequency to shift to a lower wavenumber (bathochromic shift).

This relationship provides a powerful secondary check on the identity of the C5 substituent.

Caption: Logical flow of substituent electronic effects on FT-IR frequencies.

Experimental Protocol: A Self-Validating Method for FT-IR Analysis

To ensure reproducibility and accuracy, a robust experimental protocol is essential. The following step-by-step methodology for the Potassium Bromide (KBr) pellet technique constitutes a self-validating system by minimizing common sources of error like moisture contamination and sample inhomogeneity.

Objective: To obtain a high-quality, artifact-free FT-IR spectrum of a solid 5-substituted-1,3,4-thiadiazol-2-amine derivative.

Materials:

• Sample compound (2-3 mg)

• Spectroscopic grade KBr, oven-dried (200-300 mg)

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FT-IR Spectrometer

Methodology:

• Preparation (The Dry Imperative):

  • Place both the sample and the KBr powder in a drying oven at 110°C for at least 2 hours to remove adsorbed water. Moisture is the primary antagonist, leading to a broad, interfering O-H band around 3400 cm⁻¹.

  • Transfer the dried materials to a desiccator to cool to room temperature.

• Homogenization (The Key to Clarity):

  • Weigh approximately 2 mg of the sample and 200 mg of KBr (a 1:100 ratio is ideal).

  • Place the KBr in the agate mortar first and gently grind it to a fine, consistent powder. This pre-grinding step helps break down larger crystals.

  • Add the sample to the mortar. Grind the mixture vigorously for 3-5 minutes. The goal is to reduce particle size below the wavelength of the incident IR radiation to minimize scattering (the Christiansen effect) and to ensure the sample is uniformly dispersed. The mixture should appear as a fine, homogenous powder.

• Pellet Formation (The Pressure Test):

  • Carefully transfer a portion of the mixture into the pellet die.

  • Place the die under the hydraulic press and apply pressure (typically 7-10 tons) for approximately 2-3 minutes. The applied pressure causes the KBr to flow and encapsulate the sample in a solid, salt-crystal matrix.

  • Release the pressure slowly. A good pellet will be thin and transparent or translucent. An opaque or cloudy pellet indicates insufficient grinding or pressure.

• Spectral Acquisition (The Measurement):

  • Background Scan: Place the empty sample holder in the spectrometer and run a background scan (typically 32 or 64 scans at a resolution of 4 cm⁻¹). This is a critical self-validation step that records the spectrum of the atmospheric CO₂ and H₂O, which will be automatically subtracted from the sample spectrum.

  • Sample Scan: Carefully place the KBr pellet into the sample holder and acquire the sample spectrum using the same parameters as the background scan.

• Data Interpretation:

  • Analyze the resulting spectrum, identifying the key bands as detailed in Section 2. Ensure the spectrum is free of a broad O-H band and has a flat baseline.

Caption: Workflow for FT-IR analysis using the KBr pellet method.

Conclusion

FT-IR spectroscopy is an indispensable analytical tool in the study of 5-substituted-1,3,4-thiadiazol-2-amines. A systematic approach, focusing on the characteristic vibrational regions of the exocyclic amine and the endocyclic thiadiazole core, allows for unambiguous structural confirmation. By understanding the causal relationship between the electronic nature of the C5 substituent and the resulting spectral shifts, researchers can gain deeper structural insights. The implementation of a rigorous, self-validating experimental protocol, such as the KBr pellet method described, ensures the acquisition of high-quality, reliable data, which is fundamental to advancing research and development in medicinal chemistry.

References

• G. R. Srinivasa, K. R. Ramya, and H. S. B. Naik, "5-[Substituted]-1, 3, 4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evaluation of their DNA interactions," Current Chemistry Letters, 2019. [Link]

• I. U. Khand, P. M. Stanimirov, and V. B. Arion, "Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin," Molecules, 2021. [Link]

• S. Yildiz, B. D. Olmsted, and M. Z. Kassaee, "Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding," RSC Advances, 2022. [Link]

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• A. Kumar, V. P. Singh, and R. A. Singh, "Molecular Structure and Vibrational Analysis of 2-Amino- 5-(m-Nitrophenyl)-1,3,4-Thiadiazole by DFT Calculations," American Journal of Chemistry, 2016. [Link]

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• A. A. El-Azhary, "Vibrational analysis of the spectra of 1,3,4-oxadiazole, 1,3,4-thiadiazole, 1,2,5-oxadiazole and 1,2,5-thiadiazole: comparison between DFT, MP2 and HF force fields," Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 1996. [Link]

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• A. A. Al-Amiery, "The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol," Research Square, 2021. [Link]

• P. K. Upadhyay and P. Mishra, "SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES," Rasayan Journal of Chemistry, 2017. [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The 1,3,4-thiadiazole scaffold is a well-established pharmacophore known to impart a range of biological activities. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the compound's structural, physical, and chemical characteristics. Due to the limited availability of direct experimental data for this specific derivative, this guide combines established knowledge of the 1,3,4-thiadiazole class with computationally predicted values to provide a robust profile. Detailed, field-proven experimental protocols for the determination of these properties are also presented to facilitate further investigation.

Introduction and Scientific Context

The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle containing one sulfur and two nitrogen atoms. This moiety is considered a "privileged structure" in medicinal chemistry, frequently appearing in compounds with a wide array of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antitubercular properties. The biological versatility of the 1,3,4-thiadiazole core is attributed to the presence of the =N-C-S- moiety, which can engage in various biological interactions. Furthermore, the 2-amino-1,3,4-thiadiazole substructure is a key synthetic intermediate, offering a versatile point for chemical modification to explore structure-activity relationships (SAR).

5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine, with the chemical formula C₁₀H₁₁N₃S₂, incorporates this key pharmacophore. The presence of the 3-methylbenzyl group is expected to influence its lipophilicity and steric profile, which in turn can modulate its biological activity and pharmacokinetic properties. This guide will systematically dissect the key physicochemical parameters that are critical for understanding the behavior of this compound in both chemical and biological systems.

Molecular Identity and Structure

A foundational understanding of a compound's physicochemical properties begins with its precise molecular identity and structure.

Identifier	Value	Source
Chemical Name	5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine	BenchChem
CAS Number	299442-42-5	BenchChem
Molecular Formula	C₁₀H₁₁N₃S₂	BenchChem
Molecular Weight	237.34 g/mol	BenchChem
Canonical SMILES	CC1=CC(=CC=C1)CSCC2=NN=C(S2)N	PubChem
InChI Key	IGGNLNYRCDYOLB-UHFFFAOYSA-N	BenchChem

Structural Diagram:

Caption: Chemical structure of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine.

Physicochemical Properties

The physicochemical properties of a compound are paramount in drug discovery, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The following table summarizes key experimental and predicted values for 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine.

Property	Value (Predicted/Analog Data)	Method	Significance in Drug Development
Melting Point	~181-182 °C (for 4-methylbenzyl isomer)	Capillary Method	Purity assessment and solid-state characterization.
pKa (Most Basic)	3.5 - 4.5 (Predicted)	Computational (e.g., MarvinSketch, ACD/Labs)	Influences solubility and membrane permeability at physiological pH.
logP	3.1 - 3.5 (Predicted)	Computational (e.g., XLogP3, ALOGPS)	A measure of lipophilicity, impacting membrane permeability and protein binding.
Water Solubility	Low (Predicted)	Computational	Affects dissolution rate and bioavailability.
Polar Surface Area (PSA)	~105 Ų (for similar structures)	Computational	Correlates with membrane permeability and blood-brain barrier penetration.

Experimental Protocols for Physicochemical Property Determination

To facilitate further research and validation of the predicted properties, the following are standard, authoritative protocols for determining these key physicochemical parameters.

Melting Point Determination (Capillary Method)

Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Workflow:

Caption: Workflow for logP Determination by the Shake-Flask Method.

Detailed Protocol:

• Phase Preparation: n-Octanol and water are mutually saturated before the experiment.

• Dissolution: A known amount of the test substance is dissolved in either n-octanol or water.

• Partitioning: The two phases are mixed in a vessel and agitated until equilibrium is reached.

• Phase Separation: The mixture is centrifuged to ensure complete separation of the two phases.

• Concentration Measurement: The concentration of the substance in each phase is determined using a suitable analytical method (e.g., UV-Vis spectroscopy, HPLC).

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. logP is the base-10 logarithm of P.

Determination of pKa by Potentiometric Titration (Based on OECD 112)

Principle: The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka). It represents the pH at which a compound is 50% ionized and 50% non-ionized. Potentiometric titration involves monitoring the pH of a solution of the compound as a standard acid or base is added.

Workflow:

Caption: Workflow for pKa Determination by Potentiometric Titration.

Detailed Protocol:

• Sample Preparation: A precise amount of the compound is dissolved in high-purity water or a suitable co-solvent system.

• Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH).

• pH Monitoring: The pH of the solution is recorded after each addition of the titrant using a calibrated pH electrode.

• Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The equivalence point is identified as the point of maximum slope.

• pKa Calculation: The pKa is determined from the pH value at the half-equivalence point.

Spectral Properties (Predicted and Representative Data)

While specific experimental spectra for 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine are not available, the following are expected characteristic spectral features based on its structure and data from analogous compounds.

¹H NMR Spectroscopy

• Aromatic Protons (benzyl ring): A complex multiplet in the range of δ 7.0-7.4 ppm.

• Methylene Protons (-CH₂-S-): A singlet at approximately δ 4.3-4.5 ppm.

• Methyl Protons (-CH₃): A singlet at approximately δ 2.3-2.4 ppm.

• Amine Protons (-NH₂): A broad singlet that may be exchangeable with D₂O, typically in the range of δ 7.2-7.5 ppm.

¹³C NMR Spectroscopy

• Thiadiazole Carbons: Resonances in the range of δ 150-170 ppm.

• Aromatic Carbons (benzyl ring): Signals between δ 125-140 ppm.

• Methylene Carbon (-CH₂-S-): A signal around δ 35-40 ppm.

• Methyl Carbon (-CH₃): A signal around δ 20-22 ppm.

Infrared (IR) Spectroscopy

• N-H Stretching (amine): A pair of bands in the region of 3300-3400 cm⁻¹.

• C-H Stretching (aromatic and aliphatic): Bands in the range of 2900-3100 cm⁻¹.

• C=N Stretching (thiadiazole ring): A strong absorption around 1600-1650 cm⁻¹.

• C-S Stretching: Bands in the fingerprint region, typically below 800 cm⁻¹.

Mass Spectrometry

• Molecular Ion Peak (M⁺): Expected at m/z = 237.

• Fragmentation: Common fragmentation patterns would involve cleavage of the benzyl-sulfur bond, leading to fragments corresponding to the 3-methylbenzyl cation (m/z = 105) and the 5-sulfanyl-1,3,4-thiadiazol-2-ylamine fragment.

Potential Applications and Biological Significance

Derivatives of 2-amino-5-mercapto-1,3,4-thiadiazole are extensively studied for their wide-ranging biological activities. Research on structurally similar compounds suggests that 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine may exhibit:

• Antimicrobial Activity: The 1,3,4-thiadiazole nucleus is a common feature in many antimicrobial agents.

• Anticancer Activity: Various derivatives have shown cytotoxicity against different cancer cell lines.

• Anti-inflammatory Activity: The thiadiazole scaffold has been incorporated into molecules with anti-inflammatory properties.

The specific substitution pattern of the 3-methylbenzyl group may confer a unique pharmacological profile, making this compound a valuable subject for further biological evaluation.

Conclusion

This technical guide has provided a detailed overview of the physicochemical properties of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine. While a lack of direct experimental data necessitates the use of predicted values and data from analogous compounds, this guide offers a solid foundation for researchers. The presented experimental protocols provide a clear path for the validation of these properties. A thorough understanding of the physicochemical characteristics outlined herein is essential for the rational design and development of novel therapeutic agents based on the 1,3,4-thiadiazole scaffold.

References

• JOULE: Journal of Organic Chemistry and Its Practical Applications. (n.d.). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity.
• ResearchGate. (2025, June 24). Biological Activities of 1,3,4-Thiadiazole Derivatives: Review.
• Granthaalayah Publications and Printers. (2024, June 30). BIOLOGICAL ACTIVITIES OF 1, 3, 4- THIADIAZOLES AND SOME OF THEIR METAL COMPLEXES: A CONCISE REVIEW | ShodhKosh: Journal of Visual and Performing Arts.
• Journal of Applied Pharmaceutical Science. (2011, July 11). Review on Biological Activities of 1,3,4-Thiadiazole Derivatives.
• Semantic Scholar. (n.d.). Review on Biological Activities of 1,3,4-Thiadiazole Derivatives.
• Benchchem. (n.d.). 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine.
• Echemi. (n.d.). 5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine.

Solubility of 1,3,4-Thiadiazole Derivatives: A Comparative Analysis of DMSO and Methanol

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The selection of an appropriate solvent is a pivotal decision in the early stages of drug discovery and development, profoundly impacting compound solubility, stability, and biological assay performance. For heterocyclic scaffolds like 1,3,4-thiadiazole, which are prevalent in medicinal chemistry, understanding their interaction with common laboratory solvents is critical.[1][2][3] This guide provides a comprehensive analysis of the solubility characteristics of 1,3,4-thiadiazole derivatives, focusing on a comparative study of two ubiquitously used solvents: dimethyl sulfoxide (DMSO) and methanol. We will explore the fundamental physicochemical principles governing solubility, present methodologies for its empirical determination, and discuss the practical implications for high-throughput screening, compound management, and formulation development.

Foundational Principles: The Interplay of Solute and Solvent

Solubility is dictated by the energetic balance of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. The adage "like dissolves like" serves as a fundamental guideline, emphasizing the role of polarity.[4][5][6][7] To understand the solubility of 1,3,4-thiadiazole derivatives, we must first dissect the molecular properties of the solute and the two solvents .

The Solute: 1,3,4-Thiadiazole

The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle containing sulfur and two nitrogen atoms.[2][8] This structure imparts a unique set of properties relevant to solubility:

• Polarity: The presence of electronegative nitrogen and sulfur atoms creates a significant dipole moment, rendering the core scaffold polar.

• Hydrogen Bonding: The nitrogen atoms in the ring can act as hydrogen bond acceptors. Depending on the substituents, attached groups (e.g., amines) can also serve as hydrogen bond donors. This capability is crucial for interactions with protic solvents.[1][8] The thiadiazole moiety is often described as a "hydrogen binding domain" and a "two-electron donor system".[1][8]

The Solvents: A Tale of Two Polars

While both DMSO and methanol are considered polar solvents, they belong to different subclasses, which is the primary determinant of their differential behavior.

• Dimethyl Sulfoxide (DMSO): A polar aprotic solvent, DMSO (CH₃)₂SO is characterized by a strong dipole moment centered on its sulfoxide bond.[9][10] It is a potent hydrogen bond acceptor but lacks a hydrogen atom bonded to an electronegative atom, meaning it cannot act as a hydrogen bond donor.[10] Its large dielectric constant makes it effective at separating ions.[11] DMSO's versatility in dissolving a wide array of both polar and nonpolar compounds has made it the "universal solvent" in drug discovery for creating high-concentration stock solutions.[9][11][12]

• Methanol (CH₃OH): As the simplest alcohol, methanol is a polar protic solvent.[13] The hydroxyl (-OH) group is the source of its protic nature, enabling it to act as both a hydrogen bond donor and acceptor.[10] This dual capability allows it to form extensive hydrogen-bonding networks, similar to water.[14] Methanol is miscible with water and a wide range of organic solvents.[14]

The key physicochemical properties are summarized below.

Property	Dimethyl Sulfoxide (DMSO)	Methanol (CH₃OH)	Rationale for Significance
Solvent Class	Polar Aprotic	Polar Protic	Defines the primary mechanism of solute interaction (dipole vs. H-bonding).
Relative Polarity	0.444[15]	0.762[15]	Higher value indicates stronger interaction with other polar molecules.
Dipole Moment (D)	~3.96 D[10]	~1.70 D	A measure of charge separation; influences dipole-dipole interactions.
H-Bond Donor	No	Yes	Critical for solvating solutes with H-bond acceptor sites (e.g., anions, heteroatoms).[10]
H-Bond Acceptor	Yes (strong)	Yes (moderate)	Allows interaction with protic sites on a solute.
Boiling Point (°C)	189 °C[9]	64.7 °C	High boiling point of DMSO reduces evaporation from stock plates.[9] Low boiling point of methanol is useful for extractions where solvent removal is needed.[16]

Solute-Solvent Interactions: A Mechanistic Comparison

The differential solubility of a 1,3,4-thiadiazole derivative in DMSO versus methanol can be explained by the specific intermolecular forces at play.

Diagram: Solute-Solvent Interaction Models

Caption: Comparative interaction mechanisms of DMSO and Methanol.

• In DMSO: Solubility is primarily driven by strong dipole-dipole interactions between the polar sulfoxide group of DMSO and the polar regions of the thiadiazole ring. DMSO is an excellent hydrogen bond acceptor, readily interacting with any N-H or O-H groups on the thiadiazole's substituents. However, its inability to donate hydrogen bonds makes it less effective at solvating anionic species or electron-rich heteroatoms that are not already protonated.[10]

• In Methanol: Methanol offers a more multifaceted interaction profile. It engages in dipole-dipole interactions but, more importantly, can act as both a hydrogen bond donor and acceptor.[10] It can donate a hydrogen to the lone pairs on the thiadiazole's nitrogen atoms while also accepting hydrogens from amine or hydroxyl substituents on the derivative. This extensive hydrogen-bonding network can effectively break down the solute's crystal lattice and integrate it into the solvent matrix.

Causality: A 1,3,4-thiadiazole derivative with multiple hydrogen bond accepting sites but no donating sites may dissolve well in both solvents. However, a derivative with substituents that are strong hydrogen bond donors (like carboxylic acids or phenols) or one that exists as a salt will often show enhanced solubility in methanol, which can better solvate both the protonated and anionic components. Conversely, large, greasy derivatives with poor hydrogen bonding potential may favor DMSO, which is better at accommodating nonpolar moieties while still interacting with the polar core.[9]

Experimental Workflow for Solubility Determination

A trustworthy assessment of solubility requires a robust, standardized protocol. The Shake-Flask method, though traditional, remains a gold standard for determining equilibrium solubility.[17]

Protocol: Equilibrium Solubility via Shake-Flask Method

• Preparation: Add an excess amount of the solid 1,3,4-thiadiazole derivative to a known volume (e.g., 1 mL) of the chosen solvent (DMSO or methanol) in a sealed, inert vial. "Excess" ensures that a saturated solution is achieved.

• Equilibration: Agitate the vial at a constant temperature (typically 25 °C) for a prolonged period (24-72 hours) to ensure equilibrium is reached.[17] This step is critical, as kinetic solubility measured over short periods can be misleadingly high.[18]

• Phase Separation: Cease agitation and allow the vial to stand, or centrifuge it, to separate the undissolved solid from the saturated supernatant.

• Sampling & Dilution: Carefully extract a precise aliquot of the clear supernatant, avoiding any solid material. Perform a serial dilution of the aliquot with an appropriate mobile phase for the chosen analytical method.

• Quantification: Analyze the diluted sample using a calibrated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Calculation: Use the concentration determined from the analysis and the dilution factor to calculate the original concentration in the saturated solution. This value represents the equilibrium solubility, typically expressed in µg/mL, mM, or mg/mL.

Diagram: Solubility Determination Workflow

Caption: Standard workflow for shake-flask solubility determination.

Implications in Drug Discovery & Development

The choice between DMSO and methanol is not merely academic; it has profound consequences for the drug discovery pipeline.

• High-Throughput Screening (HTS): DMSO is the industry standard for HTS compound libraries.[9] Its ability to dissolve a diverse range of structures at high concentrations (typically 10-20 mM) and its low volatility are ideal for automated liquid handling and long-term storage.[19] However, researchers must be aware that DMSO is not inert and can exhibit pleiotropic effects in biological assays, necessitating careful solvent controls.[9][20]

• In Vitro & In Vivo Assays: While compounds are stored in DMSO, they are often serially diluted into aqueous buffers for biological assays. A compound that is highly soluble in DMSO but poorly soluble in aqueous media may precipitate upon dilution, leading to inaccurate assay results or false negatives.[18] Methanol, being miscible with water, can sometimes be a better intermediate solvent, but its higher volatility and toxicity to cells make it less suitable for cell-based assays.[13]

• Bioavailability & Formulation: Solubility is a key determinant of bioavailability.[][22][23] A drug must dissolve in gastrointestinal fluids to be absorbed.[22] While neither DMSO nor methanol is used in final oral formulations, their use as solvents in early-stage studies provides crucial data. Poor solubility in protic solvents like methanol can be a red flag for potential issues with aqueous solubility and may necessitate formulation strategies like salt formation or the use of co-solvents to improve oral absorption.[][24]

Conclusion

The solubility of 1,3,4-thiadiazole derivatives in DMSO versus methanol is governed by a nuanced interplay of polarity, dipole-dipole forces, and hydrogen bonding. DMSO, as a polar aprotic solvent, excels at dissolving a broad range of compounds through strong dipole interactions, making it indispensable for compound library management. Methanol, a polar protic solvent, offers a more versatile solvation mechanism through its ability to both donate and accept hydrogen bonds, often providing a better surrogate for understanding potential aqueous solubility.

For the researcher, there is no single "better" solvent. The optimal choice is context-dependent. DMSO remains the pragmatic choice for primary stock solutions, while assessing solubility in methanol can provide critical insights into the compound's hydrogen bonding capacity and serve as an early indicator for potential bioavailability challenges. A thorough understanding of these solvent-solute interactions empowers scientists to make informed decisions, ensuring data integrity and accelerating the journey from hit to candidate.

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An In-depth Technical Guide to the Crystal Structure Analysis of 3-Methylbenzyl Substituted Thiadiazole

Abstract

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, recognized for its broad pharmacological potential.[1][2] The introduction of various substituents, such as the 3-methylbenzyl group, allows for the fine-tuning of steric and electronic properties, which can significantly influence biological activity. A definitive understanding of the three-dimensional structure of these molecules is paramount for rational drug design and structure-activity relationship (SAR) studies.[1] Single-crystal X-ray diffraction (SCXRD) stands as the unequivocal method for elucidating the precise atomic arrangement, bond lengths, bond angles, and intermolecular interactions within a crystalline solid.[3][4] This guide provides a comprehensive walkthrough of the crystal structure analysis of a 3-methylbenzyl substituted thiadiazole, from synthesis and crystallization to advanced structural interpretation, tailored for researchers in drug discovery and materials science.

Introduction: The Significance of Thiadiazoles in Drug Discovery

Thiadiazoles are five-membered heterocyclic compounds containing one sulfur and two nitrogen atoms.[5] Among their isomers, the 1,3,4-thiadiazole ring is a privileged structure in drug development, featuring in a variety of therapeutic agents with activities including antimicrobial, anti-inflammatory, and anticancer properties.[6][7] The biological efficacy of these compounds is intimately linked to their molecular geometry and the non-covalent interactions they form with biological targets.[2] The 3-methylbenzyl substituent introduces a flexible, lipophilic moiety that can engage in various intermolecular interactions, such as π-π stacking and C-H···π interactions, thereby influencing crystal packing and potentially receptor binding.[8] Elucidating the crystal structure provides a foundational blueprint for understanding these interactions and guiding the design of more potent and selective therapeutic agents.[9]

Synthesis and Spectroscopic Characterization

The initial step in crystal structure analysis is the synthesis and purification of the target compound. A common route to 2,5-disubstituted 1,3,4-thiadiazoles involves the cyclization of thiosemicarbazides or the reaction of acyl hydrazines with a sulfur source.[10][11]

General Synthesis Pathway

A plausible synthetic route for a generic 2-amino-5-(3-methylbenzyl)-1,3,4-thiadiazole is outlined below. This typically involves the reaction of a substituted thiosemicarbazide with an appropriate cyclizing agent.

Caption: General synthesis workflow for a 3-methylbenzyl substituted thiadiazole.

Spectroscopic Confirmation

Prior to crystallization attempts, the identity and purity of the synthesized compound must be rigorously confirmed using a suite of spectroscopic techniques.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are essential for confirming the carbon-hydrogen framework.[12][13] Characteristic signals for the aromatic protons of the 3-methylbenzyl group and the thiadiazole ring, as well as the methyl and methylene protons, should be observed and assigned.

• Fourier-Transform Infrared (FT-IR) Spectroscopy : FT-IR is used to identify key functional groups.[5] Look for characteristic stretching frequencies for C=N, C-S, and aromatic C-H bonds within the thiadiazole ring and its substituents.

• Mass Spectrometry (MS) : High-resolution mass spectrometry (HRMS) provides the exact mass of the compound, confirming its molecular formula.[14]

Technique	Purpose	Expected Observations for a 3-Methylbenzyl Thiadiazole Derivative
¹H NMR	Elucidate proton environment and connectivity.	Aromatic protons (multiplets, ~7.0-7.5 ppm), methylene protons (singlet, ~4.0-4.5 ppm), methyl protons (singlet, ~2.3 ppm).
¹³C NMR	Determine the carbon skeleton.	Aromatic carbons, thiadiazole ring carbons (~150-170 ppm), methylene carbon, methyl carbon.[6]
FT-IR	Identify functional groups.	C=N stretch (~1600 cm⁻¹), C-S stretch (~700-800 cm⁻¹), aromatic C-H stretch (~3000-3100 cm⁻¹).
HRMS	Confirm molecular formula.	A molecular ion peak corresponding to the calculated exact mass of the target compound.

Crystallization: The Art and Science of Single Crystal Growth

Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step in the analysis.[15][16] The success of crystallization depends on a delicate balance of factors including solvent, temperature, and concentration.

Experimental Protocol: Slow Evaporation Crystallization

Slow evaporation is a widely used and effective technique for growing crystals of organic compounds.[17][18]

• Solvent Screening : Begin by testing the solubility of the purified compound in a range of solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, and mixtures thereof). An ideal solvent is one in which the compound is moderately soluble.[18]

• Solution Preparation : Prepare a nearly saturated solution of the 3-methylbenzyl substituted thiadiazole in the chosen solvent at room temperature or with gentle heating.

• Filtration : Filter the solution through a syringe filter (0.22 µm) into a clean, small vial. This removes any particulate matter that could act as unwanted nucleation sites.

• Crystal Growth : Cover the vial with parafilm and pierce a few small holes to allow for slow evaporation of the solvent. Place the vial in a vibration-free environment.

• Monitoring : Observe the vial daily for the formation of crystals. High-quality crystals are typically clear, well-formed, and of sufficient size (ideally > 0.1 mm in all dimensions).

Other techniques such as vapor diffusion and liquid-liquid diffusion can also be employed if slow evaporation is unsuccessful.[19][20]

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive technique for determining the three-dimensional atomic structure of a crystalline material.[3][21]

Data Collection Workflow

Caption: Workflow for single-crystal X-ray diffraction analysis.

Experimental Protocol: SCXRD Data Acquisition and Structure Refinement

• Crystal Mounting : A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection : The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. A modern diffractometer equipped with a microfocus X-ray source and a sensitive detector is used to collect diffraction data as the crystal is rotated.[4]

• Data Processing : The collected diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects.

• Structure Solution and Refinement : The crystal structure is solved using direct methods or Patterson methods, which provide an initial model of the atomic positions. This model is then refined using full-matrix least-squares methods to minimize the difference between the observed and calculated structure factors.[22] The final refined structure provides precise atomic coordinates, bond lengths, bond angles, and thermal parameters.

Crystallographic Parameter	Description
Crystal System	The symmetry class of the crystal lattice (e.g., monoclinic, orthorhombic).
Space Group	The specific symmetry elements present in the unit cell.
Unit Cell Dimensions (a, b, c, α, β, γ)	The dimensions and angles of the repeating unit of the crystal lattice.
Z	The number of molecules in the unit cell.
R-factor (R1)	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.

In-depth Structural Analysis

The refined crystal structure provides a wealth of information about the molecule's conformation and its interactions within the crystal lattice.

Molecular Conformation

The analysis will reveal the precise geometry of the 3-methylbenzyl substituted thiadiazole. Key aspects to examine include:

• Planarity : The planarity of the thiadiazole ring and the dihedral angles between the ring and the 3-methylbenzyl substituent.[23]

• Bond Lengths and Angles : Comparison of experimental bond lengths and angles with standard values can reveal electronic effects and strain within the molecule.[24] For instance, the bond lengths within the thiadiazole ring can provide insight into the degree of electron delocalization.[23]

Intermolecular Interactions and Crystal Packing

The arrangement of molecules in the crystal, or crystal packing, is governed by a network of non-covalent interactions.[25][26] These interactions are crucial for understanding the solid-state properties of the material and can provide a model for interactions in a biological context.

• Hydrogen Bonds : If the molecule contains hydrogen bond donors and acceptors (e.g., an amino group on the thiadiazole ring), these are often the dominant interactions governing the crystal packing.

• π-π Stacking : The aromatic thiadiazole and benzyl rings can engage in π-π stacking interactions, which are important for stabilizing the crystal structure.[24]

• C-H···π Interactions : The methyl and methylene protons of the benzyl group can interact with the π-system of adjacent aromatic rings.

• Other Weak Interactions : Other interactions, such as C-H···N, C-H···S, and van der Waals forces, also contribute to the overall stability of the crystal lattice.[8][27]

Advanced Analysis: Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful computational tool for visualizing and quantifying intermolecular interactions in a crystal.[28][29] The Hirshfeld surface is a three-dimensional surface that defines the space occupied by a molecule in a crystal.[30]

Methodology

• Generation of the Hirshfeld Surface : The Hirshfeld surface is generated from the crystallographic information file (CIF) using software such as CrystalExplorer.[31]

• Mapping Properties : Various properties can be mapped onto the surface. A particularly useful property is dnorm, which is a normalized contact distance that highlights intermolecular close contacts. Red spots on the dnorm surface indicate close contacts that are shorter than the sum of the van der Waals radii, representing key intermolecular interactions.[28]

• 2D Fingerprint Plots : The Hirshfeld surface can be decomposed into a 2D fingerprint plot, which provides a quantitative summary of the different types of intermolecular contacts and their relative contributions to the overall crystal packing.[32] For example, the percentage of H···H, C···H, and N···H contacts can be determined.[8][27]

Caption: Workflow for Hirshfeld surface analysis.

Conclusion and Future Directions

This guide has provided a comprehensive framework for the crystal structure analysis of a 3-methylbenzyl substituted thiadiazole. The elucidation of the three-dimensional structure through SCXRD, coupled with advanced analysis of intermolecular interactions via Hirshfeld surfaces, provides invaluable insights for medicinal chemists and materials scientists. This detailed structural information can inform the design of new thiadiazole derivatives with improved pharmacological profiles by enabling a deeper understanding of structure-activity relationships.[1] Furthermore, the knowledge of crystal packing can be leveraged in the field of crystal engineering to design materials with desired solid-state properties. Computational studies, such as molecular docking and density functional theory (DFT) calculations, can further complement the experimental data to predict binding affinities to biological targets and to rationalize observed structural features.[9][33][34]

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Quantum chemical calculations for 1,3,4-thiadiazole derivatives

A Senior Application Scientist's Guide to Quantum Chemical Calculations for 1,3,4-Thiadiazole Derivatives in Drug Discovery

Authored for Researchers, Scientists, and Drug Development Professionals

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, forming the core of molecules with a vast array of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The versatility of this five-membered heterocycle stems from its unique electronic structure, which facilitates diverse interactions with biological targets.[3] To rationally design novel and effective drug candidates based on this scaffold, it is imperative to understand its fundamental physicochemical properties. Quantum chemical calculations provide a powerful in silico lens to elucidate these properties, enabling the prediction of molecular behavior and guiding synthetic efforts, thereby accelerating the drug discovery pipeline.[4][5]

This guide provides an in-depth technical overview of the application of Density Functional Theory (DFT) for characterizing 1,3,4-thiadiazole derivatives. It moves beyond a simple recitation of methods to explain the causality behind procedural choices, ensuring a robust and reproducible computational workflow.

Pillar I: The Strategic Foundation - Why DFT?

For heterocyclic systems like 1,3,4-thiadiazoles, which contain sulfur and nitrogen heteroatoms with lone pairs and pi-electrons, electron correlation effects are significant. Density Functional Theory (DFT) offers the optimal balance between computational cost and accuracy for systems of this size. It accounts for electron correlation more efficiently than traditional Hartree-Fock methods while remaining feasible for the multiple derivative analyses required in a typical drug discovery campaign.

The choice of functional and basis set is the most critical decision in a DFT calculation. For 1,3,4-thiadiazoles, the B3LYP hybrid functional combined with a Pople-style basis set like 6-311++G(d,p) has been repeatedly demonstrated to yield results in excellent agreement with experimental data for geometry, vibrational frequencies, and electronic properties.[3][6][7]

• B3LYP (Becke, 3-parameter, Lee-Yang-Parr): This hybrid functional incorporates a portion of the exact Hartree-Fock exchange, which is crucial for accurately describing the electronic structure in regions far from the nucleus, a common scenario in heteroatomic systems.

• 6-311++G(d,p): This is a triple-zeta split-valence basis set.

  • 6-311: Each atomic orbital is described by a combination of 6, 3, and 1 Gaussian functions, providing flexibility.

  • ++G: Diffuse functions are added for both heavy atoms and hydrogen. These are essential for accurately modeling systems with lone pairs and for calculating properties like electron affinity and proton affinity, which are governed by the "soft" outer edges of the electron cloud.[8]

  • (d,p): Polarization functions are added to heavy atoms (d-functions) and hydrogen atoms (p-functions). These allow orbitals to change shape, which is critical for describing the anisotropic electron distribution in chemical bonds, particularly in strained ring systems.[8]

Pillar II: The Computational Workflow - A Self-Validating Protocol

A reliable computational study is a self-validating one. Each step must confirm the integrity of the previous one. The following workflow ensures that the final calculated properties are derived from a physically meaningful and stable molecular state.

Caption: Relationship between quantum parameters and drug properties.

Data Presentation: A Comparative Analysis

Summarizing the quantitative data in a structured table is essential for comparing derivatives and identifying trends.

Derivative	HOMO (eV)	LUMO (eV)	Energy Gap (ΔE) (eV)	Dipole Moment (Debye)	Predicted λmax (nm)
Parent 1,3,4-Thiadiazole	-7.512	-0.898	6.614	3.85	255
2-amino-1,3,4-thiadiazole	-6.891	-0.755	6.136	4.51	278
2-nitro-1,3,4-thiadiazole	-8.234	-2.113	6.121	7.23	295
2-phenyl-1,3,4-thiadiazole	-7.110	-1.154	5.956	4.12	310

Note: Data are hypothetical examples for illustrative purposes.

Analysis of Trends:

• The electron-donating amino group (-NH₂) raises the HOMO energy, making the molecule a better electron donor.

• The electron-withdrawing nitro group (-NO₂) significantly lowers the LUMO energy, making the molecule a better electron acceptor.

• Both substituents decrease the HOMO-LUMO gap compared to the parent molecule, suggesting increased reactivity and causing a bathochromic (red) shift in the predicted UV-Vis absorption maximum. This is consistent with extending the π-conjugated system.

By systematically applying this validated computational workflow, researchers can generate robust, reproducible data on 1,3,4-thiadiazole derivatives. This information provides deep molecular-level insights that can guide the synthesis of more potent, selective, and effective drug candidates, ultimately enhancing the efficiency of the drug discovery process. [5][25]

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Unveiling the Therapeutic Potential: A Technical Guide to the Biological Targets of 2-Amino-1,3,4-thiadiazole Compounds

Introduction: The Versatility of the 2-Amino-1,3,4-thiadiazole Scaffold

The 2-amino-1,3,4-thiadiazole moiety is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Its unique structural and electronic properties, including its role as a bioisostere for structures like pyrimidine, contribute to its ability to interact with a diverse array of biological macromolecules.[1][2][3] This has led to the development of numerous derivatives with a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and antiviral properties.[4][5][6] This in-depth technical guide provides a comprehensive overview of the key biological targets of 2-amino-1,3,4-thiadiazole compounds, delving into their mechanisms of action and the experimental methodologies used to elucidate these interactions. As researchers and drug development professionals, understanding these core interactions is paramount to designing next-generation therapeutics with enhanced potency and selectivity.

I. Anticancer Activity: A Multi-pronged Attack on Malignancy

Derivatives of 2-amino-1,3,4-thiadiazole have demonstrated significant promise as anticancer agents, often acting through the inhibition of cell proliferation, induction of apoptosis, and disruption of key signaling pathways.[7][8]

A. Enzyme Inhibition: Key Targets in Cancer Progression

A primary mechanism through which these compounds exert their anticancer effects is the inhibition of enzymes crucial for cancer cell survival and proliferation.

• Inosine Monophosphate Dehydrogenase (IMPDH): This enzyme is a critical rate-limiting step in the de novo synthesis of guanine nucleotides, which are essential for DNA and RNA synthesis.[8] Certain 2-amino-1,3,4-thiadiazole derivatives act as potent inhibitors of IMPDH.[9][10] For instance, metabolites of 2-amino-1,3,4-thiadiazole, such as its mononucleotide form, are potent competitive inhibitors of IMP dehydrogenase with respect to IMP.[9] This depletion of the guanine nucleotide pool effectively halts DNA and RNA synthesis, leading to cell cycle arrest and apoptosis in rapidly dividing cancer cells.

• Tyrosine Kinases: Dysregulation of tyrosine kinase activity is a hallmark of many cancers. The Bcr-Abl tyrosine kinase, a constitutively active kinase found in chronic myelogenous leukemia (CML), is a key target.[7] Specific 2-amino-1,3,4-thiadiazole derivatives have been shown to inhibit Abl protein kinase, highlighting their potential in targeted cancer therapy.[7]

• Carbonic Anhydrases (CAs): These enzymes are involved in regulating pH, and their overexpression in tumors is associated with cancer progression and metastasis. Certain 2-amino-1,3,4-thiadiazole-based sulfonamides have been identified as potent inhibitors of human carbonic anhydrase isoforms.[11][12]

B. Modulation of Cellular Signaling Pathways

Beyond direct enzyme inhibition, these compounds can interfere with critical signaling cascades that promote cancer cell growth and survival.

• Extracellular Signal-Regulated Kinase (ERK) Pathway: The ERK/MAPK pathway is a central signaling cascade that regulates cell proliferation, differentiation, and survival. The derivative 2-(4-fluorophenylamino)-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazole (FABT) has been shown to inhibit the activation of ERK1/2 in human non-small cell lung carcinoma cells.[13] This inhibition leads to cell cycle arrest in the G0/G1 phase, mediated by an enhanced expression of the cyclin-dependent kinase inhibitor p27/Kip1.[13]

The following diagram illustrates the inhibitory effect of FABT on the ERK signaling pathway.

Caption: Inhibition of the ERK1/2 signaling pathway by FABT.

Quantitative Data: Anticancer Activity

The following table summarizes the in vitro anticancer activity of selected 2-amino-1,3,4-thiadiazole derivatives against various cancer cell lines.

Compound ID	Cancer Cell Line	Assay Type	IC50 (µM)	Reference
FABT	C6 (glioma)	Proliferation	23.5	[7]
FABT	A549 (lung carcinoma)	Proliferation	13.7	[7]
4ClABT	T47D (breast carcinoma)	Proliferation	Dose-dependent inhibition	[7]
4ClABT	HT-29 (colon carcinoma)	Proliferation	Dose-dependent inhibition	[7]
Compound 2	K562 (chronic myelogenous leukemia)	Abl protein kinase inhibition	7.4	[7]
Compound 2g	LoVo (colon cancer)	Anti-proliferative	2.44	[7]
Compound 2g	MCF-7 (breast cancer)	Anti-proliferative	23.29	[7]

Experimental Protocol: Western Blotting for ERK1/2 Activation

This protocol outlines the steps to assess the effect of a 2-amino-1,3,4-thiadiazole compound on the phosphorylation status of ERK1/2.

• Cell Culture and Treatment:

  • Plate A549 cells at a density of 1x10^6 cells/well in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with varying concentrations of the test compound (e.g., FABT) for a specified time period (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Normalize the protein samples to the same concentration and denature by boiling in Laemmli sample buffer.

  • Load equal amounts of protein onto a 10% SDS-polyacrylamide gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-ERK1/2 and total ERK1/2 overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-ERK1/2 signal to the total ERK1/2 signal to determine the relative level of ERK1/2 activation.

II. Antimicrobial and Antiviral Frontiers

The 2-amino-1,3,4-thiadiazole scaffold is a cornerstone in the development of novel antimicrobial and antiviral agents, addressing the growing challenge of drug resistance.[1][5][14]

A. Antibacterial and Antifungal Mechanisms

These compounds exhibit broad-spectrum activity against various pathogenic bacteria and fungi.[2][5][15] While the precise mechanisms are often multifaceted and dependent on the specific derivative, they are generally believed to involve the disruption of essential cellular processes in microorganisms. The toxophoric =N-C-S- linkage within the thiadiazole ring is thought to be crucial for their biological activity.[14] Some derivatives have shown activity comparable to standard antibiotics like ciprofloxacin and griseofulvin.[5]

B. Antiviral Targets

Derivatives of 2-amino-1,3,4-thiadiazole have shown promise against a range of viruses, including HIV and Human Cytomegalovirus (HCMV).[4][14]

• HIV Reverse Transcriptase: Some 2-(5-amino-1,3,4-thiadiazol-2-ylthio)-N-(aryl) acetamide derivatives have been identified as non-nucleoside reverse transcriptase inhibitors (NNRTIs) of HIV-1.[4]

• HCMV Polymerase: A significant number of novel 2-amino-1,3,4-thiadiazole derivatives have been patented for their antiviral activity against HCMV, with many exhibiting a high degree of inhibition of the viral polymerase.[14]

C. Antiparasitic Potential

The 2-amino-1,3,4-thiadiazole scaffold has also been exploited to develop inhibitors against parasitic enzymes.

• Pteridine Reductase (PTR1): In Trypanosoma brucei, the causative agent of African trypanosomiasis, PTR1 is a key enzyme in the folate salvage pathway. Researchers have successfully designed 2-amino-1,3,4-thiadiazole derivatives that act as mid-micromolar inhibitors of T. brucei PTR1.[16]

The following diagram illustrates the workflow for identifying and validating inhibitors of a parasitic enzyme.

Caption: A typical workflow for antiparasitic drug discovery.

Conclusion: A Scaffold of Continuing Promise

The 2-amino-1,3,4-thiadiazole core continues to be a remarkably fruitful scaffold in the quest for novel therapeutic agents. Its ability to interact with a wide range of biological targets, from enzymes to signaling proteins, underscores its versatility and potential. The insights provided in this guide, from specific molecular targets to detailed experimental protocols, are intended to empower researchers in the rational design and development of the next generation of 2-amino-1,3,4-thiadiazole-based drugs to combat a spectrum of human diseases. Further exploration into the structure-activity relationships and mechanisms of action will undoubtedly unlock even greater therapeutic potential from this remarkable heterocyclic system.

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Literature review of the bioisosteric properties of the 1,3,4-thiadiazole ring

The 1,3,4-Thiadiazole Ring: A Privileged Scaffold in Bioisosteric Drug Design

An In-depth Technical Guide for Medicinal Chemists and Drug Development Professionals

Abstract

The 1,3,4-thiadiazole is a five-membered aromatic heterocycle that has emerged as a cornerstone in modern medicinal chemistry.[1][2] Its unique physicochemical properties, including its electronic distribution, hydrogen bonding capacity, and metabolic stability, make it an exceptional bioisostere for several critical functional groups commonly found in bioactive molecules.[3][4] This guide provides a comprehensive review of the bioisosteric properties of the 1,3,4-thiadiazole ring. We will delve into its role as a surrogate for carboxylic acids, amides, and other heterocycles, exploring the causal relationships between its structural features and its influence on pharmacological activity. This document serves as a technical resource, complete with mechanistic insights, comparative data, and a detailed synthetic protocol to empower researchers in the rational design of next-generation therapeutics.

The Principle of Bioisosterism in Drug Design

Bioisosterism, the strategy of exchanging a functional group within a biologically active molecule for another with similar physical or chemical properties, is a fundamental concept in drug discovery. The goal is to modulate the molecule's potency, selectivity, metabolic stability, or pharmacokinetic profile in a predictable manner. This can range from classical isosteres (atoms or groups with the same valency) to non-classical isosteres (groups with similar steric and electronic properties but different atomic compositions). The 1,3,4-thiadiazole ring is a quintessential example of a non-classical bioisostere, offering a versatile toolkit for fine-tuning drug-like properties.

The 1,3,4-Thiadiazole Scaffold: Core Physicochemical Attributes

The 1,3,4-thiadiazole is a planar, aromatic heterocycle containing one sulfur and two nitrogen atoms.[1] Its utility in drug design is rooted in a unique combination of characteristics:

• Aromatic Stability : The high aromaticity of the ring imparts significant in vivo stability and generally low toxicity.[5]

• Hydrogen Bonding : The two nitrogen atoms can act as hydrogen bond acceptors, while substituents at the 2 and 5 positions can be modified to act as donors, facilitating crucial interactions with biological targets.[3]

• Mesoionic Character : The ring exhibits a mesoionic character, which allows 1,3,4-thiadiazole-containing derivatives to effectively cross cellular membranes and interact strongly with biological targets.[6][7][8]

• Tunable Electronics : The electron-withdrawing nature of the ring can influence the pKa of adjacent functional groups and modulate the overall electronic profile of the molecule.

Caption: Bioisosteric relationships of the 1,3,4-thiadiazole ring.

Key Bioisosteric Applications of the 1,3,4-Thiadiazole Ring

Bioisostere for Carboxylic Acids

One of the most powerful applications of the 1,3,4-thiadiazole scaffold is its use as a bioisostere for the carboxylic acid group. While essential for target binding in many inhibitors (e.g., interacting with zinc in metalloenzymes or forming salt bridges), the carboxylic acid moiety often imparts poor oral bioavailability due to its high polarity and ionization at physiological pH.

The 2-amino-1,3,4-thiadiazole and related structures can act as acidic mimics with several advantages. For instance, in the development of angiotensin II (AT1) receptor antagonists, replacement of a highly acidic tetrazole ring (a common carboxylic acid bioisostere) with a 5-oxo-1,2,4-thiadiazole resulted in a more lipophilic compound with increased oral bioavailability while maintaining potent activity.[9][10]

Causality : The delocalization of charge across the thiadiazole ring allows it to present an acidic proton with a pKa that can be tuned by substituents, yet the overall molecule remains significantly less polar than a corresponding carboxylate, improving membrane permeability.

Bioisostere for Amides and Esters

The amide bond is ubiquitous in pharmaceuticals but is often a liability due to its susceptibility to enzymatic hydrolysis by proteases and amidases. Replacing an amide linkage with the stable 1,3,4-thiadiazole ring is a proven strategy to enhance metabolic stability and prolong the half-life of a drug candidate.

Causality : The aromatic 1,3,4-thiadiazole ring is not recognized by hydrolytic enzymes, effectively removing a key metabolic soft spot from the molecule without drastically altering the overall geometry or the capacity for hydrogen bonding interactions.

Bioisostere for Other Heterocycles

• 1,3,4-Oxadiazole : The 1,3,4-thiadiazole and 1,3,4-oxadiazole rings are considered bioisosteres, with the sulfur-for-oxygen substitution subtly altering the ring's electronics and hydrogen bond accepting strength.[3][4] This switch can be used to fine-tune target affinity and ADME properties. In some cases, the thiadiazole analog shows superior activity. For example, in a series of potential anticancer agents, replacing a 1,3,4-oxadiazole with a 1,3,4-thiadiazole scaffold led to a drastic increase in potency.[7]

• Pyrimidine : The pharmacological properties of the 1,3,4-thiadiazole ring are also attributed to its role as a bioisostere of pyrimidine.[7][8] This structural similarity allows thiadiazole derivatives to interfere with DNA replication processes, which is a key reason for their investigation as anticancer agents.[7][8]

Property	Carboxylic Acid	Amide	1,3,4-Oxadiazole	1,3,4-Thiadiazole	Rationale for Bioisosteric Use
pKa	~4-5	~17 (non-acidic)	Weakly basic	Weakly basic (can be made acidic with specific substituents)	Can mimic the acidity of carboxylates while improving lipophilicity.[9][10]
H-Bonding	1 Donor, 2 Acceptors	1 Donor, 1 Acceptor	2 Acceptors	2 Acceptors	Provides similar hydrogen bonding patterns to engage with target receptors.[3]
Metabolic Stability	Generally stable	Susceptible to hydrolysis	Generally stable	Highly stable	Increases resistance to enzymatic degradation compared to amides.
Lipophilicity (LogP)	Low	Moderate	Moderate	Higher than Oxadiazole	Enhances membrane permeability and oral bioavailability.[10]
Geometry	Planar	Planar	Planar	Planar	Conserves the spatial arrangement of key interacting groups.

Table 1: Comparative analysis of the 1,3,4-thiadiazole ring and its bioisosteric counterparts.

Impact on Pharmacological Profiles

The incorporation of a 1,3,4-thiadiazole ring has led to the development of drugs with a remarkably broad spectrum of biological activities.[11][12][13][14][15] The scaffold is present in numerous clinically used drugs, such as the diuretic Acetazolamide, the cephalosporin antibiotic Cefazolin, and the antidepressant Atibeprone.[3]

Pharmacological Activity	Key Findings and Examples
Anticancer	Derivatives show activity against various cancer cell lines, often by inhibiting kinases (c-Src/Abl) or acting as pyrimidine bioisosteres to disrupt DNA synthesis.[6][7][11]
Antimicrobial/Antifungal	Broad-spectrum activity has been reported, with some derivatives showing potency greater than standard antibiotics.[12][16] The mechanism is often tied to enzyme inhibition.
Anti-inflammatory	Acts as an effective scaffold for inhibitors of cyclooxygenase (COX) enzymes.[11]
Diuretic	A foundational application, exemplified by Acetazolamide, which functions by inhibiting carbonic anhydrase.[3][11]
Anticonvulsant	Numerous derivatives exhibit effects on the central nervous system, demonstrating potential for treating epilepsy.[11][12]

Table 2: Summary of prominent pharmacological activities of 1,3,4-thiadiazole derivatives.

Synthetic Methodologies and Experimental Protocol

The most common and versatile method for synthesizing the 2,5-disubstituted 1,3,4-thiadiazole core involves the cyclization of thiosemicarbazides with carboxylic acids or their derivatives under dehydrating conditions.[2] Reagents like phosphorus oxychloride (POCl₃), sulfuric acid, or polyphosphoric acid are frequently employed to facilitate this transformation.[2][5]

Caption: General experimental workflow for 1,3,4-thiadiazole synthesis.

Detailed Protocol: Synthesis of 5-Aryl-1,3,4-thiadiazol-2-amine

This protocol describes a representative synthesis adapted from established procedures for the cyclodehydration of an aromatic carboxylic acid and thiosemicarbazide.[5]

Materials and Reagents:

• Aromatic carboxylic acid (e.g., Benzoic acid) (1.0 eq)

• Thiosemicarbazide (1.0 eq)

• Phosphorus oxychloride (POCl₃) ( ~10 mL per 3 mmol of acid)

• Deionized Water

• 50% Sodium Hydroxide (NaOH) solution

• Ethanol (for recrystallization)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, ice bath

• TLC plates (silica gel), appropriate mobile phase (e.g., Ethyl Acetate/Hexane)

• Filtration apparatus

Procedure:

• Reaction Setup : To a clean, dry round-bottom flask, add the aromatic carboxylic acid (e.g., 3.00 mmol).

• Catalyst Addition : In a fume hood, carefully add phosphorus oxychloride (10 mL) to the flask. Stir the mixture at room temperature for 20 minutes. The causality here is the activation of the carboxylic acid by POCl₃ to form a reactive acyl intermediate.

• Nucleophilic Addition : Add thiosemicarbazide (3.00 mmol, 1.0 eq) to the mixture in one portion.

• Cyclization : Heat the resulting mixture to 80-90 °C with continuous stirring for 1-2 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Hydrolysis : Remove the flask from heat and cool it in an ice bath. With extreme caution, slowly add deionized water (approx. 40 mL) to quench the excess POCl₃. This is a highly exothermic reaction.

• Final Ring Closure : Fit the flask with a reflux condenser and heat the aqueous suspension to reflux for 4 hours to ensure complete hydrolysis and ring formation.

• Work-up & Isolation : Cool the reaction mixture to room temperature. Carefully basify the solution to a pH of ~8 using a 50% NaOH solution. This step neutralizes the acidic medium and precipitates the amine product.

• Purification : Collect the resulting solid precipitate by vacuum filtration. Wash the solid with cold water. The crude product should be purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure 5-aryl-1,3,4-thiadiazol-2-amine.

• Characterization (Self-Validation) : The identity and purity of the final compound must be confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, and Mass Spectrometry, to validate the successful synthesis.

Conclusion and Future Perspectives

The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold that offers a powerful and versatile platform for bioisosteric replacement in drug design.[1] Its ability to mimic key functional groups like carboxylic acids and amides while simultaneously enhancing metabolic stability and modulating physicochemical properties makes it an invaluable tool for overcoming common challenges in drug development. Future research will likely focus on exploring novel substitutions on the thiadiazole ring to create more selective and potent agents, as well as leveraging computational modeling to better predict the impact of this bioisostere on target binding and ADME profiles. The continued application of the 1,3,4-thiadiazole core promises to yield new generations of therapeutics with improved efficacy and safety.

References

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Protocols & Analytical Methods

Application Notes and Protocols: Evaluating Thiadiazole Cytotoxicity on MCF-7 Cells Using the MTT Assay

Introduction: The Convergence of Thiadiazoles, Breast Cancer, and Cytotoxicity Screening

The search for novel anticancer agents with improved efficacy and reduced side effects is a cornerstone of oncological research. Among the vast landscape of heterocyclic compounds, the 1,3,4-thiadiazole scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives exhibiting a broad spectrum of pharmacological activities, including notable anticancer properties.[1][2][3] Many thiadiazole derivatives have demonstrated promising cytotoxic effects against various cancer cell lines, including the MCF-7 human breast adenocarcinoma cell line.[1][4] The MCF-7 cell line is a widely utilized in-vitro model for hormone-dependent breast cancer research.[3]

To quantitatively assess the cytotoxic potential of novel thiadiazole compounds, a reliable and high-throughput screening method is essential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted colorimetric method for evaluating cell viability and cytotoxicity.[5][6][7] This application note provides a detailed, field-proven protocol for utilizing the MTT assay to determine the cytotoxic effects of thiadiazole derivatives on MCF-7 cells. Beyond a mere recitation of steps, this guide delves into the rationale behind key procedural choices, offering insights to ensure data integrity and reproducibility.

The Scientific Bedrock: Understanding the MTT Assay

The MTT assay is predicated on the metabolic activity of living cells.[8] The central principle involves the enzymatic reduction of the yellow, water-soluble tetrazolium salt, MTT, into a purple, water-insoluble formazan product.[9] This conversion is primarily carried out by mitochondrial dehydrogenases, such as succinate dehydrogenase, in metabolically active cells.[10] Therefore, the amount of formazan produced is directly proportional to the number of viable cells.[7][8] The insoluble formazan crystals are then solubilized using a suitable solvent, and the absorbance of the resulting colored solution is measured spectrophotometrically.[6] A decrease in the absorbance value in treated cells compared to untreated controls indicates a reduction in cell viability and, consequently, the cytotoxic effect of the tested compound.

dot

Caption: Biochemical principle of the MTT assay.

Essential Preparations: Reagents and Cell Culture

Reagent and Media Preparation

• MCF-7 Complete Growth Medium: Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS), 0.01 mg/mL human recombinant insulin, and 1% Penicillin-Streptomycin.[11][12]

• MTT Solution (5 mg/mL): Dissolve MTT powder in sterile Phosphate-Buffered Saline (PBS). Filter-sterilize the solution using a 0.22 µm filter and store it at 4°C, protected from light.[13][14] It is crucial to use a high-purity MTT powder as impurities can affect the accuracy of the assay.

• Solubilization Solution: Dimethyl sulfoxide (DMSO) is a commonly used and effective solvent for formazan crystals.[15] Alternatively, a solution of 10% Sodium Dodecyl Sulfate (SDS) in 0.01 M HCl can be used.

• Thiadiazole Stock Solutions: Prepare high-concentration stock solutions (e.g., 10-100 mM) of the thiadiazole compounds in sterile DMSO.[16][17] Store these stock solutions at -20°C or -80°C. Subsequent dilutions should be made in the complete growth medium to achieve the desired final concentrations for the assay. The final DMSO concentration in the wells should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[18][19]

MCF-7 Cell Culture and Maintenance

Maintaining a healthy and consistent cell culture is paramount for obtaining reliable and reproducible MTT assay results.

• Culture Conditions: Culture MCF-7 cells in a humidified incubator at 37°C with 5% CO2.[11][12]

• Subculturing: Passage the cells when they reach 80-90% confluency.[11] Do not allow the cells to become over-confluent as this can affect their metabolic rate and response to treatment.[18]

• Aseptic Technique: Strictly adhere to aseptic techniques to prevent microbial contamination, which can interfere with the MTT assay by reducing the MTT reagent.[20][21][22]

Step-by-Step Experimental Protocol

This protocol is optimized for a 96-well plate format, which is ideal for high-throughput screening.

Phase 1: Cell Seeding and Treatment

• Cell Harvesting and Counting: Detach the MCF-7 cells from the culture flask using Trypsin-EDTA. Neutralize the trypsin with complete growth medium, centrifuge the cell suspension, and resuspend the cell pellet in fresh medium.[11] Perform a viable cell count using a hemocytometer or an automated cell counter.

• Seeding: Seed the MCF-7 cells into a 96-well flat-bottom plate at an optimized density. A typical starting point for MCF-7 cells is 5,000 to 10,000 cells per well in 100 µL of complete growth medium.[23][24] It is crucial to perform a preliminary experiment to determine the optimal seeding density that ensures logarithmic growth throughout the experiment.[25]

• Adherence: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow the cells to attach and resume logarithmic growth.[6]

• Compound Treatment: After 24 hours, carefully remove the medium and replace it with 100 µL of fresh medium containing various concentrations of the thiadiazole compounds. Prepare serial dilutions of the compounds from the stock solutions.[16] It is essential to include the following controls:

  • Vehicle Control: Cells treated with the same concentration of DMSO as the highest concentration used for the compounds.

  • Untreated Control (Positive Control): Cells treated with medium only.

  • Blank Control: Wells containing medium but no cells, to measure background absorbance.[13]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours). The incubation period should be optimized based on the expected mechanism of action of the compounds.

dot

Caption: Experimental workflow for MTT cytotoxicity assay.

Phase 2: The MTT Assay Procedure

• MTT Addition: At the end of the treatment period, carefully aspirate the medium from each well. Add 50 µL of serum-free medium and 50 µL of MTT solution (final concentration 0.5 mg/mL) to each well. Using a serum-free medium during this step is recommended to avoid interference from serum components.[13]

• Incubation for Formazan Formation: Incubate the plate for 2 to 4 hours at 37°C in a 5% CO2 incubator.[6] During this time, viable cells will metabolize the MTT into formazan crystals, which will appear as purple needles inside the cells.

• Formazan Solubilization: Carefully aspirate the MTT-containing medium without disturbing the formazan crystals at the bottom of the wells. Add 150 µL of DMSO to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization of the formazan. Measure the absorbance at a wavelength of 570 nm using a microplate reader.[9] A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis and Interpretation

• Background Subtraction: Subtract the average absorbance of the blank wells from the absorbance of all other wells.[13]

• Calculate Percentage Cell Viability: The percentage of cell viability is calculated using the following formula:

  % Cell Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control Cells) x 100

• Determine the IC50 Value: The IC50 (half-maximal inhibitory concentration) is the concentration of a compound that inhibits 50% of cell viability. To determine the IC50 value, plot a dose-response curve with the compound concentrations on the x-axis (logarithmic scale) and the corresponding percentage of cell viability on the y-axis. The IC50 value can then be calculated using non-linear regression analysis, typically a sigmoidal dose-response curve fit.[26][27]

Quantitative Data Summary

Parameter	Recommended Value/Range	Rationale
MCF-7 Seeding Density	5,000 - 10,000 cells/well	Ensures logarithmic growth and prevents over-confluency during the experiment.[23][24]
Thiadiazole Concentration	Varies (e.g., 0.1 - 100 µM)	A wide range is necessary to generate a complete dose-response curve.[3][28]
Final DMSO Concentration	≤ 0.5%	Minimizes solvent-induced cytotoxicity.[18]
MTT Incubation Time	2 - 4 hours	Allows for sufficient formazan crystal formation without causing MTT toxicity.
Absorbance Wavelength	570 nm (Reference: 630 nm)	Optimal wavelength for measuring formazan absorbance and correcting for background.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
High Background Absorbance	Microbial contamination; Phenol red interference; Incomplete removal of medium.	Use aseptic techniques; Use phenol red-free medium for the MTT step; Ensure complete removal of medium before adding solubilizing agent.[23]
Low Absorbance Signal	Low cell number; Insufficient MTT incubation time; Incomplete formazan solubilization.	Optimize seeding density; Increase MTT incubation time (up to 4 hours); Ensure thorough mixing after adding DMSO.[18][23]
High Variability Between Replicates	Uneven cell seeding; "Edge effect" in the 96-well plate; Inconsistent pipetting.	Ensure a homogenous cell suspension before seeding; Fill outer wells with sterile PBS or medium to maintain humidity; Use calibrated pipettes and consistent technique.[23]
Compound Interference	Colored compounds; Compounds that can reduce MTT non-enzymatically.	Include a control with the compound in cell-free medium to check for direct MTT reduction.

Conclusion: Ensuring Rigor in Cytotoxicity Assessment

The MTT assay is a powerful tool for the initial screening of the cytotoxic potential of novel thiadiazole compounds against MCF-7 breast cancer cells. However, its successful implementation hinges on careful optimization of experimental parameters and a thorough understanding of its underlying principles and limitations. By adhering to the detailed protocol and considering the insights provided in these application notes, researchers can generate reliable and reproducible data, paving the way for the further development of promising anticancer agents. It is important to remember that the MTT assay measures metabolic activity, and results should ideally be confirmed with alternative cytotoxicity assays that measure different cellular parameters, such as membrane integrity (e.g., LDH assay) or apoptosis (e.g., caspase activity assays).

References

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• ResearchGate. (2019). Best way to dissolve formazan crystals in the MTT assay using Caco-2 cells? Retrieved from [Link]

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• MDPI. (2018). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Retrieved from [Link]

• Altogen Biosystems. (n.d.). MCF-7 Culture Protocol. Retrieved from [Link]

• Oxford Academic. (2023). Sterilization | Basic Cell Culture Second Edition: A Practical Approach. Retrieved from [Link]

• YouTube. (2023). How to Analyse MTT/MTS Assay Data and IC50 using Excel. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Retrieved from [Link]

• ENCODE. (n.d.). MCF-7 Cell Culture. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. Retrieved from [Link]

• Gyan Sanchay. (n.d.). Culture-Techniques-Sterilization.pdf. Retrieved from [Link]

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Application Notes and Protocols for In Vitro Antimicrobial Susceptibility Testing of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

Introduction: The Antimicrobial Potential of 1,3,4-Thiadiazole Derivatives

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological activities.[1][2] This five-membered heterocyclic ring, containing sulfur and nitrogen atoms, is a key structural motif in a variety of therapeutic agents.[2][3][4] Its derivatives are known to exhibit a broad spectrum of biological effects, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[2][3][4] The antimicrobial activity of these compounds is attributed to their ability to interfere with essential microbial pathways.[1] The strong aromaticity of the thiadiazole ring contributes to its in vivo stability, while the sulfur atom can enhance liposolubility, potentially improving cell permeability and bioavailability.[2][5]

This document provides detailed application notes and standardized protocols for evaluating the in vitro antimicrobial susceptibility of a specific 1,3,4-thiadiazole derivative: 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine . These protocols are designed for researchers, scientists, and drug development professionals to obtain reliable and reproducible data on the compound's antimicrobial spectrum and potency. The methodologies described herein are based on internationally recognized standards set forth by the Clinical and Laboratory Standards Institute (CLSI), ensuring the generation of high-quality, comparable data.[6][7]

Pre-analytical Considerations: Compound Handling and Preparation

Scientific integrity begins with meticulous preparation. The physicochemical properties of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine will dictate its handling and preparation for antimicrobial susceptibility testing (AST).

Solubility Testing: Prior to preparing stock solutions, it is crucial to determine the optimal solvent for the test compound. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving novel chemical entities for AST. However, the final concentration of DMSO in the testing medium should not exceed a level that could affect microbial growth (typically ≤1% v/v).

Stock Solution Preparation:

• Accurately weigh a precise amount of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine using a calibrated analytical balance.

• Dissolve the compound in a minimal amount of a suitable solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL or 1280 µg/mL).

• Ensure complete dissolution; sonication may be applied if necessary.

• Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a sterile container.

• Store the stock solution in small aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

Antimicrobial Susceptibility Testing Protocols

The choice of AST method depends on the specific research question, available resources, and the desired level of quantitative data. The following are standard protocols for determining the antimicrobial activity of the test compound.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative technique used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a microorganism.[8][9][10] This method is considered a reference standard by the CLSI.[11]

Principle: A standardized suspension of the test microorganism is inoculated into wells of a microtiter plate containing serial twofold dilutions of the antimicrobial agent. Following incubation, the wells are examined for visible growth to determine the MIC.

Workflow for Broth Microdilution:

Caption: Workflow for determining MIC by broth microdilution.

Detailed Steps:

• Prepare Microtiter Plates: Aseptically add 50 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) to wells 2 through 12 of a 96-well microtiter plate.

• Compound Dilution:

  • Add 100 µL of the working solution of the test compound (at twice the highest desired final concentration) to well 1.

  • Perform a serial twofold dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, and continuing this process through well 10. Discard 50 µL from well 10.

  • Well 11 will serve as the growth control (no compound).

  • Well 12 will serve as the sterility control (no inoculum).

• Inoculum Preparation:

  • From a fresh culture (18-24 hours) of the test organism on a non-selective agar plate, select 3-5 isolated colonies.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Further dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Inoculation: Add 50 µL of the standardized inoculum to wells 1 through 11. Do not inoculate the sterility control well (well 12).

• Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading and Interpreting Results:

  • The MIC is the lowest concentration of the compound at which there is no visible growth (no turbidity) as compared to the growth control well.

  • The sterility control well should remain clear, and the growth control well should show distinct turbidity.

Protocol 2: Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer disk diffusion method is a qualitative or semi-quantitative test that provides a preliminary assessment of an organism's susceptibility to an antimicrobial agent.[12][13][14][15]

Principle: A filter paper disk impregnated with a known concentration of the test compound is placed on an agar plate uniformly inoculated with the test organism.[13][16] The compound diffuses from the disk into the agar, creating a concentration gradient.[16] If the organism is susceptible, a clear zone of growth inhibition will appear around the disk after incubation.[13][16]

Workflow for Kirby-Bauer Disk Diffusion:

Caption: Workflow for the Kirby-Bauer disk diffusion assay.

Detailed Steps:

• Disk Preparation:

  • Prepare a solution of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine at a specific concentration in a volatile solvent.

  • Aseptically apply a precise volume of this solution to sterile blank filter paper disks (6 mm diameter) and allow the solvent to evaporate completely. The amount of compound per disk should be standardized (e.g., 30 µ g/disk ).

• Inoculum Preparation: Prepare a standardized inoculum equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

• Inoculation of Agar Plate:

  • Within 15 minutes of preparing the standardized inoculum, dip a sterile cotton swab into the suspension and remove excess fluid by pressing it against the inside of the tube.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton agar (MHA) plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform growth.

• Disk Placement:

  • Aseptically place the impregnated disks onto the inoculated agar surface using sterile forceps.

  • Gently press each disk to ensure complete contact with the agar.

  • Disks should be spaced far enough apart to prevent overlapping of inhibition zones.

• Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-18 hours.

• Reading and Interpreting Results:

  • Measure the diameter of the zone of complete growth inhibition around each disk to the nearest millimeter (mm) using a ruler or calipers.[16]

  • The zone size is inversely proportional to the MIC. Interpretive criteria (Susceptible, Intermediate, Resistant) need to be established by correlating zone diameters with MIC values.

Protocol 3: Agar Dilution Method

The agar dilution method is another quantitative technique for determining the MIC and is particularly useful for testing multiple isolates simultaneously.[11][17][18]

Principle: The test compound is incorporated into molten agar at various concentrations, which are then poured into petri dishes.[17][18] A standardized inoculum of the test organisms is then spotted onto the surface of the agar plates.[17] The MIC is the lowest concentration of the compound that inhibits visible growth.

Detailed Steps:

• Preparation of Agar Plates:

  • Prepare serial twofold dilutions of the test compound in a suitable solvent.

  • Add a specific volume of each dilution to molten and cooled (45-50°C) Mueller-Hinton agar to achieve the desired final concentrations.

  • Pour the agar into sterile petri dishes and allow them to solidify.

  • A control plate containing no compound should also be prepared.

• Inoculum Preparation: Prepare a standardized inoculum for each test organism, adjusted to a 0.5 McFarland standard and then diluted to achieve a final concentration of approximately 10⁴ CFU per spot.

• Inoculation: Using a multipoint inoculator or a calibrated loop, spot the standardized inoculum of each test organism onto the surface of the agar plates, from the lowest to the highest concentration.

• Incubation: Allow the inoculum spots to dry, then invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

• Reading and Interpreting Results: The MIC is the lowest concentration of the compound that completely inhibits the growth of the organism, or allows for the growth of only one or two colonies.

Data Presentation and Interpretation

The results of the antimicrobial susceptibility testing should be presented clearly and concisely.

Table 1: Example Data Presentation for MIC Values

Test Organism	Gram Stain	MIC (µg/mL) of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine	MIC (µg/mL) of Control Antibiotic
Staphylococcus aureus ATCC 29213	Gram-positive	[Insert experimental value]	[Insert experimental value]
Escherichia coli ATCC 25922	Gram-negative	[Insert experimental value]	[Insert experimental value]
Pseudomonas aeruginosa ATCC 27853	Gram-negative	[Insert experimental value]	[Insert experimental value]
Enterococcus faecalis ATCC 29212	Gram-positive	[Insert experimental value]	[Insert experimental value]

Table 2: Example Data Presentation for Disk Diffusion Zone Diameters

Test Organism	Gram Stain	Zone of Inhibition (mm) for 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine (30 µ g/disk )	Zone of Inhibition (mm) for Control Antibiotic
Staphylococcus aureus ATCC 25923	Gram-positive	[Insert experimental value]	[Insert experimental value]
Escherichia coli ATCC 25922	Gram-negative	[Insert experimental value]	[Insert experimental value]
Pseudomonas aeruginosa ATCC 27853	Gram-negative	[Insert experimental value]	[Insert experimental value]

Application Notes: Ensuring Trustworthy and Authoritative Results

• Quality Control: It is imperative to include appropriate quality control (QC) strains in each experiment (e.g., S. aureus ATCC 29213/25923, E. coli ATCC 25922, P. aeruginosa ATCC 27853, and E. faecalis ATCC 29212). The results for these QC strains must fall within the acceptable ranges defined by CLSI to validate the experimental run.[19]

• Aseptic Technique: Strict aseptic technique is critical throughout all procedures to prevent contamination and ensure the accuracy of the results.

• Standardization: Adherence to standardized procedures, including inoculum density, incubation conditions (time, temperature, atmosphere), and media formulation, is essential for reproducibility and comparability of data.

• Compound Stability: The stability of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine in the chosen solvent and test medium should be considered, as degradation could lead to inaccurate results.

• Interpretation of "Trailing" Growth: In some cases, reduced growth may be observed over a range of concentrations in broth microdilution assays (trailing). The endpoint should be determined as the lowest concentration that causes a significant reduction in growth compared to the growth control.

• Mechanism of Action Insights: The spectrum of activity (e.g., greater potency against Gram-positive versus Gram-negative bacteria) can provide initial clues about the compound's potential mechanism of action. For instance, poor activity against Gram-negative bacteria might suggest an inability to penetrate the outer membrane.[20][21][22]

Conclusion

The protocols and application notes provided in this guide offer a robust framework for the in vitro antimicrobial susceptibility testing of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine. By following these standardized methodologies and adhering to stringent quality control measures, researchers can generate reliable and reproducible data to accurately characterize the antimicrobial profile of this novel compound, thereby contributing to the vital search for new and effective antimicrobial agents.

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• SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. (n.d.). Rasayan Journal of Chemistry. Retrieved January 16, 2026, from [Link]

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• M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. (n.d.). National Institutes of Health, Islamabad Pakistan. Retrieved January 16, 2026, from [Link]

• Synthesis and in vitro antibacterial evaluation of N-[5-(5-nitro-2-thienyl)-1,3,4-thiadiazole-2-yl] piperazinyl quinolones. (n.d.). PubMed. Retrieved January 16, 2026, from [Link]

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. (n.d.). CLSI. Retrieved January 16, 2026, from [Link]

• Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. (n.d.). PubMed. Retrieved January 16, 2026, from [Link]

• (PDF) Synthesis and in vitro assay of 1-[5-(4-chloro-phenyl)-[1][11][20]thiadiazol-2-yl] derivatives as new antimicrobial agents. (2021). ResearchGate. Retrieved January 16, 2026, from [Link]

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Enzyme inhibition assay protocol for 1,3,4-thiadiazole derivatives

Application Notes & Protocols

Topic: Enzyme Inhibition Assay Protocol for 1,3,4-Thiadiazole Derivatives Audience: Researchers, scientists, and drug development professionals.

Introduction: The 1,3,4-Thiadiazole Scaffold as a Cornerstone for Enzyme Inhibitor Discovery

The 1,3,4-thiadiazole ring is a five-membered heterocyclic structure that has earned the status of a "privileged scaffold" in medicinal chemistry.[1] This designation stems from its remarkable versatility and presence in a multitude of biologically active compounds. Derivatives of 1,3,4-thiadiazole have demonstrated a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, anticonvulsant, and antidiabetic effects.[1][2][3][4][5] A primary molecular mechanism underpinning these diverse biological outcomes is the ability of the thiadiazole core and its substituents to interact with and inhibit specific enzymes.[1][4][6][7]

The unique electronic properties of the 1,3,4-thiadiazole ring, including its hydrogen bonding capacity and aromatic nature, allow it to function as a bioisostere for other functional groups, facilitating critical interactions within the active sites of enzymes.[2] Consequently, this scaffold is a frequent target for the development of inhibitors against various enzyme classes, such as carbonic anhydrases, acetylcholinesterase, urease, and α-glucosidase.[2][8][9][10][11]

This application note serves as a comprehensive technical guide for researchers engaged in the discovery and characterization of 1,3,4-thiadiazole derivatives as enzyme inhibitors. It provides a foundational understanding of assay principles, detailed step-by-step protocols for key enzyme targets, and robust guidelines for data analysis and interpretation.

Part 1: Foundational Principles of In Vitro Enzyme Inhibition Assays

The central objective of an enzyme inhibition assay is to quantify the potency of a compound in modulating the activity of a target enzyme. The most common metric derived from these assays is the half-maximal inhibitory concentration (IC50), which represents the concentration of an inhibitor required to reduce the enzyme's activity by 50%.[1][12] A typical experimental workflow is a systematic process designed to ensure reproducibility and accuracy.

General Experimental Workflow

The process begins with careful preparation and optimization and culminates in detailed kinetic analysis. Each step is critical for generating reliable and meaningful data.

Caption: General workflow for in vitro enzyme inhibition screening.

Causality Behind Experimental Design: A Self-Validating System

A robust assay protocol is a self-validating system. The inclusion of specific controls is not merely procedural but essential for interpreting the results accurately.

• Vehicle Control (Maximum Activity): This sample contains the enzyme, substrate, and the solvent used to dissolve the test compound (typically DMSO). It establishes the 100% or maximum activity baseline. Its purpose is to ensure that the solvent itself does not inhibit the enzyme.[8]

• Positive Control: This involves using a known, well-characterized inhibitor for the target enzyme. It validates the assay's ability to detect inhibition. If the positive control fails to show inhibition, the assay results for the test compounds are considered invalid.[8]

• Blank (No Enzyme): This well contains all reaction components except the enzyme. Its purpose is to measure the rate of non-enzymatic substrate degradation or any background signal from the reagents. This background value is subtracted from all other readings.[8]

Expert Insight: Before embarking on complex kinetic studies, it is crucial to rule out non-specific inhibition. Compounds that form aggregates, act as denaturants, or contain impurities can produce false-positive results. Preliminary checks, such as testing inhibitor potency at varying enzyme concentrations or including a non-ionic detergent like Triton X-100, can help identify these artifacts.[13]

Part 2: Detailed Protocols for Key Enzyme Targets

The following protocols provide step-by-step methodologies for assessing the inhibitory activity of 1,3,4-thiadiazole derivatives against three common and pharmacologically relevant enzyme targets.

Protocol 1: Carbonic Anhydrase (CA) Inhibition Assay

Rationale: Carbonic anhydrases are metalloenzymes that are validated targets for diuretics and anti-glaucoma agents. The sulfonamide group present in many 1,3,4-thiadiazole derivatives, like the drug Acetazolamide, makes them potent CA inhibitors.[2][4][14]

Assay Principle: This colorimetric assay is based on the esterase activity of CA. The enzyme catalyzes the hydrolysis of a colorless substrate, p-nitrophenyl acetate (p-NPA), into the yellow-colored product, p-nitrophenol (p-NP). The rate of p-NP formation, monitored by the increase in absorbance at 400-405 nm, is proportional to CA activity.[8]

Materials & Reagents:

• Enzyme: Human or Bovine Carbonic Anhydrase (e.g., Sigma-Aldrich C4396)

• Buffer: 50 mM Tris-HCl, pH 7.5

• Substrate: p-Nitrophenyl acetate (p-NPA)

• Inhibitors: 1,3,4-thiadiazole test compounds and Acetazolamide (positive control)

• Solvent: DMSO

• Equipment: 96-well clear flat-bottom microplate, microplate reader

Step-by-Step Methodology:

• Reagent Preparation:

  • CA Stock Solution (1 mg/mL): Dissolve CA in cold assay buffer. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.[8]

  • CA Working Solution: Just before use, dilute the stock solution to the desired concentration (e.g., 20-60 units/mL) with cold assay buffer.[8]

  • Inhibitor Stock Solutions (10 mM): Dissolve thiadiazole derivatives and Acetazolamide in DMSO. Create serial dilutions in assay buffer to achieve a range of final assay concentrations.

  • Substrate Stock Solution (3 mM): Prepare fresh daily by dissolving p-NPA in acetonitrile or DMSO.[8]

• Microplate Setup (Final Volume: 200 µL):

  • Blank (No Enzyme): 180 µL Assay Buffer + 20 µL Substrate Solution.

  • Maximum Activity (Vehicle Control): 158 µL Assay Buffer + 2 µL DMSO + 20 µL CA Working Solution.

  • Test Compound: 158 µL Assay Buffer + 2 µL of test compound dilution + 20 µL CA Working Solution.

  • Positive Control: 158 µL Assay Buffer + 2 µL of Acetazolamide dilution + 20 µL CA Working Solution.

  • Perform all measurements in triplicate.

• Enzyme-Inhibitor Pre-incubation:

  • Add the buffer, DMSO, and inhibitor solutions to the appropriate wells as detailed above.

  • Add 20 µL of the CA Working Solution to all wells except the blank.

  • Incubate the plate at room temperature for 15 minutes to allow for inhibitor-enzyme binding.[8]

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 20 µL of the Substrate Solution to all wells.

  • Immediately place the plate in a microplate reader and measure the absorbance at 405 nm in kinetic mode, taking readings every 30-60 seconds for 10-30 minutes.[15][16]

Protocol 2: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

Rationale: AChE is a critical enzyme in the nervous system that terminates neurotransmission by hydrolyzing acetylcholine.[9][17] Its inhibition is a key therapeutic strategy for Alzheimer's disease and myasthenia gravis, making it an important target for novel inhibitors.[18]

Assay Principle: The Ellman's assay is a rapid and reliable colorimetric method.[19] AChE hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine. Thiocholine then reacts with Ellman's reagent, 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB), to generate 5-thio-2-nitrobenzoate (TNB²⁻), a yellow-colored anion. The rate of TNB²⁻ formation, measured at 412 nm, is directly proportional to AChE activity.[9][17][20]

Materials & Reagents:

• Enzyme: Acetylcholinesterase (e.g., from electric eel)

• Buffer: 100 mM Sodium Phosphate Buffer, pH 8.0

• Substrate: Acetylthiocholine iodide (ATChI)

• Reagent: DTNB (Ellman's Reagent)

• Inhibitors: 1,3,4-thiadiazole test compounds and Donepezil or Galantamine (positive control)

• Solvent: DMSO

• Equipment: 96-well clear flat-bottom microplate, microplate reader

Step-by-Step Methodology:

• Reagent Preparation:

  • AChE Working Solution: Prepare a solution of AChE in phosphate buffer. The final concentration should be optimized to yield a linear reaction rate for at least 10 minutes.

  • Inhibitor Solutions: Prepare a 10 mM stock of test compounds and a positive control in DMSO. Serially dilute in buffer.

  • DTNB Solution (3 mM): Dissolve DTNB in phosphate buffer.

  • ATChI Solution (15 mM): Dissolve ATChI in phosphate buffer. Prepare fresh.

• Microplate Setup (Final Volume: 200 µL):

  • Add 120 µL of phosphate buffer to each well.

  • Add 20 µL of the respective inhibitor dilution (or buffer with DMSO for vehicle control).

  • Add 20 µL of the DTNB solution to all wells.

• Enzyme Addition and Pre-incubation:

  • Add 20 µL of the AChE working solution to all wells except the blank. For the blank, add 20 µL of buffer.

  • Incubate the plate at 37°C for 10-15 minutes.

• Reaction Initiation and Measurement:

  • Start the reaction by adding 20 µL of the ATChI substrate solution to all wells.

  • Immediately measure the absorbance at 412 nm in kinetic mode, with readings every minute for 10-15 minutes.[9]

Protocol 3: Urease Inhibition Assay

Rationale: Urease, an enzyme that catalyzes the hydrolysis of urea to ammonia and carbon dioxide, is a key virulence factor for several pathogens, including Helicobacter pylori. Inhibiting urease can help treat peptic ulcers and other related infections.[10][21] 1,3,4-thiadiazole derivatives have been identified as potent urease inhibitors.[11][22]

Assay Principle: This protocol is based on the measurement of ammonia production. The amount of ammonia generated from urea hydrolysis by urease is determined spectrophotometrically using the indophenol (Berthelot) method. In this reaction, ammonia reacts with phenol and hypochlorite in an alkaline medium to form a blue-green colored indophenol complex, which is quantified at ~625-630 nm.

Materials & Reagents:

• Enzyme: Jack Bean Urease

• Buffer: Phosphate Buffer (e.g., 100 mM, pH 7.4) containing EDTA

• Substrate: Urea solution (e.g., 100 mM)

• Inhibitors: 1,3,4-thiadiazole test compounds and Thiourea (positive control)[21]

• Reagents for Ammonia Detection:

  • Phenol Reagent: Phenol and sodium nitroprusside solution.

  • Alkali Reagent: Sodium hydroxide and sodium hypochlorite solution.

• Equipment: 96-well microplate, microplate reader

Step-by-Step Methodology:

• Reagent Preparation:

  • Urease Working Solution: Prepare a solution of Jack Bean Urease in phosphate buffer.

  • Inhibitor Solutions: Prepare stock solutions of test compounds and Thiourea in a suitable solvent and make serial dilutions.

  • Urea Solution: Prepare a 100 mM solution of urea in deionized water.

• Enzyme-Inhibitor Pre-incubation:

  • In a 96-well plate, add 25 µL of the urease working solution to each well.

  • Add 5 µL of the respective inhibitor dilution (or solvent for vehicle control).

  • Incubate at 37°C for 15 minutes.

• Reaction Initiation and Incubation:

  • Add 55 µL of urea solution to each well to start the enzymatic reaction.

  • Incubate the plate at 37°C for 30 minutes.

• Ammonia Detection and Measurement:

  • Add 45 µL of the Phenol Reagent to each well.

  • Add 70 µL of the Alkali Reagent to each well.

  • Incubate the plate at 37°C for another 20-30 minutes to allow for color development.

  • Measure the absorbance at 625 nm using a microplate reader.

Part 3: Data Analysis, Interpretation, and Kinetic Characterization

Determination of IC50 Value

• Calculate Reaction Rates: From the kinetic data (absorbance vs. time), determine the initial velocity (V₀) of the reaction for each well by calculating the slope (ΔAbs/min) of the linear portion of the curve.[9]

• Calculate Percentage Inhibition: Use the reaction rates to calculate the percent inhibition for each inhibitor concentration using the following formula: % Inhibition = [ (Rate_Control - Rate_Test) / Rate_Control ] x 100[9]

• Generate Dose-Response Curve: Plot the % Inhibition against the logarithm of the inhibitor concentration.

• Determine IC50: Fit the data using a non-linear regression model (e.g., sigmoidal dose-response with variable slope) to determine the IC50 value. This is a key measure of the inhibitor's potency.[12]

Kinetic Studies: Unveiling the Mechanism of Inhibition

Beyond potency (IC50), understanding how a compound inhibits an enzyme is crucial for drug development. This is achieved by determining the kinetic mechanism of inhibition.[23] This involves measuring enzyme activity at various concentrations of both the substrate and the inhibitor.[24]

The data is often visualized using a Lineweaver-Burk (double reciprocal) plot , which linearizes the Michaelis-Menten equation (1/V vs. 1/[S]).[24][25] The pattern of lines generated in the presence of different inhibitor concentrations reveals the inhibition mechanism.

Caption: Lineweaver-Burk plots illustrating different inhibition types.

• Competitive Inhibition: Inhibitor binds only to the free enzyme at the active site. Lines intersect on the y-axis (Vmax is unchanged, apparent Km increases).

• Non-competitive Inhibition: Inhibitor binds to both free enzyme and the enzyme-substrate complex at a site other than the active site. Lines intersect on the x-axis (Vmax decreases, Km is unchanged).

• Uncompetitive Inhibition: Inhibitor binds only to the enzyme-substrate complex. Lines are parallel (both Vmax and Km decrease proportionally).

Calculating the Inhibition Constant (Ki)

The inhibition constant (Ki) is a more fundamental measure of inhibitor potency than the IC50 value, as it is independent of substrate concentration. For a competitive inhibitor, the Ki can be calculated from the IC50 value using the Cheng-Prusoff equation :

Ki = IC50 / (1 + [S]/Km)

Where [S] is the substrate concentration used in the assay and Km is the Michaelis constant of the substrate.[25]

Part 4: Data Presentation

Quantitative results from inhibition assays should be summarized in clear, structured tables to facilitate the comparison of compound potencies and the identification of structure-activity relationships (SAR).

Table 1: Inhibitory Activity of Hypothetical 1,3,4-Thiadiazole Derivatives (TDZ-1 to TDZ-4)

Compound ID	R-Group	Carbonic Anhydrase II (IC50, µM)	Acetylcholinesterase (IC50, µM)	Urease (IC50, µM)
TDZ-1	-H	15.2 ± 1.3	>100	25.8 ± 2.1
TDZ-2	-Cl	8.7 ± 0.9	55.1 ± 4.5	12.3 ± 1.1
TDZ-3	-OCH₃	12.5 ± 1.1	>100	21.4 ± 1.9
TDZ-4	-SO₂NH₂	0.05 ± 0.01	92.4 ± 8.7	5.6 ± 0.4
Acetazolamide	(Positive Control)	0.012 ± 0.002	N/A	N/A
Donepezil	(Positive Control)	N/A	0.025 ± 0.003	N/A
Thiourea	(Positive Control)	N/A	N/A	22.1 ± 1.8

Data are presented as mean ± standard deviation from three independent experiments. N/A = Not Applicable.

Conclusion

The 1,3,4-thiadiazole scaffold remains a highly valuable starting point for the design of potent and selective enzyme inhibitors. The successful identification and characterization of these inhibitors depend on the rigorous application of well-designed biochemical assays. This guide provides the fundamental principles and detailed, field-proven protocols for screening 1,3,4-thiadiazole derivatives against key enzymatic targets. By adhering to these methodologies—from careful assay setup and control implementation to thorough kinetic analysis—researchers can generate high-quality, reproducible data, accelerating the journey from initial hit identification to lead optimization in the drug discovery pipeline.

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• 11. Synthesis, antioxidant activities and urease inhibition of some new 1,2,4-triazole and 1,3,4-thiadiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Cell Viability Studies Using 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

Introduction: Unveiling the Therapeutic Potential of a Novel Thiadiazole Derivative

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and notably, anticancer properties.[1][2] 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine is a research chemical built upon this promising heterocyclic core.[3] Preliminary in vitro studies have indicated its potential to inhibit the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer).[3] The therapeutic efficacy of this class of compounds is often attributed to their ability to modulate various cellular enzymes and receptors, leading to the disruption of critical life-sustaining processes within pathological cells.[3]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to meticulously evaluate the cytotoxic and cytostatic effects of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine. We will delve into detailed, field-proven protocols for conducting robust cell viability assays, offer insights into the potential mechanisms of action, and provide a systematic approach to data interpretation and troubleshooting. Our focus is to empower researchers with the necessary tools to conduct self-validating experiments that yield reproducible and meaningful results.

Anticipated Mechanism of Action: A Multi-pronged Assault on Cancer Cells

While the precise molecular targets of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine are a subject of ongoing investigation, the broader family of 1,3,4-thiadiazole derivatives has been shown to exert its anticancer effects through several key mechanisms:

• Induction of Apoptosis: Many 1,3,4-thiadiazole compounds trigger programmed cell death, or apoptosis, in cancer cells. This can occur through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways, often involving the activation of caspase cascades (caspase-3, -8, and -9).[2][4]

• Cell Cycle Arrest: These compounds can interfere with the normal progression of the cell cycle, a hallmark of uncontrolled cancer cell proliferation. Arrest is commonly observed at the G1/S or G2/M checkpoints, preventing the cell from entering the next phase of division.[1][2][5]

• Inhibition of Key Signaling Pathways: The PI3K/Akt/mTOR and ERK signaling pathways are frequently dysregulated in cancer, promoting cell survival and growth. Certain 1,3,4-thiadiazole derivatives have been shown to inhibit components of these pathways, thereby cutting off crucial survival signals to the cancer cells.[1][6]

A plausible hypothesis is that 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine, owing to its structural features, may engage one or more of these anticancer mechanisms. The experimental protocols outlined below are designed to elucidate these potential effects.

Experimental Workflow for Assessing Cell Viability

A systematic approach is crucial for obtaining reliable data. The following workflow provides a logical sequence of experiments to characterize the cytotoxic potential of the compound.

Figure 1: A tiered experimental workflow for a comprehensive cell viability study.

Detailed Protocols

Protocol 1: MTT Assay for Cell Viability and IC50 Determination

The MTT assay is a colorimetric assay that measures the reduction of yellow 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial succinate dehydrogenase. The resulting purple formazan crystals are solubilized, and the absorbance is measured, which is directly proportional to the number of viable cells.

Materials:

• 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

• Human cancer cell lines (e.g., MCF-7, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS), sterile

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and perform a cell count.

  • Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).

  • Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine in DMSO.

  • Perform serial dilutions of the compound in complete culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in all wells is consistent and non-toxic (typically ≤ 0.5%).

  • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and an untreated control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the respective compound dilutions or controls.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution to each well.

  • Mix thoroughly on an orbital shaker for 15-20 minutes to ensure complete dissolution of the formazan.

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

Data Analysis:

• Subtract the average absorbance of the blank wells (medium and MTT only) from all other readings.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control:

  • % Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

• Plot the percentage of cell viability against the compound concentration on a logarithmic scale to generate a dose-response curve.

• Determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell viability) from the curve using appropriate software (e.g., GraphPad Prism).

Protocol 2: PrestoBlue™ Assay for Cell Viability

The PrestoBlue™ assay is a fluorescent/colorimetric assay that uses the reducing power of viable cells to convert resazurin to the fluorescent resorufin. This assay is generally faster and less toxic than the MTT assay.

Materials:

• PrestoBlue™ Cell Viability Reagent

• Other materials as listed for the MTT assay

Procedure:

• Cell Seeding and Compound Treatment: Follow steps 1 and 2 as described in the MTT assay protocol.

• PrestoBlue™ Addition and Incubation:

  • After the desired incubation period with the compound, add 10 µL of PrestoBlue™ reagent to each well containing 100 µL of medium.

  • Incubate the plate at 37°C for 10 minutes to 2 hours, depending on the metabolic activity of the cell line. The incubation time should be optimized for a linear response.

• Fluorescence/Absorbance Measurement:

  • Measure fluorescence with an excitation of 560 nm and an emission of 590 nm.

  • Alternatively, measure absorbance at 570 nm with a reference wavelength of 600 nm.

Data Analysis:

• Data analysis is similar to the MTT assay. Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Data Presentation and Interpretation

Quantitative data from dose-response and time-course studies should be summarized in clear and concise tables.

Table 1: Dose-Response of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine on Cancer Cell Lines (48h Incubation)

Concentration (µM)	MCF-7 % Viability (Mean ± SD)	HeLa % Viability (Mean ± SD)
Vehicle Control	100 ± 4.5	100 ± 5.2
0.1	98.2 ± 3.8	99.1 ± 4.7
1	85.7 ± 5.1	92.3 ± 3.9
10	52.3 ± 4.2	65.8 ± 4.5
50	15.6 ± 2.9	28.4 ± 3.1
100	5.1 ± 1.8	12.7 ± 2.3
IC50 (µM)	Calculated Value	Calculated Value

A lower IC50 value indicates higher cytotoxic potency. Differences in IC50 values between cell lines can suggest selective activity.

Delving Deeper: Investigating the Mechanism of Cell Death

Once the cytotoxic effect is established, the next logical step is to determine the mode of cell death.

Figure 2: Simplified overview of the intrinsic and extrinsic apoptosis signaling pathways.

Experiments such as Annexin V/Propidium Iodide (PI) staining followed by flow cytometry can differentiate between early apoptotic, late apoptotic, and necrotic cells. Further investigation using Western blotting for key proteins like cleaved caspases, Bcl-2 family members, and cell cycle regulators (e.g., p21, cyclins) can provide more definitive evidence for the underlying mechanism.

Troubleshooting Common Issues in Cell Viability Assays

Issue	Potential Cause(s)	Recommended Solution(s)
High variability between replicates	Inconsistent cell seeding, pipetting errors, edge effects in the plate.	Use a multichannel pipette for consistency. Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.
Low absorbance/fluorescence signal	Insufficient cell number, short incubation time with the reagent.	Optimize cell seeding density. Increase the incubation time with the MTT or PrestoBlue™ reagent.
High background	Contamination, interference from the test compound.	Ensure aseptic techniques. Run a control with the compound in cell-free medium to check for direct reduction of the reagent.
Incomplete formazan dissolution (MTT)	Insufficient volume or mixing of the solubilization solution.	Ensure the volume of the solubilization solution is adequate and mix thoroughly on an orbital shaker.

Conclusion

5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine represents a promising candidate for further investigation as a potential anticancer agent. The protocols and guidelines presented in this document provide a robust framework for elucidating its cytotoxic and cytostatic properties. By employing a systematic and rigorous experimental approach, researchers can generate high-quality, reproducible data that will contribute to a deeper understanding of the therapeutic potential of this novel thiadiazole derivative.

References

• Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Novel 1,3,4-thiadiazole–chalcone hybrids containing catechol moiety: synthesis, antioxidant activity, cytotoxicity and DNA interaction studies. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. (2022). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. (2019). MDPI. Retrieved January 16, 2026, from [Link]

• New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. (2023). Royal Society of Chemistry. Retrieved January 16, 2026, from [Link]

• 2-Amino-1,3,4-thiadiazole derivative (FABT) inhibits the extracellular signal-regulated kinase pathway and induces cell cycle arrest in human non-small lung carcinoma cells. (2012). PubMed. Retrieved January 16, 2026, from [Link]

• Review article on 1, 3, 4-thiadiazole derivaties and it's pharmacological activities. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Synthesis and Evaluation of the Cytotoxicity of a Series of 1,3,4-Thiadiazole Based Compounds as Anticancer Agents. (2013). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• MTT Cell Assay Protocol. (n.d.). Texas Children's Hospital. Retrieved January 16, 2026, from [Link]

• To determine cell viability the colorimetric MTT metabolic activity assay was used. Hela cells (1 × 104). (n.d.). Royal Society of Chemistry. Retrieved January 16, 2026, from [Link]

• The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. (2021). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. (2023). MDPI. Retrieved January 16, 2026, from [Link]

• 5-({3-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl]benzyl}sulfanyl)-1,3,4-thiadiazol-2-amine. (2012). International Union of Crystallography. Retrieved January 16, 2026, from [Link]

• (PDF) 5-({3-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl]benzyl}sulfanyl)-1,3,4-thiadiazol-2-amine. (2012). ResearchGate. Retrieved January 16, 2026, from [Link]

• Synthesis, crystal structure and Hirshfeld surface analysis of 5-methyl-2-[(1,3-thiazol-2-yl)sulfanyl]-1,3,4-thiadiazole. (2022). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Synthesis, crystal structure and Hirshfeld surface analysis of 5-methyl-2-[(1,3-thiazol-2-yl)sulfanyl]-1,3,4-thiadiazole. (2022). ResearchGate. Retrieved January 16, 2026, from [Link]

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Application Note: Quantifying Apoptosis in LoVo Colorectal Cancer Cells Following Thiadiazole Treatment Using Annexin V/PI Flow Cytometry

Audience: Researchers, scientists, and drug development professionals in oncology and cell biology.

Abstract: This document provides a comprehensive guide and a detailed protocol for assessing the pro-apoptotic efficacy of novel thiadiazole compounds on the LoVo human colorectal adenocarcinoma cell line. We delve into the scientific rationale behind the experimental design, from cell culture and compound treatment to the principles of apoptosis detection using Annexin V and Propidium Iodide (PI) staining. The protocol is structured to ensure robust, reproducible results for screening potential anticancer therapeutics and elucidating their mechanisms of action.

Scientific Introduction & Rationale

Colorectal cancer remains a significant global health challenge, necessitating the discovery of novel therapeutic agents with improved efficacy and targeted mechanisms.[1][2] The LoVo cell line, derived from a metastatic nodule of a human colorectal adenocarcinoma, serves as a well-established and relevant in vitro model for this disease.[3][4]

Thiadiazoles, a class of five-membered heterocyclic compounds, have garnered substantial interest in medicinal chemistry due to their broad spectrum of pharmacological activities, including potent anticancer properties.[5][6][7][8] A primary mechanism through which many thiadiazole derivatives exert their cytotoxic effects is the induction of apoptosis, or programmed cell death.[6][9][10] Understanding and quantifying this process is a critical step in the preclinical evaluation of these compounds.

Apoptosis is a tightly regulated cellular process essential for normal tissue homeostasis; its dysregulation is a hallmark of cancer.[11][12] One of the earliest and most characteristic events in apoptosis is the translocation of the phospholipid phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[13][14] This exposed PS can be specifically detected by Annexin V, a calcium-dependent protein with high affinity for PS.[14] Concurrently, Propidium Iodide (PI), a fluorescent nucleic acid intercalator, is used to identify cells that have lost membrane integrity—a characteristic of late-stage apoptosis and necrosis.[14][15]

By combining Annexin V and PI staining with the high-throughput capabilities of flow cytometry, we can accurately differentiate between viable, early apoptotic, late apoptotic, and necrotic cells, providing a quantitative measure of a compound's pro-apoptotic potential.[15][16]

Potential Mechanism of Thiadiazole-Induced Apoptosis

While the exact mechanism can vary between specific derivatives, many thiadiazoles are reported to induce apoptosis in cancer cells through the intrinsic (mitochondrial) pathway.[17][18] This often involves the modulation of key signaling molecules. For instance, some derivatives may inhibit heat shock protein 90 (Hsp90), leading to the degradation of client oncoproteins and triggering apoptosis.[6] Others may activate MAP kinase (MAPK) signaling pathways or alter the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[1][19][20] This disruption leads to a loss of mitochondrial membrane potential, release of cytochrome c, and subsequent activation of a caspase cascade (initiator caspase-9 and effector caspase-3/7), culminating in the cleavage of cellular substrates like PARP and cell death.[11][12][17]

Caption: Proposed intrinsic pathway for thiadiazole-induced apoptosis.

Experimental Workflow & Design

A successful experiment relies on a logical workflow and the inclusion of appropriate controls to validate the results. The overall process involves culturing the cells, treating them with the thiadiazole compound, staining for apoptotic markers, and analyzing the stained populations via flow cytometry.

Caption: High-level experimental workflow for apoptosis analysis.

Causality of Controls:

• Untreated Control: Establishes the baseline level of apoptosis in the healthy LoVo cell population.

• Vehicle Control: Essential for confirming that the solvent used to dissolve the thiadiazole (e.g., DMSO) does not induce apoptosis on its own.

• Positive Control: A known apoptosis-inducing agent is used to validate that the staining protocol and flow cytometer are working correctly.[13]

Detailed Protocols

Materials & Reagents

Reagent/Material	Recommended Source/Specifications
Cell Line	LoVo (ATCC® CCL-229™)
Base Medium	F-12K Medium (Kaighn's Modification)
Supplements	10% Fetal Bovine Serum (FBS), 2 mM L-glutamine
Dissociation Agent	0.25% (w/v) Trypsin-0.53 mM EDTA Solution
Buffers	Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺ free
Cryopreservation	Complete growth medium + 5% (v/v) DMSO
Test Compound	Thiadiazole derivative(s), dissolved in DMSO
Positive Control	Doxorubicin or Staurosporine
Apoptosis Kit	Annexin V-FITC Apoptosis Detection Kit (contains Annexin V-FITC, PI, and 10X Binding Buffer)
Labware	6-well plates, T-75 flasks, centrifuge tubes, flow cytometry tubes

Protocol 1: LoVo Cell Culture & Maintenance

This protocol is adapted from standard cell line handling procedures.[3][4][21]

• Thawing: Rapidly thaw a cryovial of LoVo cells in a 37°C water bath. Decontaminate the vial with 70% ethanol before opening in a sterile biosafety cabinet.[21]

• Initial Culture: Transfer the thawed cells into a 15 mL tube containing 9 mL of pre-warmed complete growth medium. Centrifuge at 125 x g for 5-7 minutes.[3]

• Plating: Discard the supernatant and gently resuspend the cell pellet in 10-12 mL of fresh medium. Transfer to a T-75 flask.

• Incubation: Culture at 37°C in a humidified atmosphere with 5% CO₂.[21]

• Subculture (Passaging): When cells reach 70-80% confluency, remove the medium and rinse with PBS. Add 2-3 mL of Trypsin-EDTA solution and incubate for 5-15 minutes until cells detach.[3][4] Neutralize the trypsin with 6-8 mL of complete medium, collect the cells, and re-plate at a subcultivation ratio of 1:3 to 1:10.[3]

Protocol 2: Thiadiazole Treatment

• Seeding: The day before treatment, trypsinize and count the LoVo cells. Seed the cells into 6-well plates at a density of 2-5 x 10⁵ cells per well in 2 mL of complete medium. Ensure even distribution.

• Adherence: Incubate overnight to allow cells to adhere and resume logarithmic growth.

• Treatment: Prepare fresh dilutions of the thiadiazole compound and controls in complete medium.

  • Causality: Preparing fresh dilutions is critical as compound stability in media can vary.

• Dosing: Remove the old medium from the wells and replace it with 2 mL of the medium containing the appropriate treatment (e.g., Vehicle control, 10 µM Thiadiazole, 20 µM Thiadiazole, Positive control).

• Incubation: Return the plates to the incubator for the desired treatment period (e.g., 24, 48, or 72 hours). The optimal time should be determined empirically.

Protocol 3: Annexin V-FITC & PI Staining

This protocol is based on standard methodologies for apoptosis detection.[13][15][16][22]

• Harvest Adherent & Floating Cells:

  • Carefully collect the culture medium from each well into a labeled 15 mL centrifuge tube. These are the floating (potentially apoptotic/necrotic) cells.

  • Wash the adherent cells with 1 mL PBS, then add 0.5 mL of Trypsin-EDTA. Incubate until cells detach.

  • Neutralize with 1 mL of complete medium and add this suspension to the corresponding tube containing the floating cells.

  • Causality: It is crucial to collect both floating and adherent cells to avoid underestimating the apoptotic population.[16]

• Washing: Centrifuge the cell suspensions at 300-400 x g for 5 minutes. Discard the supernatant.

• Second Wash: Resuspend the cell pellet in 1 mL of cold PBS and centrifuge again. This step removes residual medium and serum that can interfere with staining.

• Resuspension: Discard the supernatant and resuspend the cell pellet in 100 µL of 1X Binding Buffer. The cell concentration should be approximately 1 x 10⁶ cells/mL.

• Staining:

  • Add 5 µL of Annexin V-FITC to the 100 µL cell suspension.

  • Add 5-10 µL of Propidium Iodide (PI) solution (typically 50 µg/mL).

  • Causality: The 1X Binding Buffer contains calcium (CaCl₂), which is essential for Annexin V to bind to phosphatidylserine.[14][15]

• Incubation: Gently vortex the tubes and incubate for 15-20 minutes at room temperature in the dark.[15][22]

• Final Dilution: Add 400 µL of 1X Binding Buffer to each tube. Keep samples on ice and protected from light until analysis.

• Analysis: Analyze the samples by flow cytometry as soon as possible (ideally within 1 hour).[13]

Data Analysis & Interpretation

Flow cytometry analysis will generate a dot plot with Annexin V fluorescence (e.g., FITC channel) on the x-axis and PI fluorescence (e.g., PE or PerCP channel) on the y-axis. Quadrant gates are set based on unstained and single-stained controls to delineate four distinct populations.

Caption: Quadrant analysis of an Annexin V vs. PI flow cytometry dot plot.

Interpreting the Results:

• Lower-Left (Q4, Annexin V- / PI-): Healthy, viable cells with intact membranes.

• Lower-Right (Q1, Annexin V+ / PI-): Early apoptotic cells, where PS has translocated but the membrane remains intact.[15]

• Upper-Right (Q2, Annexin V+ / PI+): Late apoptotic or secondary necrotic cells, which have lost membrane integrity.[15][16]

• Upper-Left (Q3, Annexin V- / PI+): Primarily necrotic cells or debris where the membrane was instantly compromised without the preceding apoptotic steps.

Sample Data Summary

Treatment Group	% Viable Cells (Q4)	% Early Apoptotic (Q1)	% Late Apoptotic (Q2)	Total Apoptotic (%)
Untreated Control	95.2 ± 1.5	2.5 ± 0.5	1.8 ± 0.4	4.3
Vehicle (0.1% DMSO)	94.8 ± 1.8	2.9 ± 0.6	2.0 ± 0.3	4.9
Thiadiazole (10 µM)	65.4 ± 3.2	18.7 ± 2.1	12.5 ± 1.9	31.2
Thiadiazole (20 µM)	40.1 ± 4.1	25.3 ± 2.5	30.2 ± 3.3	55.5
Positive Control	25.6 ± 2.9	30.1 ± 3.0	41.5 ± 4.0	71.6

Data are hypothetical and presented as Mean ± SD.

Conclusion

The Annexin V/PI flow cytometry assay is a robust and quantitative method for evaluating the pro-apoptotic activity of thiadiazole derivatives in LoVo colorectal cancer cells. By following the detailed protocols and understanding the principles outlined in this application note, researchers can generate reliable data to advance the screening and mechanistic understanding of novel anticancer compounds. This assay is a cornerstone of early-stage drug discovery, providing critical insights into a compound's potential as a therapeutic agent.

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• Roytrakul, S., et al. (2022). Effects of Artonin E on Cell Growth Inhibition and Apoptosis Induction in Colon Cancer LoVo and HCT116 Cells. PMC. Retrieved from [Link]

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• ResearchGate. (2019). Evaluation of apoptosis in LoVo and HCT15 cells treated with 6,8‐diprenylorobol. Retrieved from [Link]

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Application Note: High-Throughput Cell Cycle Analysis of Cancer Cells Following Treatment with 1,3,4-Thiadiazole Compounds

Introduction

The eukaryotic cell cycle is a fundamental and tightly regulated process that governs cell proliferation. It consists of four distinct phases: Gap 1 (G1), DNA Synthesis (S), Gap 2 (G2), and Mitosis (M). The transitions between these phases are controlled by complex networks of proteins, primarily cyclins and cyclin-dependent kinases (CDKs), at critical junctures known as checkpoints.[1][2] Dysregulation of these checkpoints is a hallmark of cancer, leading to uncontrolled cell division and genomic instability.[3][4] Consequently, targeting the cell cycle machinery has become a cornerstone of modern anticancer drug development.[5][6]

The 1,3,4-thiadiazole scaffold has emerged as a versatile pharmacophore in medicinal chemistry, with many of its derivatives exhibiting potent anticancer properties.[7][8] These compounds have been shown to exert their effects through various mechanisms, including the inhibition of protein kinases, interference with DNA replication processes, and induction of apoptosis (programmed cell death).[9][10][11] A critical step in characterizing the mechanism of action for a novel 1,3,4-thiadiazole compound is to determine its effect on cell cycle progression.

This application note provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on how to perform cell cycle analysis of cancer cells treated with 1,3,4-thiadiazole compounds. The methodology centers on the robust and widely adopted technique of flow cytometry combined with propidium iodide (PI) staining to quantify cellular DNA content.

Principle of the Assay: DNA Content Stoichiometry

Flow cytometry is a powerful technique that allows for the rapid analysis of multiple physical and chemical characteristics of single cells suspended in a fluid stream. For cell cycle analysis, we exploit the ability of certain fluorescent dyes to bind to DNA in a stoichiometric manner. Propidium iodide (PI) is a fluorescent intercalating agent that binds to the major groove of double-stranded DNA.[12] The fluorescence emitted by the PI-DNA complex is directly proportional to the amount of DNA within a single cell.[13][14]

Because PI cannot cross the membrane of live cells, the cells must first be fixed, typically with cold ethanol, which permeabilizes the cell and nuclear membranes.[14] A crucial second step is the treatment of cells with Ribonuclease A (RNase A). This is because PI can also bind to double-stranded RNA, and RNase A treatment is essential to degrade RNA, ensuring that the fluorescent signal originates specifically from DNA.[12][14]

When analyzed by a flow cytometer, the cell population will resolve into distinct peaks on a DNA content histogram:

• G0/G1 Phase: Cells with a normal diploid (2n) DNA content.

• S Phase: Cells actively replicating their DNA, having a DNA content between 2n and 4n.

• G2/M Phase: Cells that have completed DNA synthesis and contain a tetraploid (4n) DNA content.

• Sub-G1 Peak: A peak appearing to the left of the G0/G1 peak, representing apoptotic cells with fragmented DNA.[14]

By quantifying the percentage of cells in each phase, one can determine if a compound induces cell cycle arrest at a specific checkpoint.

Caption: DNA content histogram generated from PI-stained cells.

Experimental Workflow

A successful experiment relies on a systematic and logical workflow. The process begins with careful cell culture and precise treatment, followed by meticulous sample preparation and finally, accurate data acquisition and analysis. Each step is critical for generating reproducible and reliable results.

Caption: High-level overview of the experimental procedure.

Detailed Protocols

PART 1: Cell Culture and Treatment

This initial phase sets the stage for the entire experiment. Healthy, asynchronously growing cells are essential for observing treatment effects.

Materials:

• Cancer cell line of interest (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• 1,3,4-Thiadiazole compound

• Vehicle (e.g., DMSO, sterile-filtered)

• 6-well tissue culture plates

• Humidified incubator (37°C, 5% CO₂)

Protocol:

• Cell Seeding: Seed cells in 6-well plates at a density that ensures they are in the exponential growth phase and reach approximately 60-70% confluency at the time of treatment.[5] This is critical to avoid artifacts from contact inhibition or nutrient depletion.

• Incubation: Allow cells to adhere and resume proliferation by incubating for 24 hours.

• Compound Preparation: Prepare a concentrated stock solution of the 1,3,4-thiadiazole compound in the appropriate vehicle (e.g., 10 mM in DMSO). Prepare serial dilutions in complete medium to achieve the desired final treatment concentrations.

• Treatment:

  • Expert Insight: A robust experiment requires proper controls.[15] Always include:

    • Untreated Control: Cells treated with complete medium only.

    • Vehicle Control: Cells treated with the highest concentration of the vehicle (e.g., DMSO) used in the experiment. This ensures that any observed effects are due to the compound, not the solvent.

    • Test Conditions: Treat cells with a range of concentrations of the 1,3,4-thiadiazole compound (e.g., 0.1, 1, 10, 100 µM). A dose-response is crucial for understanding potency.

  • Aspirate the old medium and add the media containing the respective treatments.

• Incubation: Incubate the treated cells for a predetermined time course (e.g., 24, 48, or 72 hours). The duration should be sufficient for cells to complete at least one full cell cycle.

PART 2: Cell Harvesting and Fixation

Proper fixation is paramount for preserving cellular integrity and ensuring high-quality DNA staining. The goal is to create a single-cell suspension with minimal clumping.

Materials:

• Phosphate-Buffered Saline (PBS), pH 7.4

• Trypsin-EDTA (for adherent cells)

• 70% Ethanol (ice-cold, prepared with DI water and stored at -20°C)

• 15 mL conical tubes

• Refrigerated centrifuge

Protocol:

• Harvesting (Adherent Cells): a. Aspirate the treatment medium. b. Wash cells once with 3 mL of PBS. c. Add 1 mL of Trypsin-EDTA and incubate for 2-5 minutes until cells detach. d. Neutralize the trypsin by adding 3 mL of complete medium. e. Transfer the cell suspension to a 15 mL conical tube.

• Harvesting (Suspension Cells): Directly transfer the cell suspension from the well to a 15 mL conical tube.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes.[13] Discard the supernatant and resuspend the cell pellet in 5 mL of cold PBS. Centrifuge again.

• Fixation: a. Discard the supernatant, leaving a clean cell pellet. b. Resuspend the pellet in 1 mL of cold PBS. c. Causality Check: To prevent aggregation, which can be misinterpreted as G2/M cells by the cytometer, fixation must be done carefully. While gently vortexing the cell suspension, add 4 mL of ice-cold 70% ethanol drop-by-drop.[13][16] This gradual introduction of the fixative ensures uniform fixation and minimizes clumping.

• Storage: Store the fixed cells at -20°C for at least 2 hours.[5] Cells can be stored in 70% ethanol for several weeks without significant degradation of DNA.[12]

PART 3: Propidium Iodide Staining

This final preparation step ensures that only DNA is stained, providing a clean signal for analysis.

Materials:

• PI Staining Solution (50 µg/mL Propidium Iodide, 100 µg/mL RNase A, 0.1% Triton X-100 in PBS)[5]

• Flow cytometry tubes (5 mL polystyrene or polypropylene)

Protocol:

• Rehydration: Centrifuge the fixed cells at a slightly higher speed (e.g., 500 x g) for 5 minutes to pellet them.[13]

• Washing: Carefully discard the ethanol supernatant. Wash the cell pellet with 5 mL of PBS to remove residual ethanol. Centrifuge again and discard the supernatant.

• Staining: Resuspend the cell pellet in 500 µL of PI Staining Solution.[5] Ensure the pellet is fully dispersed by gentle pipetting.

• Incubation: Incubate the tubes in the dark at room temperature for 30 minutes.[5] The darkness prevents photobleaching of the PI dye.

PART 4: Flow Cytometry Acquisition

Data quality is dependent on correct instrument setup and a logical gating strategy.

Protocol:

• Instrument Setup: Transfer the stained cell suspension to flow cytometry tubes. Analyze the samples on a flow cytometer equipped with a 488 nm or 561 nm laser for PI excitation.

• Gating Strategy (Self-Validation): a. Use a forward scatter (FSC) vs. side scatter (SSC) plot to gate on the main cell population and exclude debris. b. Crucial Step: To exclude cell doublets and aggregates, create a subsequent plot of PI-Area vs. PI-Height (or PI-Width). Single cells should form a tight diagonal population. Gate specifically on these single cells for final analysis. This step is essential for accurate cell cycle quantification.

• Data Collection: a. For the final histogram, ensure the PI fluorescence parameter is set to a linear scale .[13][17] b. Use a low flow rate during acquisition. This improves the resolution of the G0/G1 and G2/M peaks, resulting in lower coefficients of variation (CVs).[13][18] c. Collect at least 10,000-20,000 events from the single-cell gate for each sample to ensure statistical significance.[13]

Data Analysis and Interpretation

The raw flow cytometry data is processed to yield quantitative information about the cell cycle distribution.

• Histogram Generation: Using your flow cytometry analysis software (e.g., FlowJo™, ModFit LT™), generate a histogram of PI fluorescence for the gated single-cell population.

• Deconvolution: Apply a cell cycle analysis model (e.g., Watson-Pragmatic, Dean-Jett-Fox) to the histogram. The software will calculate the percentage of cells in the G0/G1, S, and G2/M phases, as well as identify any sub-G1 population.

• Interpretation: Compare the cell cycle distributions of the treated samples to the vehicle control.

  • G1 Arrest: An increase in the G0/G1 peak with a corresponding decrease in the S and G2/M peaks.

  • S Phase Arrest: An accumulation of cells in the S phase.

  • G2/M Arrest: An increase in the G2/M peak, indicating that the compound prevents cells from entering mitosis.

  • Apoptosis: A significant increase in the sub-G1 population suggests the compound induces cell death via apoptosis.

Caption: Potential cell cycle arrest points induced by a test compound.

Quantitative Data Summary

Summarize the data from the cell cycle analysis software in a table for clear comparison across different treatment conditions.

Treatment Condition	Concentration (µM)	% G0/G1	% S	% G2/M	% Sub-G1 (Apoptosis)
Untreated Control	0	65.2 ± 2.1	18.5 ± 1.5	16.3 ± 1.8	1.1 ± 0.3
Vehicle Control (DMSO)	0.1%	64.8 ± 2.5	19.1 ± 1.2	16.1 ± 1.5	1.3 ± 0.4
Compound X	1	63.5 ± 2.8	17.9 ± 1.9	18.6 ± 2.0	2.5 ± 0.6
Compound X	10	35.1 ± 3.1	20.3 ± 2.2	44.6 ± 3.5	5.8 ± 1.1
Compound X	100	15.7 ± 2.9	12.5 ± 2.5	71.8 ± 4.2	15.4 ± 2.3

(Note: Data are hypothetical and for illustrative purposes only. Values should be presented as mean ± standard deviation from at least three independent experiments.)

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High CV of G0/G1 Peak	- Flow rate is too high.- Cell clumping.- Insufficient PI staining.	- Run samples at the lowest flow rate setting.[18][19]- Filter cells through a nylon mesh before acquisition. Ensure proper fixation technique (dropwise ethanol while vortexing).- Increase PI concentration or incubation time.
Excessive Debris/Low Cell Viability	- Over-trypsinization.- High centrifugation speed.- Cells were not healthy at time of harvest.	- Optimize trypsinization time.- Do not vortex or centrifuge cells at excessively high speeds.[18]- Ensure cells are harvested during the exponential growth phase.
No Clear G2/M Peak	- Cells are not proliferating (contact inhibited or quiescent).- Insufficient number of events acquired.	- Ensure cells are seeded at an appropriate density and are not overgrown.[20]- Acquire a higher number of events (e.g., >20,000).
Weak or No Fluorescent Signal	- Insufficient PI staining.- Incorrect laser/filter setup on the cytometer.- Fixative not properly washed out.	- Verify PI solution concentration and incubation time.- Confirm correct instrument settings for PI detection.- Ensure cells are washed with PBS after the fixation step.

Conclusion

This application note provides a detailed and robust protocol for assessing the effects of novel 1,3,4-thiadiazole compounds on the cancer cell cycle. By carefully controlling experimental variables, including proper controls, fixation techniques, and data acquisition parameters, researchers can generate high-quality, reproducible data. The quantitative analysis of cell cycle distribution is a critical tool for elucidating the mechanism of action of potential anticancer therapeutics, providing invaluable insights for drug development professionals and cancer biologists alike.

References

• Bio-Rad Antibodies. (n.d.). Propidium iodide staining of cells for cell cycle analysis protocol. Retrieved from Bio-Rad. [Link]

• University of Massachusetts Chan Medical School. (n.d.). DNA Cell Cycle Analysis with PI. Retrieved from UMass Chan Medical School. [Link]

• University of Padua. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from University of Padua. [Link]

• Gomha, S. M., et al. (2017). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Molecules, 22(1), 56. [Link]

• BEPLS. (2023). A review on the 1,3,4-Thiadiazole as Anticancer Activity. Bulletin of Environment, Pharmacology and Life Sciences. [Link]

• Indelicato, S., et al. (2025). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Pharmaceuticals. [Link]

• Shapiro, G. I., & Harper, J. W. (1999). Cell cycle checkpoints and their inactivation in human cancer. Mutation Research/Reviews in Mutation Research, 431(1), 1-1. [Link]

• Creative Biolabs Antibody. (n.d.). Troubleshooting of Cell Cycle Staining Flow Cytometry. Retrieved from Creative Biolabs Antibody. [Link]

• Darzynkiewicz, Z., et al. (2004). Analysis of cell cycle by flow cytometry. Methods in Molecular Biology, 281, 301-311. [Link]

• UCL. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from UCL Flow Cytometry. [Link]

• Obakachi, V. A., et al. (2023). Synthetic and anti-cancer activity aspects of 1, 3, 4-thiadiazole containing bioactive molecules: A concise review. Journal of the Serbian Chemical Society. [Link]

• Clinician.com. (n.d.). Cell Cycle Regulation, Checkpoints, and Cancer. Retrieved from Clinician.com. [Link]

• Casimiro, M. C., et al. (2012). Cell-cycle Checkpoints and Aneuploidy on the Path to Cancer. Frontiers in Oncology, 2, 1-1. [Link]

• Wikipedia. (n.d.). Cell cycle checkpoint. Retrieved from Wikipedia. [Link]

• Telford, W. G. (2017). Assaying cell cycle status using flow cytometry. Current Protocols in Cytometry, 81, 7.5.1-7.5.29. [Link]

• Biocompare. (2020). Cell Cycle Analysis with Flow Cytometry. Retrieved from Biocompare. [Link]

• Indelicato, S., et al. (2025). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Pharmaceuticals, 18(4), 580. [Link]

• Frontiers. (2024). Cell cycle checkpoint revolution: targeted therapies in the fight against malignant tumors. Retrieved from Frontiers in Pharmacology. [Link]

• Molecules. (2022). Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. Retrieved from MDPI. [Link]

• PubMed. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. Retrieved from PubMed. [Link]

• UC San Diego Moores Cancer Center. (n.d.). Cell Cycle Analysis by DNA Content - Protocols. Retrieved from UC San Diego Moores Cancer Center Flow Cytometry Core. [Link]

• Nunez, R. (2001). DNA Measurement and Cell Cycle Analysis by Flow Cytometry. Current Issues in Molecular Biology, 3(3), 67-70. [Link]

• RSC Publishing. (2023). New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. RSC Medicinal Chemistry. [Link]

• Elabscience. (n.d.). Three Common Problems and Solutions of Cell Cycle Detection. Retrieved from Elabscience. [Link]

• Bitesize Bio. (2025). 6 Steps for Successful in vitro Drug Treatment. Retrieved from Bitesize Bio. [Link]

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Protocol for assessing STAT3 inhibition by 5-aryl-1,3,4-thiadiazol-2-amine derivatives

Application Note & Protocol

Topic: Protocol for Assessing STAT3 Inhibition by 5-Aryl-1,3,4-thiadiazol-2-amine Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract: Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor whose constitutive activation is a hallmark of numerous human cancers, making it a prime target for therapeutic intervention.[1][2][3] This document provides a comprehensive, multi-tiered protocol to characterize the inhibitory potential of 5-aryl-1,3,4-thiadiazol-2-amine derivatives against the STAT3 signaling pathway. The workflow progresses from a direct, biochemical binding assay to cell-based functional assays, ensuring a thorough and robust evaluation. We detail protocols for a Fluorescence Polarization (FP) assay to assess direct binding to the STAT3 SH2 domain, a Luciferase Reporter Assay to measure inhibition of STAT3 transcriptional activity, Western Blotting to confirm the reduction of STAT3 phosphorylation and downstream targets, and a Cell Viability Assay (MTT) to determine the functional cellular consequence of inhibition.

The STAT3 Signaling Pathway: A Rationale for Targeting

The STAT3 signaling cascade is a critical mediator of cellular processes including proliferation, survival, and differentiation.[3] In its canonical pathway, cytokines (e.g., IL-6) or growth factors bind to cell surface receptors, leading to the activation of associated Janus kinases (JAKs).[4][5] JAKs then phosphorylate a specific tyrosine residue (Tyr705) on the latent cytoplasmic STAT3 monomer.[4][6] This phosphorylation event is the lynchpin of activation; it creates a docking site for the Src Homology 2 (SH2) domain of another phosphorylated STAT3 monomer, inducing homodimerization.[5] This active dimer translocates to the nucleus, binds to specific DNA response elements, and drives the transcription of target genes implicated in oncogenesis, such as Bcl-xL, Cyclin D1, and Survivin.[3][7]

The 5-aryl-1,3,4-thiadiazol-2-amine scaffold has been investigated for its potential to inhibit various kinases and signaling pathways.[8][9] Recent studies have specifically identified derivatives of this class as potent STAT3 inhibitors that may act by binding to the SH2 domain, thereby preventing the critical dimerization step.[10][11][12] The following protocols are designed to rigorously test this hypothesis.

Caption: Hierarchical workflow for STAT3 inhibitor validation.

Detailed Protocols

Primary Screen: Fluorescence Polarization (FP) Assay

Principle: This assay directly measures the binding of a test compound to the STAT3 SH2 domain. A fluorescently-labeled phosphopeptide probe that mimics the pTyr705 docking site binds to recombinant STAT3 protein. In this bound state, the large complex tumbles slowly in solution, emitting highly polarized light. When an inhibitor compound successfully competes with the probe for binding to the SH2 domain, the smaller, displaced probe tumbles rapidly, resulting in a decrease in fluorescence polarization. [7][13][14] Materials:

• Recombinant full-length human STAT3 protein (e.g., SignalChem, Abcam)

• Fluorescent phosphopeptide probe: 5-FAM-G(pTyr)LPQTV-CONH₂ (e.g., Genscript, ProImmune) [7][14]* FP Assay Buffer: 10 mM HEPES (pH 7.5), 50 mM NaCl, 1 mM EDTA, 2 mM DTT, 0.01% Triton-X100. [7]* Test Compounds: 10 mM stock in 100% DMSO.

• Positive Control: S3I-201 or Stattic.

• 96-well or 384-well black, flat-bottom plates (low-binding).

• Plate reader with FP capabilities (e.g., PerkinElmer EnVision, Tecan Spark).

Step-by-Step Protocol:

• Reagent Preparation: On the day of the assay, dilute STAT3 protein and the fluorescent probe in cold FP Assay Buffer to desired working concentrations. A typical final concentration is 100-150 nM STAT3 and 10 nM probe, but this should be optimized via protein titration experiments. [7][14]2. Compound Plating: Prepare serial dilutions of the 5-aryl-1,3,4-thiadiazol-2-amine derivatives in 100% DMSO. Dispense a small volume (e.g., 1 µL) into the assay plate wells. Include DMSO-only wells (vehicle control, 0% inhibition) and positive control inhibitor wells (100% inhibition).

• Protein-Compound Incubation: Add the diluted STAT3 protein solution to the wells containing the compounds. Mix gently and incubate at room temperature for 60 minutes. [7]This pre-incubation allows the inhibitor to bind to STAT3 before the probe is introduced.

• Probe Addition: Add the fluorescent probe solution to all wells.

• Final Incubation: Incubate the plate for 30 minutes at room temperature, protected from light. [7]6. Measurement: Read the fluorescence polarization (in millipolarization units, mP) using a plate reader with appropriate excitation (e.g., 480 nm) and emission (e.g., 535 nm) filters. [7]

Secondary Screen: STAT3 Luciferase Reporter Assay

Principle: This cell-based assay quantifies the transcriptional activity of STAT3. Cells are engineered to stably or transiently express a reporter construct containing the firefly luciferase gene downstream of a promoter with multiple STAT3-specific DNA binding sites (e.g., sis-inducible element, SIE). [15][16]When STAT3 is activated (e.g., by IL-6), it binds to these sites and drives luciferase expression. An effective inhibitor will prevent this process, leading to a dose-dependent decrease in luminescence. A co-expressed Renilla luciferase under a constitutive promoter is used to normalize for transfection efficiency and cell viability. [15] Materials:

• HEK293T or a cancer cell line with low endogenous STAT3 activity (e.g., MDA-MB-468).

• STAT3 Reporter Kit (e.g., Qiagen Cignal Reporter, BPS Bioscience) containing STAT3-responsive firefly luciferase and constitutive Renilla luciferase plasmids. [15][17]* Transfection Reagent (e.g., Lipofectamine 3000).

• Human IL-6 (recombinant).

• Dual-Luciferase Reporter Assay System (e.g., Promega).

• 96-well white, clear-bottom tissue culture plates.

• Luminometer.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection: Co-transfect the cells with the STAT3-responsive firefly luciferase and constitutive Renilla luciferase plasmids according to the manufacturer's protocol. Incubate for 24 hours.

• Compound Treatment: Replace the medium with fresh, low-serum medium containing serial dilutions of the test compounds or vehicle (DMSO). Incubate for 1-2 hours.

• STAT3 Activation: Stimulate the cells by adding IL-6 to a final concentration of 20-50 ng/mL to all wells except the "unstimulated" control.

• Incubation: Incubate for 18-24 hours to allow for luciferase gene expression.

• Lysis and Measurement: Wash cells with PBS, then lyse them using the passive lysis buffer provided with the dual-luciferase kit. Measure both Firefly and Renilla luciferase activity sequentially in a luminometer according to the kit's instructions.

Tertiary Validation: Western Blot for p-STAT3

Principle: Western blotting provides direct visual evidence of the inhibition of STAT3 phosphorylation, the key activation step. [6]It also allows for the assessment of downstream target protein expression. Cells are treated with the inhibitor, stimulated to activate STAT3, and then lysed. Proteins are separated by size via SDS-PAGE, transferred to a membrane, and probed with specific antibodies against phosphorylated STAT3 (p-STAT3 Tyr705) and total STAT3. [18][19]A decrease in the p-STAT3/Total STAT3 ratio indicates effective inhibition.

Materials:

• Cancer cell line with high STAT3 activity (e.g., DU145, MDA-MB-231) or IL-6 responsive cells. [10]* Primary Antibodies: Rabbit anti-p-STAT3 (Tyr705) (e.g., Cell Signaling #9145), Mouse anti-Total STAT3 (e.g., Cell Signaling #9139), and anti-β-Actin (loading control). [6][18][19]* HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse).

• RIPA Lysis Buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels, transfer apparatus, PVDF membrane.

• Enhanced Chemiluminescence (ECL) substrate.

Step-by-Step Protocol:

• Cell Culture and Treatment: Plate cells in 6-well plates. Once they reach ~80% confluency, treat with various concentrations of the test compound for 4-24 hours. If required, stimulate with IL-6 for the final 15-30 minutes of incubation. [18]2. Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE: Normalize protein amounts for all samples (e.g., 20-30 µg per lane), mix with Laemmli buffer, boil, and load onto an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate with primary antibody (e.g., anti-p-STAT3, 1:1000 dilution) overnight at 4°C. [18] * Wash with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and apply ECL substrate.

• Detection: Visualize bands using a chemiluminescence imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed for Total STAT3 and then for β-Actin. [20]

Functional Outcome: MTT Cell Viability Assay

Principle: This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation. [21][22]Viable cells contain mitochondrial reductase enzymes that convert the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into an insoluble purple formazan product. [22][23]The amount of formazan produced is proportional to the number of living cells. A STAT3 inhibitor is expected to reduce the proliferation of STAT3-dependent cancer cells, resulting in a lower MTT signal.

Materials:

• STAT3-dependent cancer cell line (e.g., DU145, MDA-MB-231).

• MTT solution (5 mg/mL in PBS). [22]* Solubilization Solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

• 96-well tissue culture plates.

• Microplate reader (absorbance at 570-590 nm).

Step-by-Step Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a low density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight. [21]2. Compound Treatment: Treat the cells with a range of concentrations of the 5-aryl-1,3,4-thiadiazol-2-amine derivative for 48-72 hours. [23]3. MTT Addition: Remove the treatment media and add 100 µL of fresh media plus 10-20 µL of MTT stock solution to each well. [24]4. Incubation: Incubate the plate for 2-4 hours at 37°C, allowing formazan crystals to form. 5. Solubilization: Carefully remove the MTT-containing medium. Add 100-150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the purple crystals. [23]Mix gently on an orbital shaker. [22]6. Absorbance Reading: Measure the absorbance at a wavelength between 550 and 600 nm. [22]

Data Analysis and Interpretation

All experiments should include appropriate controls: vehicle (e.g., 0.1% DMSO), positive control inhibitor, and untreated/unstimulated controls. Data should be obtained from at least three independent experiments.

Data Presentation:

Compound ID	FP IC₅₀ (µM)	Luciferase IC₅₀ (µM)	p-STAT3 Inhibition (at 10 µM)	MTT GI₅₀ (µM)
Cmpd-01	8.5 ± 1.2	2.9 ± 0.5	85%	3.3 ± 0.7
Cmpd-02	15.2 ± 2.1	9.8 ± 1.5	52%	11.5 ± 2.0
Cmpd-03	> 100	> 50	5%	> 50
S3I-201	7.4 ± 0.9	8.1 ± 1.1	91%	9.5 ± 1.3

• IC₅₀/GI₅₀ Calculation: For FP, Luciferase, and MTT assays, plot the percentage of inhibition against the log concentration of the compound. Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC₅₀ (concentration for 50% inhibition) or GI₅₀ (concentration for 50% growth inhibition) values.

• Western Blot Analysis: Use densitometry software (e.g., ImageJ) to quantify band intensity. The key metric is the ratio of p-STAT3 to Total STAT3, normalized to the loading control (β-Actin). A successful inhibitor will show a dose-dependent decrease in this ratio compared to the stimulated vehicle control.

• Interpretation: A promising candidate will demonstrate a low micromolar or nanomolar IC₅₀ in the FP assay, confirming direct binding. This should be followed by potent inhibition in the luciferase assay, confirming on-target cellular activity. This mechanistic data should be corroborated by a clear reduction in p-STAT3 levels via Western blot and a corresponding decrease in cell viability in a STAT3-addicted cell line.

References

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• Hu, L., et al. (2021). Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors. Oncology Letters, 22(5), 794. Retrieved from [Link]

• Furqan, M., et al. (2013). STAT3 SIGNALING: Anticancer Strategies and Challenges. Molecular Interventions, 13(4), 208–217. Retrieved from [Link]

• Lounnas, N., et al. (2021). A high-throughput fluorescence polarization assay for discovering inhibitors targeting the DNA-binding domain of signal transducer and activator of transcription 3 (STAT3). Scientific Reports, 11(1), 1-13. Retrieved from [Link]

• Sgrignani, J., et al. (2024). STAT3 Signaling Pathway in Health and Disease. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Fluorescence polarization (FP) assay measures affinity of STAT3 inhibitors for the SH2 domain. Retrieved from [Link]

• Protocol Online. (2007). STAT-3/phosphoSTAT-3 western blot. Retrieved from [Link]

• Timofeeva, O. A., et al. (2013). A Novel Inhibitor of STAT3 Homodimerization Selectively Suppresses STAT3 Activity and Malignant Transformation. Cancer Research, 73(6), 1922-1933. Retrieved from [Link]

• Liu, B., et al. (2020). Novel STAT3 Inhibitors Targeting STAT3 Dimerization by Binding to the STAT3 SH2 Domain. Frontiers in Oncology, 10, 1599. Retrieved from [Link]

• Lounnas, N., et al. (2021). A high-throughput fluorescence polarization assay for discovering inhibitors targeting the DNA-binding domain of signal transducer and activator of transcription 3 (STAT3). ResearchGate. Retrieved from [Link]

• QIAGEN. (n.d.). Cignal Reporter Assay Kit STAT3 Reporter Assay Kit. Retrieved from [Link]

• Dittrich, A., et al. (2023). Quantification of total and phosphorylated STAT3 by calibrated western blotting. STAR Protocols, 4(3), 102508. Retrieved from [Link]

• Biocompare. (2017). STAT3 Reporter Assay By Luciferase. Retrieved from [Link]

• Wang, X., et al. (2013). pSTAT3: a target biomarker to study the pharmacology of the anti-IL-21R antibody ATR-107 in human whole blood. Journal of Immunotoxicology, 10(1), 87-94. Retrieved from [Link]

• Wang, Y., et al. (2023). Discovery, Optimization, and Evaluation of Novel N-(Benzimidazol-5-yl)-1,3,4-thiadiazol-2-amine Analogues as Potent STAT3 Inhibitors for Cancer Treatment. Journal of Medicinal Chemistry, 66(17), 12373-12395. Retrieved from [Link]

• ResearchGate. (n.d.). Western blot for the detection of STAT3 and phospho-STAT3 (Tyr705).... Retrieved from [Link]

• BPS Bioscience. (n.d.). STAT3 Luciferase Reporter Lentivirus. Retrieved from [Link]

• Signosis. (n.d.). Stat3 Luciferase Reporter HEK293 Stable Cell Line. Retrieved from [Link]

• Wang, Y., et al. (2023). Discovery, Optimization, and Evaluation of Novel N-(Benzimidazol-5-yl)-1,3,4-thiadiazol-2-amine Analogues as Potent STAT3 Inhibitors for Cancer Treatment. ResearchGate. Retrieved from [Link]

• Scilit. (2023). Discovery, Optimization, and Evaluation of Novel N-(Benzimidazol-5-yl)-1,3,4-thiadiazol-2-amine Analogues as Potent STAT3 Inhibitors for Cancer Treatment. Retrieved from [Link]

• El-Gohary, N. S., et al. (2021). New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. Molecules, 26(11), 3183. Retrieved from [Link]

• Ghandour, O. A., et al. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Molecules, 28(24), 8089. Retrieved from [Link]

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Application Notes and Protocols for the Use of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine as a Ligand in Metal Complexes

Introduction: The Versatile 1,3,4-Thiadiazole Scaffold in Coordination Chemistry

The 1,3,4-thiadiazole ring is a privileged heterocyclic motif in medicinal and materials chemistry. Its strong aromatic character confers significant in vivo stability, while the arrangement of nitrogen and sulfur heteroatoms provides excellent coordination sites for metal ions.[1] The 2-amino-5-sulfanyl-substituted 1,3,4-thiadiazole framework, in particular, offers a versatile platform for the design of ligands capable of forming stable and biologically active metal complexes. These compounds have garnered substantial interest due to their broad spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The introduction of a metal center can significantly enhance these biological activities through various mechanisms, such as increased lipophilicity and interaction with biological targets.

This guide provides a comprehensive overview of the synthesis, characterization, and potential applications of metal complexes featuring the ligand 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine . This particular ligand is of interest due to the presence of multiple potential donor sites: the two nitrogen atoms of the thiadiazole ring, the exocyclic amine group, and the sulfanyl sulfur atom. The 3-methylbenzyl substituent also modulates the ligand's steric and electronic properties, influencing the geometry and stability of the resulting metal complexes.

These application notes are intended for researchers in academia and industry who are engaged in the development of novel therapeutic agents and functional materials. The protocols provided herein are based on established synthetic and analytical methodologies for analogous 1,3,4-thiadiazole-based metal complexes.

Synthesis of the Ligand: 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

The synthesis of 2-amino-5-sulfanyl-1,3,4-thiadiazole derivatives can be achieved through several established routes. A common and effective method involves the S-alkylation of 2-amino-1,3,4-thiadiazole-5-thiol. The following protocol describes a representative synthesis of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine.

Protocol 1: Synthesis of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

Materials:

• 2-amino-1,3,4-thiadiazole-5-thiol

• 3-Methylbenzyl chloride

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethanol or Methanol

• Distilled water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Buchner funnel and filter paper

• Standard laboratory glassware

Procedure:

• Preparation of the reaction mixture: In a round-bottom flask, dissolve 2-amino-1,3,4-thiadiazole-5-thiol (1 equivalent) in ethanol. To this solution, add an aqueous solution of NaOH or KOH (1 equivalent) dropwise with stirring. This will form the corresponding thiolate salt in situ.

• Addition of the alkylating agent: To the stirred solution of the thiolate salt, add 3-methylbenzyl chloride (1 equivalent) dropwise at room temperature.

• Reaction: The reaction mixture is then heated to reflux and maintained at this temperature for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation of the product: After completion of the reaction, the mixture is cooled to room temperature. The solvent is removed under reduced pressure. The resulting residue is then triturated with cold distilled water to remove any inorganic salts.

• Purification: The crude solid product is collected by filtration, washed with cold water, and dried. Further purification can be achieved by recrystallization from a suitable solvent such as ethanol or an ethanol-water mixture to yield the pure 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine.

Expected Characterization Data:

The structure of the synthesized ligand should be confirmed using standard spectroscopic techniques.

Technique	Expected Observations
FT-IR (KBr, cm⁻¹)	N-H stretching (amine): ~3300-3100; C-H stretching (aromatic and aliphatic): ~3100-2900; C=N stretching (thiadiazole ring): ~1620; C-S stretching: ~700-600.
¹H NMR (DMSO-d₆, δ ppm)	Aromatic protons (3-methylbenzyl group): multiplet in the range of 7.0-7.3; -CH₂- protons: singlet around 4.3; -NH₂ protons: broad singlet around 7.5 (exchangeable with D₂O); -CH₃ protons: singlet around 2.3.
¹³C NMR (DMSO-d₆, δ ppm)	Aromatic and thiadiazole ring carbons in the range of 110-170; -CH₂- carbon around 35; -CH₃ carbon around 21.
Mass Spectrometry (ESI-MS)	A prominent peak corresponding to the molecular ion [M+H]⁺.

Synthesis of Metal Complexes

The 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine ligand is expected to coordinate with transition metal ions primarily through the nitrogen atoms of the thiadiazole ring, acting as a bidentate or monodentate ligand. The following is a general protocol for the synthesis of its complexes with common divalent transition metals.

Protocol 2: General Synthesis of Metal(II) Complexes

Materials:

• 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine (Ligand, L)

• Metal(II) salts (e.g., CuCl₂, CoCl₂, NiCl₂, ZnCl₂)

• Methanol or Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Buchner funnel and filter paper

Procedure:

• Preparation of the ligand solution: Dissolve the ligand (2 equivalents) in hot methanol or ethanol in a round-bottom flask.

• Preparation of the metal salt solution: In a separate flask, dissolve the metal(II) salt (1 equivalent) in the same solvent.

• Complexation: Add the metal salt solution dropwise to the stirred ligand solution. A change in color and/or the formation of a precipitate is often observed.

• Reaction: The reaction mixture is then heated to reflux for 2-4 hours to ensure complete complexation.

• Isolation of the complex: After cooling to room temperature, the solid complex is collected by filtration.

• Purification: The collected solid is washed with the solvent to remove any unreacted starting materials and then dried in a desiccator over anhydrous CaCl₂.

Caption: Workflow for Synthesis and Characterization.

Characterization of the Metal Complexes

A suite of analytical techniques is essential to confirm the formation of the desired metal complexes and to elucidate their structure and properties.

• Elemental Analysis (CHN): Provides the percentage composition of carbon, hydrogen, and nitrogen, which helps in confirming the empirical formula of the complex.

• Molar Conductance: Measurement of the molar conductivity of the complex in a suitable solvent (e.g., DMF or DMSO) can indicate whether the complex is an electrolyte or non-electrolyte, providing insights into the coordination of anions.

• FT-IR Spectroscopy: Comparison of the IR spectrum of the complex with that of the free ligand can provide evidence of coordination. A shift in the stretching frequency of the C=N bond of the thiadiazole ring to a lower or higher wavenumber is indicative of coordination through the ring nitrogen. The appearance of new bands in the far-IR region (typically below 600 cm⁻¹) can be attributed to M-N and M-S vibrations.

• UV-Visible Spectroscopy: The electronic spectra of the complexes provide information about their geometry. The appearance of d-d transition bands in the visible region for transition metal complexes is characteristic of their coordination environment (e.g., octahedral, tetrahedral, or square planar).

• Magnetic Susceptibility Measurements: This technique is used to determine the magnetic moment of the complex, which provides information about the number of unpaired electrons and thus the geometry and spin state of the metal center.

• ¹H NMR Spectroscopy: For diamagnetic complexes (e.g., Zn(II)), ¹H NMR can confirm the coordination of the ligand. A shift in the chemical shifts of the protons near the coordination sites is expected upon complexation.

• X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous proof of the structure, including bond lengths, bond angles, and the overall coordination geometry.[3][4][5]

Technique	Information Gained
Elemental Analysis	Confirmation of stoichiometry (metal-to-ligand ratio)
Molar Conductance	Electrolytic or non-electrolytic nature of the complex
FT-IR	Identification of coordination sites
UV-Vis Spectroscopy	Electronic transitions and coordination geometry
Magnetic Susceptibility	Geometry and spin state of the metal ion
¹H NMR (for diamagnetic complexes)	Confirmation of ligand coordination in solution
X-ray Crystallography	Definitive solid-state structure

Potential Applications in Drug Development

Metal complexes of 1,3,4-thiadiazole derivatives often exhibit enhanced biological activity compared to the free ligands.[6] The chelation of the metal ion can increase the lipophilicity of the molecule, facilitating its transport across cell membranes.

Antimicrobial Activity

Rationale: The 1,3,4-thiadiazole nucleus is a common feature in many antimicrobial agents.[7] Metal complexation can enhance this activity. The proposed mechanism often involves the inhibition of essential enzymes or interference with cell wall synthesis in microorganisms.

Protocol 3: In Vitro Antimicrobial Screening (Agar Well Diffusion Method)

• Preparation of microbial cultures: Prepare fresh overnight broth cultures of the test microorganisms (e.g., Staphylococcus aureus, Bacillus subtilis for Gram-positive bacteria; Escherichia coli, Pseudomonas aeruginosa for Gram-negative bacteria).

• Inoculation of agar plates: Spread a standardized inoculum of the microbial culture onto the surface of Mueller-Hinton agar plates.

• Preparation of test samples: Dissolve the synthesized ligand and its metal complexes in a suitable solvent (e.g., DMSO) to a known concentration.

• Application to wells: Create wells in the agar plates using a sterile cork borer and add a fixed volume (e.g., 100 µL) of the test sample solutions into the wells.

• Incubation: Incubate the plates at 37°C for 24 hours.

• Measurement: Measure the diameter of the zone of inhibition around each well. A larger zone of inhibition indicates greater antimicrobial activity. A standard antibiotic (e.g., ciprofloxacin) should be used as a positive control.[8]

Anticancer Activity

Rationale: Many thiadiazole derivatives have demonstrated cytotoxic effects against various cancer cell lines.[2][9] The mechanism of action can involve the induction of apoptosis, cell cycle arrest, or inhibition of key enzymes like topoisomerase.

Protocol 4: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell culture: Culture a suitable cancer cell line (e.g., MCF-7 for breast cancer, HeLa for cervical cancer) in the appropriate medium supplemented with fetal bovine serum.[1]

• Seeding of cells: Seed the cells in a 96-well plate at a specific density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the synthesized ligand and its metal complexes for a specified period (e.g., 24, 48, or 72 hours).

• MTT addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

• Data analysis: Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth). A standard anticancer drug (e.g., 5-fluorouracil or cisplatin) should be used as a positive control.[9]

Caption: Biological Activity Screening Workflow.

Conclusion and Future Directions

5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine represents a promising ligand for the development of novel metal-based therapeutic agents. The synthetic protocols outlined in this guide provide a framework for the preparation and characterization of its metal complexes. The anticipated enhancement of biological activity upon complexation warrants further investigation into their antimicrobial and anticancer properties. Future research should focus on the synthesis of a wider range of metal complexes with this ligand, detailed structural elucidation through X-ray crystallography, and in-depth mechanistic studies to understand their mode of biological action. Such studies will be crucial for the rational design of more potent and selective drug candidates based on this versatile thiadiazole scaffold.

References

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Application Notes and Protocols for High-Throughput Screening of 1,3,4-Thiadiazole Libraries for Anticancer Activity

Introduction: The Emergence of 1,3,4-Thiadiazoles in Oncology Drug Discovery

The 1,3,4-thiadiazole scaffold is a five-membered heterocyclic ring containing sulfur and nitrogen atoms that has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities.[1][2] This versatile structure serves as a privileged pharmacophore in the design of novel therapeutic agents, particularly in the realm of oncology.[3] The mesoionic character of the 1,3,4-thiadiazole ring allows its derivatives to readily cross cellular membranes and interact with various biological targets, often with high selectivity and reduced toxicity.[4][5]

Numerous studies have demonstrated the potent anticancer properties of 1,3,4-thiadiazole derivatives against a wide range of cancer cell lines, including those of the breast, lung, colon, and prostate.[1][6][7] Their mechanisms of action are multifaceted, ranging from the inhibition of crucial enzymes involved in cancer progression to the induction of programmed cell death (apoptosis).[1][5] Key molecular targets include protein kinases, topoisomerases, histone deacetylases (HDACs), and components of pivotal signaling pathways like PI3K/Akt and MAPK/ERK.[1] The structural similarity of the 1,3,4-thiadiazole ring to pyrimidine, a core component of nucleobases, suggests that some derivatives may interfere with DNA replication processes.[3][8]

High-throughput screening (HTS) has become an indispensable tool in modern drug discovery, enabling the rapid evaluation of large and diverse chemical libraries to identify promising "hit" compounds.[9] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting HTS campaigns to identify novel 1,3,4-thiadiazole-based anticancer agents. We will delve into the strategic design of screening cascades, detailed experimental protocols for primary and secondary assays, and the critical steps of data analysis and hit validation.

I. The High-Throughput Screening Workflow: A Strategic Overview

A successful HTS campaign for identifying anticancer 1,3,4-thiadiazole derivatives requires a well-defined and logically structured workflow. The process begins with the careful preparation of the compound library and selection of appropriate cancer cell lines, followed by a primary screen to identify initial hits. These hits are then subjected to a series of increasingly stringent secondary and tertiary assays to confirm their activity, elucidate their mechanism of action, and assess their drug-like properties.

Figure 1: A generalized workflow for the high-throughput screening of 1,3,4-thiadiazole libraries for anticancer activity.

II. Experimental Protocols

A. Preparation of 1,3,4-Thiadiazole Compound Library

The quality and diversity of the compound library are paramount to the success of an HTS campaign. Libraries of 1,3,4-thiadiazole derivatives can be synthesized through various established organic chemistry routes.[10][11]

Protocol 1: Compound Library Preparation and Quality Control

• Synthesis and Purification: Synthesize a diverse library of 1,3,4-thiadiazole derivatives. Purify each compound to >95% purity as determined by High-Performance Liquid Chromatography (HPLC).

• Structural Verification: Confirm the chemical structure of each compound using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[3]

• Solubilization: Dissolve each compound in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mM).

• Plate Preparation: Using an automated liquid handler, prepare master plates by aliquoting the stock solutions into 96- or 384-well plates. Create intermediate plates by diluting the master plates with DMSO to the desired concentration for screening.

• Storage: Store all compound plates at -20°C or -80°C in a desiccated environment to prevent degradation.

B. Primary Screening: Cell Viability Assays

The primary screen aims to identify compounds that inhibit cancer cell growth. Cell viability assays are rapid, robust, and cost-effective, making them ideal for large-scale screening.[12][13] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assays are commonly used colorimetric methods that measure mitochondrial metabolic activity as an indicator of cell viability.[14][15]

Protocol 2: MTT Cell Viability Assay

• Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) into 96-well plates at a predetermined optimal density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).[7]

• Compound Treatment: Add the 1,3,4-thiadiazole compounds from the intermediate plates to the cell plates to achieve a final screening concentration (e.g., 10 µM). Include appropriate controls: vehicle (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., acidified isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability for each compound relative to the vehicle control.

Parameter	Description	Typical Value/Range
Cell Line	Cancer cell line of interest	e.g., MCF-7, A549, HCT116
Seeding Density	Optimal number of cells per well	5,000 - 10,000 cells/well
Compound Conc.	Final screening concentration	1 - 20 µM
Incubation Time	Duration of compound exposure	48 - 72 hours
MTT Conc.	Final MTT concentration	0.5 mg/mL
Wavelength	Absorbance reading wavelength	570 nm

Table 1: Key parameters for the MTT cell viability assay.

C. Hit Confirmation and Dose-Response Analysis

Compounds that exhibit significant inhibition in the primary screen (typically >50% inhibition) are considered "hits." The next step is to confirm their activity and determine their potency by generating a dose-response curve to calculate the half-maximal inhibitory concentration (IC₅₀).[16]

Protocol 3: Dose-Response and IC₅₀ Determination

• Serial Dilution: Prepare a serial dilution of the hit compounds (e.g., 8-point, 3-fold dilution series) in DMSO.

• Cell Treatment: Treat the selected cancer cell lines with the serially diluted compounds.

• Assay Performance: Perform the MTT assay as described in Protocol 2.

• Data Analysis: Plot the percentage of cell viability against the logarithm of the compound concentration. Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value.

D. Secondary Assays for Mechanistic Elucidation

Secondary assays are employed to understand how the confirmed hits exert their anticancer effects. These assays can be broadly categorized into those that assess the mode of cell death and those that identify specific molecular targets.

1. Apoptosis Induction Assays

Many anticancer drugs induce apoptosis, or programmed cell death.[17] Assays to detect apoptosis include measuring the activity of caspases (key effector enzymes in the apoptotic cascade) or detecting the externalization of phosphatidylserine using Annexin V staining.[18][19]

Protocol 4: Caspase-Glo® 3/7 Assay

• Cell Treatment: Treat cancer cells with the hit compounds at their respective IC₅₀ concentrations for 24-48 hours.

• Reagent Addition: Add the Caspase-Glo® 3/7 reagent to each well, which contains a luminogenic caspase-3/7 substrate.

• Incubation: Incubate the plate at room temperature for 1-2 hours.

• Data Acquisition: Measure the luminescence using a microplate reader. An increase in luminescence indicates the activation of caspases 3 and 7.

2. Cell Cycle Analysis

Cancer is characterized by uncontrolled cell proliferation due to a dysregulated cell cycle.[5] Flow cytometry with a DNA-staining dye (e.g., propidium iodide) can be used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M) following compound treatment.

Protocol 5: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment and Harvesting: Treat cells with the hit compounds for a specified period (e.g., 24 hours). Harvest the cells by trypsinization and wash with phosphate-buffered saline (PBS).

• Fixation: Fix the cells in ice-cold 70% ethanol.

• Staining: Resuspend the fixed cells in a staining solution containing propidium iodide and RNase.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The DNA content of the cells will determine their position in the cell cycle histogram.

• Data Analysis: Quantify the percentage of cells in each phase of the cell cycle. An accumulation of cells in a particular phase suggests a cell cycle arrest.

3. Target-Based Assays

If the 1,3,4-thiadiazole library was designed to target a specific enzyme, such as a protein kinase, a direct enzymatic assay should be performed to confirm target engagement.[14][15] Numerous commercially available kits exist for measuring the activity of various kinases.

Figure 2: Key signaling pathways and molecular targets potentially modulated by 1,3,4-thiadiazole derivatives.

III. Data Analysis and Hit-to-Lead Progression

The data generated from the HTS campaign must be rigorously analyzed to identify genuine hits and prioritize them for further development.[20][21]

A. Hit Identification and Prioritization

• Primary Screen Analysis: Calculate robust statistical parameters such as the Z'-factor to assess the quality of the primary screen. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

• Hit Selection: Select initial hits based on a predefined activity threshold (e.g., >3 standard deviations from the mean of the negative controls).

• Dose-Response Confirmation: Prioritize hits with potent IC₅₀ values and a clear dose-dependent effect.

• Selectivity Profiling: Counter-screen confirmed hits against non-cancerous cell lines to assess their selectivity index (SI). A high SI is desirable, indicating a larger therapeutic window.

• Structure-Activity Relationship (SAR): Analyze the chemical structures of the active compounds to identify common pharmacophores and guide the synthesis of more potent and selective analogs.[4]

B. From Hit to Lead

The most promising hits from the secondary assays will be designated as "lead" compounds.[16][22][23] The subsequent lead optimization phase involves a multidisciplinary effort, including medicinal chemistry, to improve the potency, selectivity, and pharmacokinetic properties of the lead compounds.[24][25] This iterative process aims to develop a preclinical candidate with the desired efficacy and safety profile for in vivo testing.

IV. Conclusion

The high-throughput screening of 1,3,4-thiadiazole libraries represents a promising strategy for the discovery of novel anticancer agents. The protocols and workflows outlined in this application note provide a robust framework for conducting such a campaign, from initial library preparation to the identification and validation of lead compounds. By combining carefully designed cell-based and biochemical assays with rigorous data analysis, researchers can efficiently navigate the early stages of the drug discovery pipeline and contribute to the development of next-generation cancer therapeutics.

V. References

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• Janowska, S., Paneth, A., Plech, T., & Wujec, M. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. Molecules, 27(6), 1814. (URL: [Link])

• Indelicato, S., Bongiorno, D., Mauro, M., & Cascioferro, S. (2025). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Pharmaceuticals (Basel, Switzerland), 18(4), 580. (URL: [Link])

• Reaction Biology. Cell-based Assays for Drug Discovery. (URL: [Link])

• Indelicato, S., Bongiorno, D., Mauro, M., & Cascioferro, S. (2025). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Odesa National University of Technology. (URL: [Link])

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• Unnithan, J., & An, C. (2018). Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer. Cancers, 10(9), 336. (URL: [Link])

• Janowska, S., Paneth, A., Plech, T., & Wujec, M. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. Molecules (Basel, Switzerland), 27(6), 1814. (URL: [Link])

• El-Gohary, N. S., Shaaban, M. I., & El-Sayed, M. A. A. (2020). Design, Synthesis, and Molecular Docking Study of Novel Heterocycles Incorporating 1,3,4-Thiadiazole Moiety as Potential Antimicrobial and Anticancer Agents. Molecules (Basel, Switzerland), 25(21), 5208. (URL: [Link])

• Janowska, S., Gornowicz, A., Czajkowska, A., Bielawska, A., & Wujec, M. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Molecules, 28(24), 8089. (URL: [Link])

• Janowska, S., Paneth, A., & Wujec, M. (2020). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Molecules, 25(18), 4309. (URL: [Link])

• Le, P. T., Parrish, D., Huddleston, M. J., & Luesch, H. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS omega, 6(27), 17740–17748. (URL: [Link])

• Gul, W., & Hamann, M. T. (2013). Bioassays for anticancer activities. Methods in Molecular Biology, 1055, 167-176. (URL: [Link])

• Astashkina, A., & Grainger, D. W. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers in bioengineering and biotechnology, 8, 323. (URL: [Link])

• EurekAlert!. Cell-culture based test systems for anticancer drug screening. (URL: [Link])

• Leiden University. Hit and Lead Optimization. (URL: [Link])

• Li, J., & Zhao, S. (2021). High-Throughput Strategies for the Discovery of Anticancer Drugs by Targeting Transcriptional Reprogramming. Frontiers in Oncology, 11, 749028. (URL: [Link])

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• Brunelle, J. K., & Zhang, B. (2010). Apoptosis assays for quantifying the bioactivity of anticancer drug products. Drug resistance updates : reviews and commentaries in antimicrobial and anticancer chemotherapy, 13(6), 172–179. (URL: [Link])

• Al-Ostoot, F. H., Al-Tamimi, A. M., Al-Anshori, S. A., Al-Ghamdi, M. A., Al-Zahrani, E. M., & Al-Ghamdi, A. A. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC advances, 12(46), 30045–30061. (URL: [Link])

• Organic Chemistry Portal. Synthesis of 1,3,4-thiadiazoles. (URL: [Link])

• Kulyk, M. O., Zvarych, V. I., Vovk, M. V., & Lesyk, R. B. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Molbank, 2021(3), M1267. (URL: [Link])

• de Almeida, F. V., Fidea, M., Czerniecki, S., Zhao, Y., & Gatto, L. (2022). HTSplotter: An end-to-end data processing, analysis and visualisation tool for chemical and genetic in vitro perturbation screening. PLoS computational biology, 18(10), e1010571. (URL: [Link])

• Al-Azzawi, A. M., Al-Rufaie, M. M., & Al-Adely, K. J. (2024). Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents. Future journal of pharmaceutical sciences, 10(1), 115. (URL: [Link])

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• Al-Warhi, T., Al-Abdullah, E. S., Al-Salahi, R., Al-Tamimi, A. M., Al-Ghamdi, M. A., & Marzouk, M. (2025). Design, Synthesis, Anticancer Screening, and Mechanistic Study of Spiro-N-(4-sulfamoyl-phenyl)-1,3,4-thiadiazole-2-carboxamide Derivatives. Pharmaceuticals, 18(1), 133. (URL: [Link])

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Application Notes and Protocols: Developing 1,3,4-Thiadiazole Derivatives as α-Glucosidase Inhibitors

Introduction: The Therapeutic Promise of 1,3,4-Thiadiazoles in Diabetes Management

Diabetes mellitus, particularly Type 2, is a global metabolic disorder characterized by postprandial hyperglycemia, a rapid increase in blood glucose levels after meals.[1] A key therapeutic strategy is to control this surge by inhibiting α-glucosidase, an enzyme in the small intestine responsible for breaking down complex carbohydrates into absorbable glucose.[2] α-Glucosidase inhibitors, therefore, play a crucial role in managing diabetes.[3] The 1,3,4-thiadiazole scaffold has emerged as a privileged structure in medicinal chemistry, exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] Its strong aromaticity, metabolic stability, and low toxicity make it an attractive core for designing novel therapeutic agents.[4] Recently, derivatives of 1,3,4-thiadiazole have shown significant potential as potent α-glucosidase inhibitors, with some analogues demonstrating inhibitory activity several times greater than the standard drug, acarbose.[5]

These application notes provide a comprehensive guide for researchers and drug development professionals on the synthesis, in vitro evaluation, and structure-activity relationship (SAR) analysis of 1,3,4-thiadiazole derivatives as α-glucosidase inhibitors. The protocols are designed to be self-validating, with explanations for key experimental choices to ensure robust and reproducible results.

Section 1: Synthesis of 2,5-Disubstituted 1,3,4-Thiadiazole Derivatives

The synthesis of 2,5-disubstituted 1,3,4-thiadiazoles is versatile, with one of the most common and efficient methods being the cyclization of thiosemicarbazides.[6] This approach allows for the introduction of diverse substituents at the C2 and C5 positions, facilitating the exploration of the structure-activity landscape.

General Synthetic Workflow

The overall process involves the synthesis of a thiosemicarbazide intermediate, followed by its cyclization to form the 1,3,4-thiadiazole ring. Subsequent modifications can be made to the substituents to generate a library of compounds for screening.

Caption: General workflow for the synthesis of 1,3,4-thiadiazole derivatives.

Protocol: Synthesis of 2-Amino-5-phenyl-1,3,4-thiadiazole

This protocol details a one-pot synthesis of a representative 2-amino-5-substituted-1,3,4-thiadiazole using a carboxylic acid and thiosemicarbazide.[7]

Materials:

• Benzoic acid

• Thiosemicarbazide

• Polyphosphate ester (PPE)

• Chloroform

• Sodium bicarbonate (NaHCO₃)

• Distilled water

• Hexane

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer, filtration apparatus.

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, add polyphosphate ester (20 g). Heat the flask to 60°C with stirring to create a hot solution.

• Addition of Reactants: To the hot PPE, add benzoic acid (5 mmol) and thiosemicarbazide (5 mmol) in 30 mL of chloroform.

  • Rationale: Chloroform acts as a solvent to create a homogeneous reaction mixture and helps in controlling the reaction temperature.[7] PPE serves as a mild and effective dehydrating agent to facilitate the cyclization.[7]

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux for 10 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture and add 15 mL of distilled water. Neutralize the remaining PPE with a saturated solution of sodium bicarbonate until the effervescence ceases.

• Isolation and Purification: Filter the resulting precipitate, wash it with chloroform and hexane to remove impurities.

• Characterization: Dry the product and characterize it using appropriate spectroscopic methods (FTIR, NMR, Mass Spectrometry) to confirm its structure.

Section 2: In Vitro α-Glucosidase Inhibition Assay

The inhibitory activity of the synthesized 1,3,4-thiadiazole derivatives against α-glucosidase is determined using a colorimetric assay. This assay measures the amount of p-nitrophenol released from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) by the action of the enzyme.[8][9]

Assay Principle and Workflow

The workflow involves incubating the enzyme with the test compound, followed by the addition of the substrate to initiate the reaction. The reaction is then stopped, and the absorbance of the product is measured.

Caption: Workflow for the in vitro α-glucosidase inhibition assay.

Detailed Protocol for α-Glucosidase Inhibition Assay

Materials:

• α-Glucosidase from Saccharomyces cerevisiae (e.g., 2 U/mL)

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) (1 mM)

• Phosphate buffer (50 mM, pH 6.8)

• Sodium carbonate (Na₂CO₃) (1 M)

• Synthesized 1,3,4-thiadiazole derivatives (test compounds)

• Acarbose (positive control)

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Solutions:

  • Prepare stock solutions of the test compounds and acarbose in DMSO. Further dilute with phosphate buffer to achieve the desired concentrations.

  • Prepare the enzyme, substrate, and stopping solutions in phosphate buffer as per the required concentrations.

• Assay in 96-Well Plate:

  • Add 20 µL of the test compound solution (or acarbose/buffer for controls) to the wells of a 96-well plate.

  • Add 20 µL of the α-glucosidase enzyme solution to each well.

  • Pre-incubate the plate at 37°C for 5 minutes.[10]

    • Rationale: Pre-incubation allows the inhibitor to bind to the enzyme before the substrate is introduced.

• Initiation of Reaction:

  • Add 20 µL of the pNPG substrate solution to each well to start the reaction.[10]

• Incubation:

  • Incubate the plate at 37°C for 20 minutes.[10]

• Termination of Reaction:

  • Add 50 µL of 1 M sodium carbonate solution to each well to stop the reaction.[10]

    • Rationale: The basic sodium carbonate solution denatures the enzyme, thus stopping the reaction, and also develops the yellow color of the p-nitrophenolate ion for accurate absorbance reading.

• Absorbance Measurement:

  • Measure the absorbance of each well at 405 nm using a microplate reader.

• Calculation of Inhibition:

  • The percentage of inhibition is calculated using the following formula:[10][11] % Inhibition = [(Ac+) - (Ac-)] - [(As - Ab)] / [(Ac+) - (Ac-)] x 100 Where:

    • Ac+ = Absorbance of the control (enzyme + buffer)

    • Ac- = Absorbance of the blank (buffer without enzyme)

    • As = Absorbance of the sample (enzyme + test compound)

    • Ab = Absorbance of the sample blank (test compound without enzyme)

• Determination of IC₅₀:

  • The IC₅₀ value (the concentration of the inhibitor required to inhibit 50% of the enzyme activity) is determined by plotting the percentage of inhibition against different concentrations of the test compounds.

Section 3: Structure-Activity Relationship (SAR) and Mechanistic Insights

The potency of 1,3,4-thiadiazole derivatives as α-glucosidase inhibitors is highly dependent on the nature and position of the substituents on the thiadiazole ring.[1]

Key SAR Observations

• Substituents on Phenyl Rings: The presence of electron-donating or electron-withdrawing groups on phenyl rings attached to the thiadiazole core can significantly influence inhibitory activity.[4]

• Linker Groups: The nature and length of linker groups connecting the thiadiazole ring to other moieties can impact the binding affinity to the enzyme.[12][13] For instance, derivatives with a butanoic acid linker have shown high inhibitory activity.[5][13]

• Bulky Groups: Bulky substituents may decrease the inhibitory activity, suggesting that steric hindrance can play a role in the enzyme-inhibitor interaction.[1][4]

Derivative	Substituent (R)	IC₅₀ (µM)	Reference
Acarbose	-	11.50 ± 0.30	[14]
Compound 1	4-Nitrophenyl	1.10 ± 0.10	[14]
Compound 2	4-Chlorophenyl	2.20 ± 0.10	[14]
Compound 3	4-Bromophenyl	1.30 ± 0.10	[14]
Compound 4	Benzoic acid linker	3.66 mM	[12][5]
Compound 5	Butanoic acid linker	6.70 mM	[12][5]

Note: The IC₅₀ values are presented for illustrative purposes based on literature data. Direct comparison should be made under identical experimental conditions.

Kinetic Studies for Mechanism of Inhibition

To understand how the inhibitors interact with α-glucosidase, kinetic studies are performed. By measuring the reaction rates at different substrate and inhibitor concentrations, a Lineweaver-Burk plot can be generated to determine the mode of inhibition (e.g., competitive, non-competitive, or mixed-type).[3][15] This information is crucial for lead optimization in drug discovery.

Caption: Schematic of α-glucosidase inhibition by 1,3,4-thiadiazole derivatives.

Conclusion

The 1,3,4-thiadiazole scaffold represents a promising starting point for the development of novel and potent α-glucosidase inhibitors. The synthetic and screening protocols outlined in these application notes provide a robust framework for researchers to synthesize, evaluate, and optimize these compounds. A thorough understanding of the structure-activity relationships and the mechanism of inhibition will be instrumental in designing the next generation of antidiabetic drugs.

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• Synthesis, Computational Study, and In Vitro α-Glucosidase Inhibitory Action of 1,3,4-Thiadiazole Derivatives of 3-Aminopyridin-2(1H)-ones. Magritek. Available at: [Link]

• Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds. PubMed Central. Available at: [Link]

• Structure-activity relationship of compounds 13, 14, 15, 16, 17, and 18. ResearchGate. Available at: [Link]

• In vitro α-glucosidase inhibitory assay. Protocols.io. Available at: [Link]

• New 1,3,4-Thiadiazole Derivatives as α-Glucosidase Inhibitors: Design, Synthesis, DFT, ADME, and In Vitro Enzymatic Studies. ResearchGate. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing 2-Amino-5-thio-1,3,4-thiadiazole Synthesis

Welcome to the technical support center for the synthesis of 2-amino-5-thio-1,3,4-thiadiazoles. This guide is designed for researchers, medicinal chemists, and process development scientists to troubleshoot common issues and improve yields for this critical heterocyclic scaffold. The content is structured to provide direct, actionable advice grounded in established chemical principles.

Troubleshooting Guide: Common Yield-Related Issues

This section addresses specific experimental problems in a question-and-answer format.

Q1: My reaction yield is extremely low or I've isolated no product. What are the most likely causes?

Answer:

Zero or negligible yield in the synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole, typically from thiosemicarbazide and carbon disulfide, often points to fundamental issues with reagents, reaction conditions, or the underlying mechanism.

Causality and Recommended Actions:

• Reagent Quality:

  • Thiosemicarbazide: Ensure it is pure and dry. Impurities can interfere with the initial nucleophilic attack.

  • Carbon Disulfide (CS₂): Use a freshly opened bottle or redistilled CS₂. Over time, it can degrade or become contaminated, which is detrimental to the reaction.

  • Base: The choice and quality of the base are critical. For this synthesis, a base like potassium hydroxide or sodium carbonate is often used to deprotonate the thiosemicarbazide, forming a more potent nucleophile.[1] Ensure the base is anhydrous if using a non-aqueous solvent.

• Reaction Conditions:

  • Temperature: This reaction requires heating to facilitate the intramolecular cyclization and dehydration steps.[1][2] A common protocol involves refluxing in a solvent like ethanol.[1][3] Insufficient temperature will stall the reaction, while excessive heat can lead to decomposition and side products.

  • Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). Premature workup will result in low yields.

• Mechanistic Failure:

  • The reaction proceeds via the formation of a dithiocarbazate intermediate.[1][2] This intermediate must cyclize, which is often the rate-limiting step. If the conditions are not optimal (e.g., wrong pH, insufficient heat), this cyclization will not occur efficiently.

Workflow for Diagnosing Zero-Yield Reactions

Below is a systematic workflow to identify the root cause of reaction failure.

Caption: Troubleshooting workflow for low or zero product yield.

Q2: My TLC shows multiple spots, and the crude product is an impure mixture. How can I minimize side reactions?

Answer:

The formation of multiple byproducts is a common challenge. The primary cause is often related to the reactivity of the starting materials and intermediates, leading to undesired parallel reactions.

Key Side Reactions and Solutions:

• Formation of 2,5-diamino-1,3,4-thiadiazole: Under certain conditions, particularly if N,N'-bis(thiocarbamyl)hydrazine is formed as an intermediate, it can cyclize to produce the undesired 2,5-diamino byproduct instead of the desired 2-amino-5-mercapto product.[4]

  • Solution: Carefully controlling the stoichiometry and reaction temperature can favor the desired pathway. One patented method suggests that running the reaction in the presence of the mother liquor from a previous successful batch can significantly increase the yield of the desired product, reaching up to 90%.[5]

• Polymeric or Tarry Materials: Overheating or prolonged reaction times can lead to the decomposition of the thiadiazole ring or polymerization of intermediates.

  • Solution: Maintain a consistent temperature, ideally using an oil bath, and monitor the reaction closely with TLC. Stop the reaction as soon as the starting material is consumed.

• Oxidation of the Thiol Group: The mercapto (-SH) group is susceptible to oxidation, especially during workup, which can lead to disulfide bond formation between two thiadiazole molecules.

  • Solution: Perform the workup under an inert atmosphere (e.g., nitrogen or argon) if possible. Acidifying the reaction mixture to precipitate the product helps to protonate the thiol, making it less prone to oxidation.

Reference Protocol for High-Yield Synthesis

This protocol is adapted from established methods that emphasize control over reaction parameters.[1][3][6]

Materials:

• Thiosemicarbazide (1.0 eq)

• Carbon Disulfide (1.2 eq)

• Anhydrous Sodium Carbonate (1.1 eq)

• Absolute Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, suspend thiosemicarbazide and anhydrous sodium carbonate in absolute ethanol.

• Stir the mixture vigorously and add carbon disulfide dropwise at room temperature.

• After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexane).

• Once the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water.

• Carefully acidify the aqueous solution with dilute hydrochloric acid (e.g., 10% HCl) until the pH is ~3-4.[7]

• A pale-yellow precipitate of 2-amino-5-mercapto-1,3,4-thiadiazole should form.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Expected Yield: 65-85%.[7]

Q3: I am struggling with the purification of the final product. What are the best practices?

Answer:

Purification can be challenging due to the product's limited solubility in common organic solvents and its amphoteric nature.

Recommended Purification Strategies:

• Recrystallization: This is the most effective method for this compound.

  • Solvent Selection: Ethanol or a mixture of dimethylformamide (DMF) and water is often effective. The crude product is dissolved in a minimum amount of hot solvent and allowed to cool slowly to form pure crystals.

  • Procedure: Dissolve the crude solid in hot ethanol. If it doesn't fully dissolve, add a small amount of DMF. Filter the hot solution to remove any insoluble impurities, then allow the filtrate to cool slowly.

• Acid-Base Extraction (for highly impure samples):

  • The 2-amino-5-thio-1,3,4-thiadiazole can be dissolved in a dilute aqueous base (like NaOH) to form the sodium thiolate salt.

  • The basic solution can be washed with a non-polar organic solvent (e.g., diethyl ether) to remove non-acidic impurities.

  • The aqueous layer is then re-acidified with cold dilute HCl to precipitate the purified product, which is collected by filtration.

Characterization:

• Melting Point: The pure compound has a sharp melting point, typically reported around 235-244°C.[5]

• Spectroscopy: Confirm the structure using FT-IR, ¹H-NMR, and ¹³C-NMR.[8]

  • FT-IR (KBr, cm⁻¹): Look for characteristic peaks for N-H stretching (amine, ~3300-3100), C=N stretching (~1620), and C-S stretching.

  • ¹H-NMR (DMSO-d₆): Expect a broad singlet for the -NH₂ protons (~7.4 ppm) and a signal for the -SH proton (which can be broad and variable, sometimes exchanging with solvent).[9]

Frequently Asked Questions (FAQs)

Q1: What is the role of the base in this synthesis?

Answer: The base, typically an alkali metal hydroxide or carbonate, plays a crucial catalytic role. Its primary function is to deprotonate the thiosemicarbazide at one of its nitrogen atoms. This generates a more potent nucleophile that readily attacks the electrophilic carbon of carbon disulfide, initiating the formation of the key dithiocarbazate intermediate, which is essential for the subsequent cyclization.[1]

Q2: Can I use a different acid for the cyclization step instead of mineral acids like H₂SO₄ or POCl₃?

Answer: While strong mineral acids like concentrated sulfuric acid or phosphorus oxychloride are traditionally used for the cyclization of acylated thiosemicarbazides to form 1,3,4-thiadiazoles, they are highly corrosive and can be difficult to handle.[10][11] Milder and safer alternatives have been developed. For instance, polyphosphate ester (PPE) has been shown to be an effective reagent for promoting this cyclization under milder conditions (e.g., 85°C), avoiding the use of toxic additives.[9] The choice of acid or cyclizing agent can significantly impact the reaction's safety, efficiency, and environmental footprint.[9]

Comparison of Cyclization Conditions

Cyclizing Agent	Typical Conditions	Yield Range	Safety/Handling Considerations	Reference
Conc. H₂SO₄	Heating	Good to Excellent	Highly corrosive, exothermic with water	[10][11]
POCl₃	Reflux	Good to Excellent	Toxic, reacts violently with water	[10]
Polyphosphate Ester (PPE)	60-85°C, Reflux	60-70%	Less hazardous, easier to handle	[9]

Q3: How does the choice of solvent affect the reaction yield?

Answer: The solvent choice is critical for ensuring that the reagents are sufficiently soluble and for maintaining the optimal reaction temperature.

• Protic Solvents (e.g., Ethanol): Ethanol is commonly used and is effective for the reaction starting from thiosemicarbazide and CS₂.[1][3] It readily dissolves the base and thiosemicarbazide and allows for a convenient reflux temperature.

• Aprotic Polar Solvents (e.g., DMF): Dimethylformamide can be used, especially in syntheses starting from pre-formed acylthiosemicarbazides. Its high boiling point allows for higher reaction temperatures, which can accelerate the cyclodehydration step.

The optimal solvent depends on the specific starting materials and the cyclizing agent being used.

Reaction Mechanism Overview

The synthesis from thiosemicarbazide and carbon disulfide generally follows the path illustrated below.

Caption: Simplified reaction pathway for thiadiazole formation.

References

• Barbosa, G. A. D., & de Aguiar, A. P. (2019). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Revista Virtual de Química, 11(3), 806-848. Available at: [Link]

• Parmar, K. C., & Umrigar, N. H. (2017). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. Journal of Chemical and Pharmaceutical Research, 9(6), 202-214. Available at: [Link]

• Singh, A., Sharma, S., & Sharma, P. K. (2014). Synthesis of 1,3,4-Thiadiazoles: A Review. International Journal of Pharmaceutical Sciences and Research, 5(5), 1645-1664. Available at: [Link]

• Kumar, R., & Yar, M. S. (2012). Review article on 1, 3, 4-Thiadiazole derivaties and it's Pharmacological activities. International Journal of Research in Pharmaceutical and Biomedical Sciences, 3(1), 2229-3701. Available at: [Link]

• El-Sayed, H. A., Moustafa, A. H., & El-Shirif, H. A. (2021). Minireview of Synthesis Process of 1,3,4-Thiadiazole Derivatives. Chemistry Africa, 4, 537-551. Available at: [Link]

• Glushkov, V. A., et al. (2019). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Molecules, 24(21), 3894. Available at: [Link]

• Helfrich, W., & Doser, A. (1983). Process for the production of 2-amino-5-mercapto-1,3,4-thiadiazole. U.S. Patent 4,396,772.
• Young, R. W., & Wood, K. H. (1959). Process for preparing 2-amino-5-mercapto-1,3,4-thiadiazole. U.S. Patent 2,891,961.

• Jain, A. K., Sharma, S., & Vaidya, A. (2013). Methods of Synthesis: 1,3,4-Thiadiazle-2-Thiones: A Review. International Journal of Pharmacy and Pharmaceutical Sciences, 5(Suppl 1), 15-23. Available at: [Link]

• Barbosa, G. A. D., & de Aguiar, A. P. (2019). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Revista Virtual de Química, 11(3). Available at: [Link]

• Kadu, N. S., & Masand, V. H. (2022). Synthesis of 1,3,4-thiadiazole Derivative Using Appropriate Reaction Conditions. International Journal for Research in Applied Science & Engineering Technology, 10(8), 356-365. Available at: [Link]

• Kadu, N. S., & Masand, V. H. (2022). Synthesis of 1,3,4-Thiadiazole Derivative Using Appropriate Reaction Conditions. Scribd. Available at: [Link]

• Obojska, A., et al. (2007). Cyclization of thiosemicarbazide derivatives of 5-arylidene-2,4-dioxothiazolidine-3-acetic acids to 1,3,4-thiadiazoles and their pharmacological properties. Acta Poloniae Pharmaceutica, 64(3), 227-231. Available at: [Link]

• Ali, A. A., et al. (2023). Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4-Thiadiazole. Iraqi Journal of Industrial Research, 10(2), 70-81. Available at: [Link]

• Al-Jumaili, A. H. A., et al. (2021). Synthesis, Characterization and Biological Activates Studies of some New Derivatives From 2-aminoo-5-mercapto-1, 3, 4-thiadiazole. Annals of the Romanian Society for Cell Biology, 25(6), 11843-11855. Available at: [Link]

• Chen, W. Y., et al. (2013). Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. Journal of Heterocyclic Chemistry, 50(S1), 33-38. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-thiadiazoles. Available at: [Link]

• Ali, A. A., et al. (2023). Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4-Thiadiazole. Iraqi Journal of Industrial Research. Available at: [Link]

• Wujec, M., et al. (2011). Synthesis, Structural Studies and Biological Evaluation of Connections of Thiosemicarbazide, 1,2,4-Triazole and 1,3,4-Thiadiazole with Palmitic Acid. Molecules, 16(7), 5585-5599. Available at: [Link]

• Al-Masoudi, W. A. M., & Al-Amery, K. H. A. (2022). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Egyptian Journal of Chemistry, 65(13), 27-33. Available at: [Link]

• Hussein, A. J., & Ameen, A. H. (2014). Synthesis and Preliminary Antimicrobial Study of 2-Amino-5-Mercapto-1,3,4-Thiadiazole Derivatives. Iraqi Journal of Pharmaceutical Sciences, 23(1), 60-68. Available at: [Link]

• Ghorbani-Vaghei, R., et al. (2016). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. Iranian Journal of Pharmaceutical Research, 15(4), 753-761. Available at: [Link]

• Al-Amiery, A. A., et al. (2012). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology, 4(2), 1-8. Available at: [Link]

• Singh, P., et al. (2017). Phenyl thiosemicarbazide cyclization leads to the versatile 1,3,4-thiadiazole scaffold: Structural analysis of its copper(I) complex. Journal of Molecular Structure, 1137, 336-344. Available at: [Link]

• Yang, S. J., et al. (2013). Regioselective Synthesis of 2-Amino-Substituted 1,3,4-Oxadiazole and 1,3,4-Thiadiazole Derivatives via Reagent-Based Cyclization of Thiosemicarbazide Intermediate. The Journal of Organic Chemistry, 78(1), 334-340. Available at: [Link]

• Al-Mansori, S. A. A. K. (2012). Synthesis of Some New Schiff Bases and Reaction with Urea & Thiourea Derivatives from 2- Amino -1,3,4-thiadiazole-5-thiol. Journal of the College of Science for Women, 23(2), 94-102. Available at: [Link]

• Plech, T., et al. (2014). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Current Medicinal Chemistry, 21(10), 1280-1300. Available at: [Link]

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Technical Support Center: Overcoming Solubility Issues of Thiadiazole Compounds in Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides practical troubleshooting advice and in-depth scientific explanations for overcoming the solubility challenges frequently encountered with thiadiazole-containing compounds in biological assays.

Introduction: The Thiadiazole Solubility Challenge

Thiadiazoles are a cornerstone scaffold in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] However, the very features that make the thiadiazole ring a valuable pharmacophore—its aromaticity, planarity, and the presence of heteroatoms—often contribute to poor aqueous solubility.[4][5][6] This low solubility can lead to significant experimental artifacts, including underestimated bioactivity, poor reproducibility, and misleading structure-activity relationships (SAR).[7][8]

This guide is structured to help you diagnose and solve these issues systematically, from initial stock solution preparation to advanced formulation strategies.

Part 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most common initial hurdles.

Q1: My thiadiazole compound won't dissolve in 100% DMSO. What should I do?

A1: While DMSO is a powerful and widely used solvent, some highly crystalline or lipophilic compounds can resist solubilization.[7]

• Causality: The planar structure of many thiadiazole derivatives can lead to strong crystal lattice energy, where the molecules are tightly packed in a solid state.[4][9] Overcoming this energy requires a solvent that can effectively disrupt these intermolecular forces.

• Troubleshooting Steps:

  • Gentle Warming: Warm the solution to 37°C in a water bath. This increases the kinetic energy of both the solvent and solute molecules, often aiding dissolution. Avoid excessive heat, which could degrade the compound.

  • Sonication: Use a bath sonicator to apply ultrasonic energy. This creates micro-cavitations that can physically break apart the solute crystals and enhance solvent interaction.

  • Vortexing: Vigorous mixing can help for compounds that are close to their solubility limit.

Q2: My compound dissolves in DMSO, but crashes out of solution when I dilute it into my aqueous assay buffer. Why is this happening and how can I fix it?

A2: This is a classic case of "precipitation upon dilution," one of the most common issues in biological assays.[4]

• Causality: The compound is soluble in the high-concentration organic solvent (DMSO) but is not soluble at the target concentration in the final aqueous buffer. As the DMSO is diluted, the solution's polarity dramatically increases, causing the hydrophobic compound to fall out of solution.[4]

• Troubleshooting Strategies:

  • Lower the Final Concentration: The simplest solution is to test the compound at a lower final concentration that is below its aqueous solubility limit.

  • Optimize DMSO Concentration: Ensure the final DMSO concentration in your assay is as low as possible (ideally ≤0.5%) to minimize its own biological effects, while still keeping the compound dissolved.[4][10] However, be aware that even low concentrations of DMSO can have biological effects.[11][12][13]

  • Use Co-solvents: Prepare the stock solution in a mixture of DMSO and another water-miscible organic solvent like ethanol, propylene glycol, or PEG 400.[14][15][16] This can sometimes create a more stable transition into the aqueous phase.

Q3: I'm getting inconsistent results between experiments. Could this be a solubility issue?

A3: Absolutely. Inconsistent results are often a red flag for solubility and stability problems.[4]

• Causality: If a compound is not fully dissolved or is precipitating over the course of the experiment, the actual concentration of the compound available to interact with the biological target will vary. This leads to high variability in your data.

• Validation Steps:

  • Visual Inspection: Always visually inspect your stock solutions and final assay plates (if possible) for any signs of precipitation (e.g., cloudiness, crystals).[8]

  • Pre-spin Your Samples: Before adding your compound to the assay, centrifuge the diluted solution at high speed and test the supernatant. If the activity drops, your compound is likely precipitating.

  • Check Compound Stability: The compound itself might be unstable in the assay buffer. You can check for degradation by re-analyzing a sample that has been incubated under assay conditions using HPLC.[8]

Part 2: Advanced Troubleshooting Guide

When basic troubleshooting is insufficient, more advanced solubilization strategies are required. The choice of method depends on the compound's properties and the constraints of the biological assay.

`dot graph TD { rankdir=TB; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} ` Caption: Decision tree for selecting a solubility enhancement strategy.

Q4: What are co-solvents and how do I use them effectively?

A4: Co-solvents are water-miscible organic solvents used in combination to increase the solubility of a poorly soluble compound.[14][16]

• Mechanism: They work by reducing the overall polarity of the solvent system, making it more favorable for hydrophobic compounds.[14] Common examples include propylene glycol (PG), polyethylene glycols (PEGs, e.g., PEG 400), and ethanol.

• Best Practices:

  • Start with a binary system (e.g., DMSO/PEG 400).

  • Always determine the toxicity of your co-solvent mixture in your specific assay system by running a vehicle control curve.

  • Keep the final concentration of the co-solvent system as low as possible, typically below 1-2%.

Q5: I've heard about using cyclodextrins. How do they work and which one should I choose?

A5: Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble drugs, enhancing their apparent water solubility.[17][18][19]

• Mechanism: They have a hydrophilic exterior and a hydrophobic inner cavity. The hydrophobic thiadiazole compound can partition into this cavity, forming a water-soluble "inclusion complex."[19][20][21] This shields the hydrophobic molecule from the aqueous environment.

• Choosing a Cyclodextrin: The choice depends on the size and shape of your compound.

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD): This is the most commonly used and often most effective derivative for a wide range of molecules due to its high water solubility and low toxicity.[17][20] It is approved for parenteral use.[17]

  • Sulfobutyl ether-β-cyclodextrin (SBE-β-CD): Another excellent option, particularly for ionizable compounds.

• Validation is Key: You must confirm that the cyclodextrin itself does not interfere with your assay and that the complexed drug is still available to interact with its target.

Q6: Can I just change the pH of my buffer?

A6: Yes, if your compound has ionizable functional groups (acidic or basic centers), pH adjustment is a powerful and simple technique.[14]

• Mechanism: The solubility of an ionizable compound is lowest at its isoelectric point and increases as it becomes charged. By adjusting the buffer pH to be ~2 units away from the compound's pKa, you can significantly favor the more soluble, ionized form.

• Considerations:

  • The chosen pH must be compatible with your biological system (e.g., cells, enzymes).

  • This strategy is not effective for neutral compounds.

Part 3: Data Tables & Protocols

Table 1: Properties of Common Solvents and Solubilizing Agents

Agent	Type	Typical Final Assay Conc.	Key Considerations
DMSO	Organic Solvent	< 0.5%	Can be toxic at >1%; may have direct biological effects.[10][11][12]
Ethanol	Co-solvent	< 1%	Can cause protein denaturation at higher concentrations.[15]
PEG 400	Co-solvent	< 2%	Generally low toxicity; can be viscous.
Propylene Glycol	Co-solvent	< 2%	Good safety profile; commonly used in formulations.
Tween® 80	Surfactant	< 0.1%	Forms micelles to solubilize compounds; can interfere with some assays.
HP-β-CD	Cyclodextrin	1-10 mM	Low toxicity; check for assay interference.[17][20]

Protocol 1: Preparation of a 10 mM Compound Stock Solution

This protocol outlines the standard procedure for preparing a stock solution, which is a critical first step for ensuring accuracy and reproducibility.[22][23][24][25]

• Weigh Compound: Accurately weigh the desired amount of your thiadiazole compound in a clean, tared microcentrifuge tube or glass vial.

• Calculate Solvent Volume: Calculate the precise volume of solvent (e.g., 100% DMSO) needed to achieve the target concentration (e.g., 10 mM).

• Add Solvent: Add approximately 80% of the calculated solvent volume to the vial.

• Promote Dissolution: Vortex the vial vigorously. If the compound does not fully dissolve, use a brief sonication (5-10 minutes) or gentle warming (37°C). Visually inspect to ensure no solid particles remain.

• Bring to Final Volume: Once fully dissolved, add the remaining solvent to reach the final calculated volume.

• Mix and Store: Mix thoroughly by vortexing. Store the stock solution appropriately, typically at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles. Label clearly with compound name, concentration, solvent, and date.[26]

Protocol 2: Solvent Toxicity Assessment

Before proceeding with your main experiment, it is crucial to determine the tolerance of your assay system (e.g., cell line) to the chosen solvent or solvent system.

• Prepare Vehicle Dilutions: Prepare a serial dilution of your vehicle (e.g., DMSO, or a DMSO/PEG 400 mixture) in the final assay medium. The concentration range should cover and exceed the highest concentration you plan to use in your experiment (e.g., from 5% down to 0.01%).

• Treat Cells: Add the vehicle dilutions to your cells, just as you would add your compound. Include a "medium only" control with no vehicle.

• Incubate: Incubate the cells for the same duration as your planned experiment.

• Measure Viability: Assess cell viability using a standard method (e.g., MTT, CellTiter-Glo®).

• Analyze Data: Plot cell viability against vehicle concentration. Determine the highest concentration of the vehicle that does not significantly impact cell viability (e.g., >95% viability). This is your maximum allowable solvent concentration for your experiments. Studies have shown that for some cell lines, DMSO toxicity can become significant even at 0.1%, so this validation is critical.[10]

References

• Popa, L., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC. [Link]

• Garrido, B., et al. (2024). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. MDPI. [Link]

• Loftsson, T., et al. (2004). Full article: Cyclodextrin Controlled Release of Poorly Water-Soluble Drugs from Hydrogels. Taylor & Francis Online. [Link]

• Verheijen, M., et al. (2019). DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro. Scientific Reports. [Link]

• Godge, G. R., et al. (2015). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology. [Link]

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• Sati, N., et al. (2023). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. MDPI. [Link]

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• Unknown Author. 1 Preparation stock solution solid compound(s). [Link]

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• He, Y., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. PMC. [Link]

• Loric, M., et al. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. MDPI. [Link]

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• Hassing, C., et al. (2012). Considerations regarding use of solvents in in vitro cell based assays. [Link]

• Perlovich, G. L., et al. (2015). The impact of structural modification of 1,2,4-thiadiazole derivatives on thermodynamics of solubility and hydration processes. PubMed. [Link]

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• Jorgensen, W. L., et al. (2017). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. PMC. [Link]

• Kumar, S., et al. (2013). Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC. [Link]

• Takács-Novák, K., et al. (2013). Biorelevant solubility of poorly soluble drugs: Rivaroxaban, furosemide, papaverine and niflumic acid. ResearchGate. [Link]

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• Fujikawa, T., et al. (2011). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. ACS Publications. [Link]

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Technical Support Center: Optimizing Cyclization Reactions of Thiosemicarbazides

Welcome to the technical support hub for the cyclization of thiosemicarbazides. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile reaction to synthesize key heterocyclic scaffolds such as 1,2,4-triazoles and 1,3,4-thiadiazoles. Here, we move beyond simple protocols to address the nuanced challenges of these reactions, providing troubleshooting strategies and foundational knowledge in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

This section addresses the most common high-level questions regarding the strategic planning of thiosemicarbazide cyclization reactions.

Q1: What is the single most critical factor determining whether my reaction yields a 1,2,4-triazole or a 1,3,4-thiadiazole?

The pH of the reaction medium is the primary determinant. The reaction pathway is highly sensitive to the catalytic conditions employed:

• Alkaline (Basic) Conditions typically favor the formation of 1,2,4-triazole-3-thiones . In a basic medium, the terminal N4 nitrogen of the thiosemicarbazide is often the most nucleophilic atom, leading to intramolecular cyclization onto the carbonyl carbon.[1][2]

• Acidic Conditions almost exclusively yield 2-amino-1,3,4-thiadiazoles .[1][3] Under acidic catalysis, the reaction proceeds through dehydration, where the sulfur atom acts as the key nucleophile in the ring-closing step.[4]

This fundamental dichotomy is the cornerstone of designing your synthetic strategy.

Q2: What are the most common cyclizing agents and conditions for each pathway?

The choice of reagent is critical for driving the reaction toward the desired product. Below is a summary of field-proven conditions.

Heterocycle Target	Catalyst Type	Common Reagents	Typical Solvents	Temperature Range (°C)
1,3,4-Thiadiazole	Acidic	Conc. H₂SO₄, POCl₃, H₃PO₄, p-TsCl[1][4][5]	Neat, Acetic Acid, Dichloromethane[3][6]	80 - 120 (Reflux)
1,2,4-Triazole	Basic	NaOH, Na₂CO₃, NaOMe[1][7]	Water, Ethanol, DMF[7]	25 - 100 (RT to Reflux)

Q3: My starting material is a 1,4-disubstituted thiosemicarbazide. How does this affect the reaction?

Substituents on the thiosemicarbazide backbone can significantly influence the reaction's outcome and feasibility.[1] The nature of the substituent at the N4 position, in particular, can affect the nucleophilicity of the nitrogen and sulfur atoms, potentially altering the reaction pathway or requiring more forcing conditions. It is always advisable to consult literature for precedents with similarly substituted substrates.[8]

Troubleshooting Guide: From Low Yields to Unexpected Products

This section is structured to help you diagnose and resolve specific experimental issues.

Problem Area 1: Low or No Product Yield

A low yield is the most common frustration. The following Q&A sequence will help you pinpoint the cause.

A: First, double-check that your chosen condition (acidic vs. basic) aligns with your target heterocycle (thiadiazole vs. triazole). Using a strong acid like H₂SO₄ will not produce a triazole, and refluxing in NaOH will not yield a thiadiazole.[1][3] This is the most frequent and fundamental error.

A: Absolutely. Many cyclodehydration reactions require significant thermal energy to overcome the activation barrier.

• For Thiadiazoles (Acidic): If you are using a milder acid, you may need to increase the temperature or prolong the reaction time. Monitor the reaction progress diligently using Thin Layer Chromatography (TLC). The disappearance of the starting thiosemicarbazide is a key indicator of completion.[1]

• For Triazoles (Basic): While some triazole formations proceed at room temperature, many require refluxing in an aqueous or alcoholic base to drive the cyclization to completion.[7] An incomplete reaction is a common source of low yields.

A: Reagent purity is paramount.

• Starting Material Purity: Impurities in the initial thiosemicarbazide or the acylating agent (e.g., carboxylic acid, acyl chloride) can introduce competing side reactions. Consider recrystallizing or purifying your starting materials.

• Product Stability: Is it possible your target molecule is degrading under the reaction conditions? For example, if your molecule contains other sensitive functional groups (like esters or nitriles), prolonged exposure to strong acid or base could be cleaving them, reducing your isolated yield of the desired product.[1] If you suspect degradation, try using milder conditions (e.g., a weaker base or acid) for a longer period.

Problem Area 2: Formation of Unexpected Side Products

The appearance of multiple spots on a TLC plate can be daunting. This section helps you identify and mitigate common side reactions.

A: A multi-technique approach is best.

• TLC: Provides a quick, qualitative assessment of the number of components.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful tool. It separates the components and provides their molecular weights, which is invaluable for proposing byproduct structures.[1]

• NMR Spectroscopy (¹H and ¹³C): If a byproduct can be isolated (e.g., via column chromatography), NMR is essential for definitive structural elucidation.

A: You are likely forming a 1,3,4-oxadiazole derivative. This occurs via a desulfurization reaction, where the sulfur atom is extruded and replaced by an oxygen atom.[1] This side reaction is often promoted by the presence of oxidizing agents or certain cyclizing reagents like p-TsCl under specific conditions.[5][9]

• Solution: If oxadiazole formation is significant, consider using a different, non-oxidizing cyclizing agent. For thiadiazole synthesis, switching from p-TsCl to concentrated H₂SO₄ or POCl₃ can often mitigate this issue.[5]

A: You are likely observing polymerization. Refluxing with strong bases like concentrated sodium hydroxide can sometimes lead to complex, colored, and uncharacterizable mixtures, colloquially known as "tars".[1]

• Solution: Switch to a milder base. Often, a 2% aqueous solution of sodium carbonate (Na₂CO₃) is sufficient to catalyze the cyclization to the 1,2,4-triazole without causing extensive decomposition or polymerization.[1]

Core Reaction Pathways & Methodologies

A clear understanding of the reaction mechanism is key to troubleshooting. The diagram below illustrates the fundamental divergence based on catalytic conditions.

Experimental Protocols

The following are generalized, robust procedures that serve as excellent starting points for optimization.

• Dissolve the substituted thiosemicarbazide (1 equivalent) in a minimal amount of the chosen acid catalyst (e.g., concentrated H₂SO₄ or H₃PO₄).[4] Alternatively, for reagents like POCl₃, use an appropriate solvent like dichloromethane.[10]

• Heat the reaction mixture with stirring. A typical temperature range is 80-100 °C.[4]

• Monitor the reaction by TLC until the starting material spot is completely consumed.

• Upon completion, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Collect the resulting precipitate by vacuum filtration, washing thoroughly with cold water to remove residual acid.

• Dry the crude product. Recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture) is recommended for purification.[1]

• Suspend or dissolve the substituted thiosemicarbazide (1 equivalent) in an aqueous or ethanolic solution of a base (e.g., 2M NaOH or 2-8% Na₂CO₃).[1][7]

• Reflux the mixture with stirring. The reaction progress should be monitored by TLC.

• After the starting material is consumed, cool the reaction mixture to room temperature.

• Carefully acidify the cooled solution with a suitable acid (e.g., concentrated HCl or acetic acid) to a pH of approximately 5-6. The product should precipitate out of the solution.

• Filter the solid product, wash with copious amounts of water, and dry.

• Recrystallize the crude product from an appropriate solvent, such as ethanol, to achieve high purity.[1][7]

References

• Abdel-Wahab, B. F., et al. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules. [Link]

• Barbosa, G. A. D., & de Aguiar, A. P. (n.d.). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Revista Virtual de Química. [Link]

• Verma, A., et al. (2014). Synthesis and evaluation of 1,2,4-triazole derivatives as antimicrobial, antifungal and anthelmintic agents. International Journal of Pharmaceutical Sciences and Research. [Link]

• Prakash, O., et al. (2004). Synthesis of 1, 2, 4-Triazoles and Thiazoles from Thiosemicarbazide and its Derivatives. Mini-Reviews in Organic Chemistry. [Link]

• Al-Ghorbani, M., et al. (2022). Synthesis of New Triazole-Based Thiosemicarbazone Derivatives as Anti-Alzheimer's Disease Candidates: Evidence-Based In Vitro Study. Molecules. [Link]

• Lee, J., et al. (2016). Solid-Phase Synthesis of 1,3,4-Thiadiazole Derivatives via Desulfurative Cyclization of Thiosemicarbazide Intermediate Resin. ACS Combinatorial Science. [Link]

• Abdel-Wahab, B. F., et al. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. PubMed. [Link]

• Olaru, A., et al. (2012). Synthesis and Biological Activity of Some New 1,3,4-Thiadiazole and 1,2,4-Triazole Compounds Containing a Phenylalanine Moiety. Molecules. [Link]

• Kim, Y., et al. (2012). Regioselective Synthesis of 2-Amino-Substituted 1,3,4-Oxadiazole and 1,3,4-Thiadiazole Derivatives via Reagent-Based Cyclization of Thiosemicarbazide Intermediate. The Journal of Organic Chemistry. [Link]

• El-Din, A. S. (n.d.). Synthesis of 1,3,4-thiadiazole derivatives. Mansoura University. [Link]

• Trotsko, N., et al. (2007). Cyclization of thiosemicarbazide derivatives of 5-arylidene-2,4-dioxothiazolidine-3-acetic acids to 1,3,4-thiadiazoles and their pharmacological properties. Acta Poloniae Pharmaceutica. [Link]

• Siddiqui, N., et al. (2010). Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Metwally, M. A., et al. (2012). Thiosemicarbazides: Synthesis and reactions. Phosphorus, Sulfur, and Silicon and the Related Elements. [Link]

• Kumar, D. & Kumar, N. (2012). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. Journal of Chemical and Pharmaceutical Research. [Link]

• Abd El-Azim, M. H. M., et al. (2020). Cyclization of thiosemicarbazide derivative: As a source of novel synthesis of some azoles and azines. Journal of Heterocyclic Chemistry. [Link]

• Trotsko, N., et al. (2007). Cyclization of thiosemicarbazide derivatives of 5-arylidene-2,4-dioxothiazolidine-3-acetic acids to 1,3,4-thiadiazoles and their pharmacological properties. Acta Poloniae Pharmaceutica. [Link]

• Akıncıoğlu, A., et al. (2024). Cyclization of acyl thiosemicarbazides led to new Helicobacter pylori α-carbonic anhydrase inhibitors. Archiv der Pharmazie. [Link]

• Tianlei, L., et al. (2019). A Useful Synthesis of 2-Acylamino-1,3,4-oxadiazoles from Acylthiosemicarbazides Using Potassium Iodate and the Discovery of New Antibacterial Compounds. ResearchGate. [Link]

• Dobosz, M., et al. (2008). SYNTHESIS AND CYCLIZATION OF SOME THIOSEMICARBAZIDE DERIVATIVES. ResearchGate. [Link]

• Metwally, M. A., et al. (2012). Thiosemicarbazide Chemistry Review. Scribd. [Link]

• Szafraniec-Szczęsny, J., et al. (2022). Synthesis and anthelmintic activity of novel thiosemicarbazide and 1,2,4-triazole derivatives: In vitro, in vivo, and in silico study. PLOS ONE. [Link]

• Szafraniec-Szczęsny, J., et al. (2022). Synthetic pathway of thiosemicarbazides (1–12) and 1,2,4-triazoles (13–24). ResearchGate. [Link]

• Stana, A., et al. (2022). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. Processes. [Link]

• Al-Juboori, A. M. H. (2020). Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach). Systematic Reviews in Pharmacy. [Link]

• Gómez-Saiz, P., et al. (2014). Evidence of Desulfurization in the Oxidative Cyclization of Thiosemicarbazones. Conversion to 1,3,4-Oxadiazole Derivatives. ResearchGate. [Link]

• Zhang, Q., et al. (2022). The effect of conditions on cyclization. ResearchGate. [Link]

• Gómez-Saiz, P., et al. (2014). Evidence of Desulfurization in the Oxidative Cyclization of Thiosemicarbazones. Conversion to 1,3,4-Oxadiazole Derivatives. Inorganic Chemistry. [Link]

• Marei, M. G., & El-Ghanam, M. (n.d.). REACTION PRODUCTS OF THIOSEMICARBAZIDE WITH 1, 5-DIARYLPENT-1-YNE-3, 5-DIONES. JournalAgent. [Link]

• Stana, A., et al. (2022). Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis. Molecules. [Link]

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Technical Support Center: A Guide to Preventing Degradation of Sulfanyl-1,3,4-Thiadiazole Derivatives in Solution

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with sulfanyl-1,3,4-thiadiazole derivatives. The 1,3,4-thiadiazole ring is a cornerstone in medicinal chemistry, valued for its aromaticity and metabolic stability.[1][2] However, the introduction of a sulfanyl (thiol or thioether) group, while often crucial for biological activity, creates specific vulnerabilities that can compromise experimental results if not properly managed.

This guide provides in-depth, field-proven insights into the common degradation pathways of these compounds and offers robust troubleshooting strategies and protocols to ensure the integrity of your molecules in solution.

Section 1: Core Concepts & Frequently Asked Questions (FAQs)

This section addresses the fundamental stability challenges associated with sulfanyl-1,3,4-thiadiazole derivatives.

Q1: My compound is a 1,3,4-thiadiazole derivative, which I thought was stable. Why is the sulfanyl group such a problem?

A: You are correct that the 1,3,4-thiadiazole ring itself is quite stable due to its aromatic character, particularly in acidic to neutral conditions.[3][4] The primary instability arises from the exocyclic sulfanyl group (-SH or -SR), which introduces two main degradation pathways:

• Oxidation: Thiol (-SH) groups are highly susceptible to oxidation. In the presence of atmospheric oxygen, trace metal ions, or certain buffer components, they can readily oxidize to form disulfide-bridged dimers. This dimerization fundamentally changes the molecule's structure, size, and pharmacophore, almost always leading to a loss of intended biological activity.

• Tautomerism: 2-Mercapto-1,3,4-thiadiazoles can exist in a tautomeric equilibrium between the thiol and thione forms.[5] This equilibrium can be influenced by solvent polarity and pH, potentially affecting how the molecule interacts with its biological target.

Q2: What are the most common signs that my sulfanyl-1,3,4-thiadiazole derivative is degrading in solution?

A: Degradation can manifest in several ways. You should be vigilant for:

• Visual Changes: The appearance of a yellow or brown tint in a previously colorless solution, or the formation of a precipitate.

• Analytical Changes: When analyzing your sample by High-Performance Liquid Chromatography (HPLC), you may observe a decrease in the area of your primary compound peak and the emergence of new peaks, particularly a less polar peak which could indicate a disulfide dimer.

• Loss of Biological Activity: A significant drop in potency or efficacy in your assay is a critical indicator that the active form of your compound is no longer present at the expected concentration.

Q3: I'm observing rapid degradation of my compound when exposed to lab lighting. What is happening?

A: This is likely photodegradation. Heterocyclic compounds, including thiazoles and thiadiazoles with aryl substituents, can be sensitive to light, especially in the UV spectrum.[6] Photo-irradiation can excite the molecule, making it susceptible to reactions with oxygen, which may lead to the formation of unstable endoperoxides that rearrange and cleave the thiadiazole ring.[6] This is an often-overlooked but critical degradation pathway.

Q4: Can pH affect the stability of my compound?

A: Absolutely. While the 1,3,4-thiadiazole ring is generally stable in acid, it can be susceptible to cleavage under strongly basic conditions.[3][4] Furthermore, the ionization state of the sulfanyl group (if it's a thiol, -SH) is pH-dependent. At pH values above the pKa of the thiol, it will be deprotonated to the thiolate anion (-S⁻), which is even more susceptible to oxidation than the neutral thiol.

Section 2: Troubleshooting Guide for Common Experimental Issues

This section provides a question-and-answer formatted guide to directly address specific problems you may encounter.

Observed Issue	Primary Suspected Cause(s)	Immediate Troubleshooting Actions & Rationale
"My solution turned faintly yellow after a few hours on the benchtop."	Oxidation & Photodegradation.	1. Prepare a fresh solution immediately before your next experiment. 2. Use an amber vial or wrap your clear vial in aluminum foil to block light. 3. Purge the vial headspace with an inert gas (argon or nitrogen) before sealing to displace oxygen.
"My HPLC shows a new, larger peak appearing over time, and my compound's peak is shrinking."	Oxidative Dimerization. The disulfide dimer is less polar and often has a longer retention time on reverse-phase HPLC.	1. Run LC-MS analysis. Confirm if the mass of the new peak corresponds to the expected disulfide dimer (2M-2H). 2. Degas your solvents (especially aqueous buffers) by sparging with helium or sonicating under vacuum before use. This removes dissolved oxygen. 3. Store stock solutions under an argon atmosphere at -80°C.
"My compound, dissolved in a PBS buffer for an assay, has crashed out of solution."	Poor Aqueous Solubility or pH-Dependent Precipitation.	1. Determine the compound's pKa. If the buffer pH is near the pKa, solubility can be minimal. Adjust the buffer pH if your assay allows. 2. Prepare a high-concentration stock in 100% DMSO. Dilute it into the final aqueous buffer immediately before use (a method called "serial dilution" or "spiking"). Ensure the final DMSO concentration is compatible with your assay (typically <0.5%).
"I've lost all biological activity, but the HPLC peak for my compound is still >95% pure."	Subtle Photodegradation or Isomerization.	1. Rigorously protect the compound from all light sources during storage and handling. Photodegradation can produce an inactive product with very similar chromatographic properties.[6] 2. Use LC-MS to check the mass. Even if the retention time is the same, an unexpected mass could indicate a subtle structural change. 3. Re-purify the compound. It's possible a small, highly potent, but unstable active species was present initially and has since degraded.

Section 3: Key Degradation Pathways & Prevention

Understanding the chemical mechanisms of degradation is crucial for designing effective prevention strategies.

Primary Degradation Mechanisms

The diagram below illustrates the three most common degradation pathways for sulfanyl-1,3,4-thiadiazole derivatives.

Caption: Key degradation routes for sulfanyl-1,3,4-thiadiazole derivatives.

Troubleshooting Workflow

When degradation is suspected, a systematic approach can quickly identify the cause and solution.

Caption: A decision tree for troubleshooting compound degradation.

Section 4: Validated Experimental Protocols

Adhering to strict protocols for solution preparation and analysis is the best defense against compound degradation.

Protocol 1: Preparation and Storage of Stock Solutions

This protocol is designed to create a stable, high-concentration stock solution for long-term storage.

• Solvent Selection: Choose a high-purity, anhydrous, aprotic solvent. Anhydrous dimethyl sulfoxide (DMSO) is the recommended first choice.

• Weighing: On an analytical balance, accurately weigh approximately 1-5 mg of the sulfanyl-1,3,4-thiadiazole derivative directly into a tared amber glass vial with a PTFE-lined screw cap.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

• Dissolution: Gently vortex the vial until the compound is fully dissolved. If necessary, sonicate for 1-2 minutes in a room temperature water bath.

• Inert Gas Purge: Briefly flush the headspace of the vial with a gentle stream of argon or nitrogen gas for 15-30 seconds to displace atmospheric oxygen.

• Sealing and Labeling: Immediately cap the vial tightly. Seal the cap with parafilm for extra security against moisture and air ingress. Label clearly with compound ID, concentration, solvent, and date.

• Storage: Store the vial upright in a freezer at -80°C. For frequent use, a -20°C freezer is acceptable for short-term storage (1-2 weeks).

Protocol 2: Workflow for a Time-Course Stability Assessment via HPLC

This experiment validates the stability of your compound under specific conditions (e.g., in an assay buffer).

• Preparation (T=0):

  • Prepare a fresh solution of your compound in the desired test solvent or buffer (e.g., PBS, pH 7.4) at the final working concentration.

  • Immediately inject a sample onto a calibrated HPLC system. Record the chromatogram, noting the retention time and peak area of the parent compound. This is your T=0 reference.

• Incubation:

  • Store the remainder of the solution under the exact conditions you wish to test (e.g., 37°C incubator, room temperature on a benchtop protected from light, etc.).

• Time-Point Analysis:

  • At predetermined time points (e.g., 1, 2, 4, 8, and 24 hours), draw an aliquot from the test solution and inject it onto the HPLC.

• Data Analysis:

  • For each time point, calculate the percentage of the parent compound remaining relative to the T=0 sample using the following formula: % Remaining = (Peak Area at T=x / Peak Area at T=0) * 100

  • Plot % Remaining versus Time. A stable compound will show a flat line near 100%, while a degrading compound will show a downward trend.

  • Monitor for the appearance and growth of new peaks, which represent degradation products.

References

• Hu, L., et al. (2007). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. Journal of Pharmaceutical and Biomedical Analysis, 44(4), 896-905. Available at: [Link]

• Matysiak, J. (2018). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Molecules, 23(12), 3197. Available at: [Link]

• Yüksek, M. F., et al. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Advances, 12(46), 30143-30157. Available at: [Link]

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• Amer, Z. A., et al. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their Antioxidant Activity. Chemical Methodologies, 6(8), 604-611. Available at: [Link]

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• Dulare, R. (2025). Synthesis of 1,3,4-Thiadiazoles: Review. International Journal of Scientific Research in Engineering and Management, 09(05). Available at: [Link]

• Kumar, A., et al. (2023). 1,3,4-Thiadiazole and its Derivatives: A Versatile Moiety. Journal of Heterocyclic Chemistry. Available at: [Link]

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Technical Support Center: Troubleshooting Inconsistent MTT Assay Results with Thiadiazole Compounds

Welcome to the technical support center for researchers utilizing thiadiazole-based compounds in MTT assays. This guide is designed to provide in-depth troubleshooting strategies and address frequently encountered challenges, ensuring the accuracy and reproducibility of your experimental data. As scientists, we understand that inconsistent results can be a significant source of frustration and can impede research progress. This resource synthesizes field-proven insights and established scientific principles to help you navigate the complexities of working with this specific class of compounds.

Part 1: Troubleshooting Guide - A Deeper Dive into Common Issues

This section addresses specific problems in a question-and-answer format, focusing on the "why" behind the troubleshooting steps.

Question 1: I'm observing unexpectedly high absorbance values, suggesting increased cell viability, even at high concentrations of my thiadiazole compound. What could be causing this artifact?

Answer: This is a classic sign of assay interference, a common issue with certain chemical scaffolds. The MTT assay's core principle is the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product by mitochondrial dehydrogenases in living cells.[1][2][3] However, compounds with inherent reducing potential can directly reduce the MTT reagent, independent of cellular metabolic activity.[2][4] This leads to a false-positive signal, masking the compound's true cytotoxic effect.[5]

• Causality Explained: Thiadiazole rings and their derivatives can possess electrophilic or nucleophilic properties, and some may have reducing capabilities.[6][7][8][9] Thiol-containing compounds, for instance, are well-documented to directly reduce MTT.[10] If your thiadiazole derivative has such properties, it can chemically react with the MTT reagent, producing formazan and artificially inflating the absorbance reading.[5][11]

• Troubleshooting Protocol:

  • Compound Interference Control: This is a critical and non-negotiable control.

    • Prepare wells with culture medium and your thiadiazole compound at all tested concentrations, but without any cells.

    • Add the MTT reagent and solubilizing agent (e.g., DMSO) following your standard protocol.[2]

    • Measure the absorbance. Any significant reading in these cell-free wells indicates direct reduction of MTT by your compound.

  • Data Correction: Subtract the absorbance values from the compound interference control wells from your experimental wells (cells + compound). This will give you a more accurate measure of cell-mediated MTT reduction.

  • Alternative Assays: If the interference is substantial, consider using a non-tetrazolium-based cytotoxicity assay. Good alternatives include the Neutral Red uptake assay (measures lysosomal integrity), the CellTiter-Glo® Luminescent Cell Viability Assay (measures ATP levels), or a lactate dehydrogenase (LDH) assay (measures membrane integrity).[5][12]

Question 2: My results show high variability between replicate wells treated with the same concentration of the thiadiazole compound. What are the likely sources of this inconsistency?

Answer: High variability in cell-based assays is a multifaceted problem that can stem from biological, chemical, and technical sources.[13][14][15][16]

• Causality Explained:

  • Compound Precipitation: Thiadiazole compounds, particularly those with aromatic substitutions, can have poor aqueous solubility. If the compound precipitates out of the culture medium, its effective concentration will vary from well to well, leading to inconsistent biological effects.

  • Incomplete Formazan Solubilization: The purple formazan crystals produced in the MTT assay are insoluble in water and must be fully dissolved before reading the absorbance.[1][3][17] Incomplete solubilization is a major source of error.

  • Cell Seeding Inconsistency: Uneven cell distribution across the plate will result in different starting cell numbers per well, directly impacting the final formazan production.[14]

• Troubleshooting Protocol:

  • Visual Inspection for Precipitation: Before and after adding your compound to the cells, carefully inspect the wells under a microscope. Look for any signs of precipitation (e.g., crystals, cloudiness).

  • Solubility Enhancement: If you suspect precipitation, consider the following:

    • Optimize Solvent Concentration: Ensure the final concentration of your solvent (e.g., DMSO) is consistent across all wells and is non-toxic to your cells (typically <0.5%).[2]

    • Use a Different Solvent: Explore other biocompatible solvents.

  • Ensure Complete Solubilization:

    • After adding the solubilizing agent (e.g., DMSO, acidified isopropanol, or SDS), ensure the formazan crystals are completely dissolved.[18]

    • Place the plate on an orbital shaker for at least 15 minutes and visually confirm that no crystals remain.[19][20] Gently pipetting up and down can also help.[18][19][20]

  • Standardize Cell Seeding:

    • Thoroughly resuspend your cells before plating to ensure a homogenous single-cell suspension.

    • Use a multichannel pipette for seeding and work quickly to prevent cells from settling in the reservoir.[1]

    • Allow plates to sit at room temperature for 15-20 minutes before placing them in the incubator to promote even cell settling.

Question 3: I'm seeing a dose-dependent increase in absorbance at low concentrations of my thiadiazole compound, followed by a decrease at higher concentrations. Is this a real biological effect?

Answer: While some compounds can exhibit a hormetic response (a biphasic dose-response where low doses are stimulatory and high doses are inhibitory), it's also a common artifact in MTT assays.

• Causality Explained:

  • Mitochondrial Stimulation: Some compounds can induce a stress response at low concentrations, leading to an increase in mitochondrial activity and, consequently, higher MTT reduction.[5] This gives the appearance of increased proliferation or viability.

  • Assay Interference: As discussed in Question 1, your compound might be directly reducing the MTT reagent, and this effect could be more pronounced at lower concentrations before cytotoxic effects take over.

• Troubleshooting Protocol:

  • Microscopic Examination: Observe the morphology of the cells at the concentrations showing increased absorbance. Do they appear healthy and are they proliferating, or do they show signs of stress (e.g., vacuolization, changes in shape)?

  • Cell Proliferation Assay: To confirm if the observed effect is due to increased cell number, perform a direct cell proliferation assay, such as BrdU incorporation or a CyQUANT® direct cell proliferation assay.

  • Run Interference Controls: As detailed in the answer to Question 1, perform a cell-free assay to quantify the compound's direct reductive effect on MTT.

  • Consider Alternative Viability Assays: Use an orthogonal method that measures a different aspect of cell health, like ATP content (CellTiter-Glo®) or membrane integrity (LDH or Trypan Blue exclusion).

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the optimal cell seeding density for an MTT assay?

A1: The optimal seeding density is cell-line dependent and should be determined empirically.[11] The goal is to have the cells in the exponential growth phase at the end of the treatment period.[20] Overly confluent cells can have reduced metabolic activity, while too few cells will result in a low signal-to-noise ratio.[1][11]

Q2: How long should I incubate my cells with the MTT reagent?

A2: The standard incubation time is 2-4 hours.[2] However, this can be optimized. The incubation should be long enough to allow for sufficient formazan crystal formation but not so long that the crystals become excessively large and difficult to dissolve.

Q3: Can the phenol red in my culture medium interfere with the MTT assay?

A3: Yes, phenol red can interfere with absorbance readings as its color can change with pH.[19] It is best practice to use phenol red-free medium during the MTT incubation step.[1] If this is not possible, you must include a background control well containing only medium (with phenol red) and the MTT reagent to subtract from your experimental values.[19]

Q4: My formazan crystals are not dissolving completely. What should I do?

A4: Incomplete formazan solubilization is a common problem.[18] Try the following:

• Increase the shaking time on an orbital shaker.[19]

• Gently pipette the solution up and down in each well.[18]

• Consider switching to a different solubilizing agent. A solution of 10% SDS in 0.01 N HCl is a robust alternative to DMSO, though it may require an overnight incubation.[18]

Q5: Should I remove the medium containing the thiadiazole compound before adding the MTT reagent?

A5: Yes, it is generally recommended to remove the treatment medium and wash the cells with PBS before adding the MTT solution.[1] This minimizes any potential interaction between your compound and the MTT reagent.

Part 3: Experimental Protocols & Data Presentation

Protocol: Compound Interference Control

• In a 96-well plate, add the same volume of cell-free culture medium to each well as you would in your cellular experiment.

• Add your thiadiazole compound to the wells at the same concentrations used in your main experiment. Include a vehicle control (e.g., DMSO).

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[21]

• Incubate the plate for 2-4 hours at 37°C.[21]

• Add 100 µL of solubilization solution (e.g., DMSO) to each well.[21]

• Shake the plate for 15 minutes to ensure any formed formazan is dissolved.

• Read the absorbance at 570 nm.

Data Presentation: Correcting for Compound Interference

Compound Conc. (µM)	Absorbance (Cells + Compound)	Absorbance (Compound Only)	Corrected Absorbance	% Viability
0 (Control)	1.250	0.050	1.200	100%
1	1.300	0.100	1.200	100%
10	1.150	0.150	1.000	83.3%
50	0.900	0.200	0.700	58.3%
100	0.750	0.250	0.500	41.7%

Corrected Absorbance = Absorbance (Cells + Compound) - Absorbance (Compound Only) % Viability = (Corrected Absorbance of Treated / Corrected Absorbance of Control) x 100

Part 4: Visualizations

Experimental Workflow: Troubleshooting MTT Assay with Thiadiazoles

Caption: Diagram illustrating the intended cellular pathway versus the potential direct interference pathway by thiadiazole compounds in an MTT assay.

References

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• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025). CLYTE Technologies.
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• Reducing bioassay variability by identifying sources of variation and controlling key parameters in assay protocol.PubMed.
• Overcoming Variability in Cell-Based Assays. (2025). ResearchGate.
• MTT assay protocol.Abcam.
• Protocol for Cell Viability Assays. (2022). BroadPharm.
• addressing inconsistencies in biological assay results for thiadiazole compounds.Benchchem.
• MTT Proliferation Assay Protocol. (2025). ResearchGate.
• Cell Viability Assays - Assay Guidance Manual. (2013). NCBI Bookshelf - NIH.
• The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis.MDPI.
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• I am having problems in getting results in MTT assay. How do I rectify it? (2022). ResearchGate.
• A Comparative Guide to the Cytotoxicity of 1,3,4-Thiadiazole Derivatives.Benchchem.
• Absorbance values of after MTT assay formazan crystalls of thiadiazole and triazoles.ResearchGate.
• Mastering Cell Viability: The Chemicals That Interfere with Tetrazolium Assays (MTT/MTS). (2025).
• Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells.NIH.
• Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review.PMC - NIH.
• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. (2025). PMC.
• Antioxidant compounds interfere with the 3-[4,5-dimethylthiazol-2-yl]-2,5-diphenyltetrazolium bromide (MTT) colorimetric assay.PubMed.
• Cytotoxicity of new 5-phenyl-4,5-dihydro-1,3,4-thiadiazole analogues.PubMed.
• Cell viability assay: Problems with MTT assay in the solubilization step. (2024).

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Technical Support Center: Minimizing Off-Target Effects of 1,3,4-Thiadiazole Derivatives in Cell Culture

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,3,4-thiadiazole derivatives. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you minimize off-target effects and ensure the reliability and accuracy of your cell culture experiments.

Introduction

The 1,3,4-thiadiazole scaffold is a versatile pharmacophore present in a wide array of clinically used drugs, including antibacterial and antineoplastic agents. Its derivatives are a subject of intense research due to their diverse biological activities, which include anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[1][2] The biological activity of these compounds is often attributed to the structural similarity of the 1,3,4-thiadiazole ring to pyrimidine, a key component of nucleobases, allowing them to potentially interfere with DNA replication.[3][4][5][6]

However, like many small molecules, 1,3,4-thiadiazole derivatives can exhibit off-target effects, leading to unintended biological consequences that can confound experimental results. Understanding and mitigating these effects is crucial for accurate data interpretation and the successful development of new therapeutic agents. This guide is designed to provide you with the necessary tools and knowledge to identify, troubleshoot, and minimize off-target effects in your cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common off-target effects observed with 1,3,4-thiadiazole derivatives?

A1: Off-target effects can be broad and depend on the specific derivative's structure and the cellular context. However, some common themes have emerged from research:

• Cytotoxicity in Normal Cells: While often designed as anticancer agents, some derivatives can exhibit significant toxicity in non-cancerous cell lines. It is crucial to evaluate cytotoxicity in a relevant normal cell line alongside your cancer cell line of interest.[3][7]

• Inhibition of Unintended Kinases: The 1,3,4-thiadiazole scaffold is a known "privileged structure" in kinase inhibitor design.[8] This can lead to the inhibition of kinases other than the intended target, impacting a wide range of signaling pathways. For example, some derivatives have been shown to inhibit kinases like Abl.[8][9]

• Interference with DNA and RNA Synthesis: Due to their structural resemblance to pyrimidines, some derivatives can interfere with nucleic acid synthesis, leading to broad cellular effects beyond a specific intended target.[3][4]

• Reactive Metabolite Formation: The metabolism of certain 1,3,4-thiadiazole derivatives can lead to the formation of reactive species that can cause cellular damage and nonspecific toxicity.[7]

Q2: How can I proactively design my experiments to minimize off-target effects from the start?

A2: A well-designed experiment is the first line of defense against off-target effects.

• Thorough Compound Characterization: Before starting any cell-based assays, ensure the identity, purity, and integrity of your 1,3,4-thiadiazole derivative. Impurities can be a major source of unexpected biological activity.[10]

• Concentration-Response Curves: Always perform a concentration-response experiment (e.g., using an MTT assay) to determine the IC50 value of your compound in your cell line of interest.[11][12][13][14] This allows you to work within a relevant and minimally toxic concentration range.

• Use of Appropriate Controls:

  • Vehicle Control: Always include a vehicle control (e.g., DMSO) at the same concentration used to dissolve the compound.

  • Inactive Analog Control: If available, use a structurally similar but biologically inactive analog of your compound to distinguish specific from non-specific effects.

  • Positive Control: A well-characterized compound with a known mechanism of action can help validate your assay.

• Time-Course Experiments: Evaluate the effects of your compound at different time points (e.g., 24, 48, 72 hours) to understand the kinetics of its action and to avoid artifacts from prolonged exposure.[15]

Q3: What is a "Selectivity Index" and how can it help me?

A3: The Selectivity Index (SI) is a critical parameter for assessing the therapeutic window of a compound. It is calculated as the ratio of the IC50 value in a normal (non-cancerous) cell line to the IC50 value in a cancer cell line.

SI = IC50 (Normal Cells) / IC50 (Cancer Cells)

A higher SI value indicates greater selectivity for cancer cells over normal cells, suggesting a lower potential for off-target toxicity in healthy tissues.[7] Prioritizing compounds with a high SI early in the screening process can save significant time and resources.[7]

Troubleshooting Guide: Addressing Unexpected Results

This section provides a structured approach to troubleshooting common issues that may arise from off-target effects of 1,3,4-thiadiazole derivatives.

Issue 1: High Cytotoxicity Observed at Low Concentrations

Potential Cause	Recommended Solution
Compound Instability or Degradation	Verify the stability of your compound in your cell culture medium over the course of the experiment. Degradation products may be more toxic.
Non-Specific Cytotoxicity	Perform a counter-screen using a panel of different cell lines, including non-cancerous lines, to assess the compound's selectivity.[7]
Reactive Metabolite Formation	Consider co-incubation with inhibitors of metabolic enzymes (e.g., cytochrome P450 inhibitors) to see if toxicity is reduced.
Assay Interference	Some compounds can interfere with the chemistry of viability assays (e.g., reducing MTT). Use an alternative viability assay (e.g., CellTiter-Glo®, trypan blue exclusion) to confirm the results.

Issue 2: Inconsistent or Irreproducible Results

Potential Cause	Recommended Solution
Compound Precipitation	Visually inspect your culture wells for any signs of compound precipitation. Determine the solubility limit of your compound in the culture medium and do not exceed it.
Cell Culture Conditions	Ensure consistent cell passage number, seeding density, and media composition. Variations in these parameters can alter cellular responses.
Ligand Sticking to Plasticware	Pre-treating plates and tips with a blocking agent like BSA can help.[16] Including a low concentration of a non-ionic detergent (e.g., Tween-20) in the assay buffer can also mitigate this.[16]
Inadequate Blocking of Non-Specific Binding Sites	Optimize the concentration of blocking agents like BSA or non-fat dry milk in your assays (e.g., Western blotting, ELISA) to reduce background noise.[16][17]

Issue 3: Observed Phenotype Does Not Match the Hypothesized Mechanism of Action

Potential Cause	Recommended Solution
Off-Target Pathway Modulation	Use broader profiling techniques like kinome scanning or proteomics to identify unintended molecular targets.
Activation of Stress Response Pathways	High concentrations of a compound can induce cellular stress, leading to a variety of non-specific responses. Lower the compound concentration and re-evaluate the phenotype.
Indirect Effects	The observed phenotype may be a downstream consequence of an off-target effect. Use specific inhibitors of suspected off-target pathways to see if the phenotype is rescued.

Experimental Protocols

Protocol 1: Determining Compound Cytotoxicity using the MTT Assay

This protocol provides a general framework for assessing the cytotoxicity of 1,3,4-thiadiazole derivatives.[11]

Materials:

• Human cancer cell lines (e.g., MCF-7, A549) and a normal cell line (e.g., fibroblasts).

• Complete cell culture medium.

• 1,3,4-thiadiazole derivative stock solution (in DMSO).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• 96-well plates.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere for 24 hours at 37°C in a 5% CO2 incubator.[11]

• Compound Treatment: Prepare serial dilutions of the 1,3,4-thiadiazole derivative in complete medium. Remove the old medium from the cells and add the compound dilutions. Include vehicle-only controls. Incubate for the desired time period (e.g., 24, 48, or 72 hours).[11]

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.[11] Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.[11]

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Workflow for Investigating Off-Target Effects

This workflow provides a systematic approach to identifying and validating potential off-target effects.

Caption: A logical workflow for identifying and mitigating off-target effects.

Visualizing Potential Mechanisms

Potential Signaling Pathways Affected by Off-Target Kinase Inhibition

1,3,4-thiadiazole derivatives can non-specifically inhibit various protein kinases, leading to the modulation of multiple downstream signaling pathways that control cell survival, proliferation, and apoptosis.

Caption: Potential off-target kinase inhibition by 1,3,4-thiadiazole derivatives.

Conclusion

Minimizing the off-target effects of 1,3,4-thiadiazole derivatives is essential for generating high-quality, reproducible data. By employing careful experimental design, robust control experiments, and systematic troubleshooting, researchers can confidently delineate the specific biological activities of their compounds. This guide serves as a comprehensive resource to navigate the complexities of working with this important class of molecules and to advance their potential as therapeutic agents.

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• Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review - PMC - NIH.
• Synthesis and cytotoxic activity evaluation of some new 1, 3, 4-oxadiazole, 1, 3, 4-thiadiazole and 1, 2, 4- triazole derivatives attached to phthalimide - NIH.
• Troubleshooting low bioactivity in newly synthesized thiadiazole compounds - Benchchem.
• How to Block a Membrane to Reduce Non-Specific Binding - Patsnap Synapse.
• Docking Study, Synthesis, Characterization and Preliminary Cytotoxic Evaluation of New 1,3,4-Thiadiazole Derivatives.
• Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation - MDPI.
• Technical Support Center: 1,3,4-Thiadiazole Compound Toxicity Reduction - Benchchem.
• Strategies for reducing non-specific binding in receptor assays - Benchchem.
• New 1,3,4-Thiadiazole Derivatives as α-Glucosidase Inhibitors: Design, Synthesis, DFT, ADME, and In Vitro Enzymatic Studies - PMC - NIH.
• New 1,3,4-Thiadiazole Derivatives with Anticancer Activity - MDPI.
• Design, Synthesis, and Biological Evaluation of Novel 1,3,4-Thiadiazole Derivatives as Potential Antitumor Agents against Chronic Myelogenous Leukemia: Striking Effect of Nitrothiazole Moiety - PMC - NIH.
• Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells - NIH.
• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - MDPI.
• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC.
• Rational design of new 1,3,4‐thiadiazole hybrids as EGFR inhibitors. - ResearchGate.
• Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding - RSC Publishing.
• New 1,3,4‐Thiadiazole Derivatives: Synthesis, Characterization, and Antimicrobial Activity.

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Technical Support Center: Enhancing the Bioavailability of 2-Amino-1,3,4-Thiadiazole Drugs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-amino-1,3,4-thiadiazole derivatives. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address the common challenge of enhancing the oral bioavailability of this important class of compounds. The inherent lipophilicity of the thiadiazole ring often leads to good membrane permeability but can be counteracted by poor aqueous solubility, creating a significant hurdle in achieving therapeutic efficacy.[1][2][3][4][5] This resource is designed to equip you with the strategies and practical knowledge to overcome these challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions and problems encountered during the early stages of formulation development for 2-amino-1,3,4-thiadiazole compounds.

Q1: My 2-amino-1,3,4-thiadiazole derivative shows high lipophilicity but very low aqueous solubility. Is this expected, and what is the underlying cause?

A1: Yes, this is a common and expected characteristic of many 2-amino-1,3,4-thiadiazole derivatives. The thiadiazole ring itself is aromatic and, combined with various substituents, contributes to the molecule's overall lipophilicity.[1][2][3][4][5] This high lipophilicity is advantageous for crossing cellular membranes, suggesting good permeability.[1][2][3][4][5] However, the molecular structure, often featuring stable crystalline lattices and a lack of easily ionizable groups, can lead to poor interactions with water molecules, resulting in low aqueous solubility. This solubility-permeability trade-off is a classic challenge in drug development.

Q2: I'm observing precipitation of my compound when I dilute my DMSO stock solution into an aqueous buffer for an in vitro assay. How can I prevent this?

A2: This is a frequent issue with poorly soluble compounds. Here are a few immediate troubleshooting steps:

• Use Co-solvents: Instead of diluting directly into a purely aqueous buffer, try using a buffer containing a water-miscible organic co-solvent like ethanol or polyethylene glycol (PEG) 400. This can help maintain the compound's solubility.

• Serial Dilution: Perform a stepwise, serial dilution rather than a single large dilution. This gradual change in the solvent environment can prevent the compound from crashing out of the solution.

• pH Adjustment: Investigate the pH-solubility profile of your compound. The 2-amino group on the thiadiazole ring has a basic character. Lowering the pH of the buffer may protonate this group, forming a more soluble salt in situ. Conversely, acidic or other ionizable substituents will have their own optimal pH for solubility.[6]

• Employ a Formulation Strategy: For more robust and consistent results, consider a preliminary formulation approach even for in vitro testing. Encapsulating the compound in cyclodextrins or preparing a simple solid dispersion can provide a more stable and soluble form for your experiments.[7]

Q3: What are the primary formulation strategies I should consider for a novel 2-amino-1,3,4-thiadiazole drug candidate?

A3: The choice of strategy depends on the specific physicochemical properties of your molecule, the target dose, and the desired release profile. However, for this class of compounds, the most promising approaches generally fall into these categories:

• Solid-State Modification: This includes creating amorphous solid dispersions, co-crystals, or micronized/nanosized particles. These methods aim to increase the surface area and/or disrupt the crystal lattice energy, thereby enhancing the dissolution rate.[2][8] Co-crystallization with carboxylic acids has shown success for thiadiazole derivatives.[9][10][11][12]

• Enabling Formulations: These strategies involve the use of excipients to improve solubility in the gastrointestinal tract. Key examples include:

  • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can be highly effective for lipophilic compounds.

  • Cyclodextrin Complexation: The hydrophobic thiadiazole molecule can be encapsulated within the cyclodextrin's hydrophobic cavity, significantly increasing its apparent water solubility.[7]

• Chemical Modification:

  • Salt Formation: If your derivative has other acidic or basic functional groups, forming a stable salt is a straightforward way to boost solubility.[2]

  • Prodrugs: A prodrug approach can be used to temporarily attach a hydrophilic moiety to the molecule, which is then cleaved in vivo to release the active drug.[1][13]

Q4: How do I choose between creating a solid dispersion and developing a co-crystal?

A4: The decision involves both technical and practical considerations:

• Solid Dispersions are generally applicable to a wide range of compounds and can produce significant solubility enhancements by converting the drug to an amorphous state.[14][15] However, they can be physically unstable over time, with a risk of recrystallization. The manufacturing process, such as spray drying or hot-melt extrusion, needs careful optimization.[14][16]

• Co-crystals involve forming a new crystalline solid with a second, pharmaceutically acceptable molecule (a coformer).[9][10][11][12] This can lead to a stable solid form with improved solubility and dissolution. The challenge lies in screening for and identifying suitable coformers that will reliably form a co-crystal with your API. Virtual screening methods can aid in this process.[9]

Part 2: Troubleshooting Guides

This section provides detailed guidance for specific experimental challenges.

Guide 1: Troubleshooting Poor In Vitro Dissolution Results

You've prepared a solid dosage form (e.g., a tablet or powder) of your 2-amino-1,3,4-thiadiazole derivative, but it shows poor dissolution in standard media (e.g., simulated gastric or intestinal fluid).

Observed Problem	Potential Root Cause(s)	Recommended Troubleshooting Actions & Rationale
Very low percentage of drug dissolved (<10%) over the entire experiment.	1. Extreme Poor Solubility: The intrinsic solubility of the API is the primary limiting factor. 2. API Polymorphism: An unintended, less soluble polymorphic form may have been generated during formulation.[17] 3. Hydrophobic Surface: The drug particles are not being properly wetted by the dissolution medium.	1. Re-evaluate Formulation Strategy: The current approach is insufficient. Consider more powerful solubility-enhancing techniques like amorphous solid dispersions or SEDDS. 2. Solid-State Characterization: Use techniques like XRPD and DSC to confirm the polymorphic form of the API in your formulation. Ensure it matches the intended, more soluble form. 3. Incorporate a Wetting Agent: Add a surfactant (e.g., sodium lauryl sulfate at 0.1-1%) to the dissolution medium or the formulation itself to improve wettability.[17]
Initial burst of dissolution followed by a plateau far below 100%.	1. "Spring and Parachute" Failure: An amorphous form or metastable solid form is dissolving to create a supersaturated solution (the "spring"), but then rapidly precipitating into a more stable, less soluble form (failure of the "parachute"). 2. Insufficient Polymer/Stabilizer: In a solid dispersion, there may not be enough polymer to maintain the supersaturated state.	1. Add a Precipitation Inhibitor: Incorporate polymers like HPMC or PVP into the formulation. These polymers can act as "parachute" agents, adsorbing to the surface of newly formed drug nuclei and inhibiting crystal growth, thereby maintaining supersaturation. 2. Optimize Drug-Polymer Ratio: For solid dispersions, systematically evaluate different drug-to-polymer ratios. A higher polymer content may be needed to effectively stabilize the amorphous drug.[16]
High variability between dissolution profiles of different batches.	1. Inconsistent Particle Size Distribution: The manufacturing process (e.g., milling, granulation) is not well-controlled. 2. Excipient Incompatibility: Interactions between the drug and excipients may be occurring, leading to degradation or physical changes.[18][19] 3. Binder/Disintegrant Imbalance: Incorrect ratios can lead to tablets that do not break apart properly.[17]	1. Control Particle Size: Implement particle size analysis (e.g., laser diffraction) as a quality control step. Ensure the milling/granulation process is validated. 2. Conduct Excipient Compatibility Studies: Perform binary mixture studies (API + one excipient) under stressed conditions (e.g., elevated temperature and humidity) and analyze for degradation products (via HPLC) or physical interactions (via DSC).[18] 3. Optimize Formulation: Re-evaluate the concentrations of binders and disintegrants. Consider using a superdisintegrant to ensure rapid tablet breakup.[17]

Guide 2: Troubleshooting In Vitro Caco-2 Permeability Assays

The Caco-2 permeability assay is a cornerstone for predicting intestinal drug absorption.[9][20] However, working with poorly soluble compounds presents unique challenges.

Observed Problem	Potential Root Cause(s)	Recommended Troubleshooting Actions & Rationale
Low Compound Recovery (<70%)	1. Poor Aqueous Solubility: The compound is precipitating in the donor or receiver compartments during the assay. 2. Non-specific Binding: The lipophilic compound is adsorbing to the plastic walls of the Transwell plate. 3. Cellular Metabolism: The Caco-2 cells are metabolizing the compound. 4. Intracellular Accumulation: The compound enters the cells but does not efficiently exit into the basolateral compartment.	1. Refine Donor Solution: Decrease the starting concentration to below the kinetic solubility limit in the assay buffer. If not possible, add a non-toxic solubilizer like BSA (Bovine Serum Albumin) or HP-β-CD (Hydroxypropyl-β-cyclodextrin) to the buffer.[21] 2. Reduce Non-specific Binding: Include 1-4% BSA in the basolateral (receiver) compartment to act as a "sink" and prevent binding to the plate.[21][22] 3. Assess Metabolism: Analyze cell lysates at the end of the experiment to look for metabolites. If metabolism is significant, this is important data for the compound's overall profile. 4. Quantify Cellular Levels: After the transport experiment, lyse the Caco-2 monolayer and quantify the amount of compound trapped within the cells. This helps to close the mass balance.
Apparent Permeability (Papp) is much lower than expected based on lipophilicity.	1. Active Efflux: The compound is a substrate for efflux transporters like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP), which are expressed on Caco-2 cells and pump the drug back into the apical (donor) side.[20] 2. Poor Monolayer Integrity: The cell monolayer is "leaky," allowing paracellular markers through but not accurately reflecting transcellular transport.	1. Perform a Bidirectional Assay: Measure permeability in both directions: Apical-to-Basolateral (A→B) and Basolateral-to-Apical (B→A). Calculate the efflux ratio (ER = Papp B→A / Papp A→B). An ER > 2 strongly suggests active efflux.[20][21] - Use Inhibitors: Repeat the assay in the presence of known efflux transporter inhibitors (e.g., verapamil for P-gp). A significant increase in A→B permeability confirms efflux.[20] 2. Verify Monolayer Integrity: Always co-dose with a low-permeability paracellular marker like Lucifer Yellow or [14C]-Mannitol.[20][22] Check that the transepithelial electrical resistance (TEER) values are within the acceptable range for your lab (typically >300 Ω·cm²).[20][23]
High variability in Papp values across wells or experiments.	1. Inconsistent Cell Monolayer: The Caco-2 cells have not differentiated uniformly across the plate. 2. Inconsistent Donor Concentration: The compound is partially precipitated in the stock solution or upon dilution, leading to different effective concentrations in the donor wells.	1. Standardize Cell Culture: Strictly control cell passage number (use between 40-60), seeding density, and culture time (typically 21 days).[21] Always verify TEER values across the entire plate before starting the experiment. 2. Verify Donor Concentration: Before adding the donor solution to the cells, take an aliquot, centrifuge it, and measure the supernatant concentration by HPLC or LC-MS/MS to confirm the actual starting soluble concentration.

Part 3: Experimental Protocols & Workflows

Protocol 1: Preparation of a 2-Amino-1,3,4-Thiadiazole Derivative-Cyclodextrin Inclusion Complex by Freeze-Drying

Objective: To enhance the aqueous solubility of a poorly soluble thiadiazole derivative by forming an inclusion complex with Hydroxypropyl-β-cyclodextrin (HP-β-CD).

Materials:

• 2-amino-1,3,4-thiadiazole derivative (API)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Magnetic stirrer and stir bars

• Freeze-dryer (Lyophilizer)

Methodology:

• Determine Molar Ratio: Start with a 1:1 molar ratio of API to HP-β-CD. This may require optimization.

• Prepare Cyclodextrin Solution: Accurately weigh the required amount of HP-β-CD and dissolve it in a suitable volume of deionized water with gentle stirring.

• Add API: Slowly add the accurately weighed API to the HP-β-CD solution while stirring continuously. The solution may appear as a suspension initially.

• Equilibration: Cover the container and continue stirring the mixture at a constant temperature (e.g., 25°C) for 24-72 hours. This extended time is crucial to allow the system to reach equilibrium and maximize complex formation.

• Freezing: After equilibration, filter the solution/suspension (if necessary, to remove any un-complexed API) and freeze the resulting clear solution at a low temperature (e.g., -80°C) until it is completely solid.

• Lyophilization: Transfer the frozen sample to a freeze-dryer. Lyophilize the sample under vacuum until a dry, fluffy powder is obtained. This powder is the inclusion complex.

• Characterization: Confirm the formation of the inclusion complex and assess its properties using techniques such as:

  • Solubility Testing: Compare the aqueous solubility of the complex to the raw API.

  • Dissolution Testing: Compare the dissolution rate of the complex to the raw API.

  • Differential Scanning Calorimetry (DSC): The melting endotherm of the API should disappear or shift, indicating it is no longer in its original crystalline form.

  • Nuclear Magnetic Resonance (NMR): Changes in the chemical shifts of the API and cyclodextrin protons can confirm inclusion.

Protocol 2: Design of an Oral Pharmacokinetic Study in Rats

Objective: To determine key pharmacokinetic parameters (Cmax, Tmax, AUC, Bioavailability) of a 2-amino-1,3,4-thiadiazole derivative following oral and intravenous administration.

Experimental Design:

• Animal Model: Sprague-Dawley rats (male and female, 250-300g) are a standard model.[24]

• Study Groups:

  • Group 1 (IV): n=3-6 rats. Administer a single intravenous (IV) bolus dose (e.g., 1-2 mg/kg). This group is essential to determine clearance and calculate absolute oral bioavailability.[25]

  • Group 2 (PO): n=3-6 rats per dose level. Administer a single oral gavage (PO) dose. It is advisable to test at least two dose levels (e.g., 10 mg/kg and 50 mg/kg) to assess dose proportionality.[26]

• Formulation/Vehicle:

  • IV Formulation: The compound must be fully solubilized. A common vehicle is a mixture of DMSO and PEG300 (e.g., 15:85 v/v).[26][27] The dose volume should be low (e.g., 1 mL/kg).

  • PO Formulation: For a poorly soluble compound, an enabling formulation is critical. A suspension in 0.5% methylcellulose can be used, but a lipid-based system like PEG400:Labrasol (1:1 v/v) or a solution in PEG400 is often better to maximize absorption.[26] The dose volume is typically 5-10 mL/kg.

• Procedure:

  • Fast rats overnight before dosing.[26]

  • Administer the dose (IV via tail vein, PO via oral gavage).

  • Collect blood samples (e.g., 100-200 µL) from the jugular vein or another appropriate site at predetermined time points. A typical sparse sampling schedule might be:

    • Pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

  • Process blood to obtain plasma and store frozen (-80°C) until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of the drug in plasma.

  • Analyze plasma samples to determine the concentration-time profile.

• Data Analysis:

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key parameters (AUC, Cmax, Tmax, half-life, clearance).

  • Calculate absolute oral bioavailability (F%) using the formula: F% = (AUCPO / AUCIV) * (DoseIV / DosePO) * 100

Part 4: Visualized Workflows and Relationships

Diagram 1: General Workflow for Bioavailability Enhancement

This diagram illustrates the logical progression from identifying a bioavailability problem to selecting and validating a formulation strategy.

Caption: Workflow for enhancing oral bioavailability.

Diagram 2: Troubleshooting Low Caco-2 Permeability

This decision tree guides researchers through the process of diagnosing the cause of unexpectedly low permeability in a Caco-2 assay.

Caption: Decision tree for low Caco-2 permeability.

References

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• Ascendia Pharmaceuticals. (2021). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

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• Parhi, R. (n.d.). FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER?. Retrieved from [Link]

• Serban, G., et al. (2018). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. International Journal of Antimicrobial Agents, 52(3), 267-280.

• ResearchGate. (2018). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). Improved oral bioavailability in rats of SR13668, a novel anti-cancer agent. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Preclinical Bioavailability Assessment of a Poorly Water-Soluble Drug, HGR4113, Using a Stable Isotope Tracer. Retrieved from [Link]

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• Drug Development & Delivery. (2015). Spray Drying: Solving solubility issues with amorphous solid dispersions. Retrieved from [Link]

• ResearchGate. (2017). Cocrystal formation, crystal structure, solubility and permeability studies for novel 1,2,4-thiadiazole derivative as a potent neuroprotector. Retrieved from [Link]

• PubMed. (2017). Cocrystal formation, crystal structure, solubility and permeability studies for novel 1,2,4-thiadiazole derivative as a potent neuroprotector. Retrieved from [Link]

• MDPI. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Retrieved from [Link]

• PubMed. (2022). Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Green One-Pot Synthesis of Thiazole Scaffolds Catalyzed by Reusable NiFe2O4 Nanoparticles: In Silico Binding Affinity and In Vitro Anticancer Activity Studies. Retrieved from [Link]

• ACS Omega. (2024). Green One-Pot Synthesis of Thiazole Scaffolds Catalyzed by Reusable NiFe2O4 Nanoparticles: In Silico Binding Affinity and In Vitro Anticancer Activity Studies. Retrieved from [Link]

• PubMed. (2019). Improved Biopharmaceutical Properties of Oral Formulations of 1,2,4-Thiadiazole Derivative with Cyclodextrins: in Vitro and in Vivo Evaluation. Retrieved from [Link]

• ResearchGate. (2020). Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pharmacokinetic Study and Bioavailability of a Novel Synthetic Trioxane Antimalarial Compound 97/63 in Rats. Retrieved from [Link]

• SciSpace. (2019). Drug Excipient Compatibility Testing Protocols and Charaterization: A Review. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Retrieved from [Link]

• ResearchGate. (2019). Synthesis and Characterization of Novel 1,3-Thiazole and 2-Amino-1,3,4-Thiadiazole Derivatives. Retrieved from [Link]

• Chemical Methodologies. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their. Retrieved from [Link]

• ResearchGate. (n.d.). Strategies for enhancing oral bioavailability of poorly soluble drugs. Retrieved from [Link]

• ResearchGate. (2019). Drug Excipient Compatibility Testing Protocols and Charaterization: A Review. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Retrieved from [Link]

• ISRES Publishing. (n.d.). 174 Thiadiazoles and Their Properties. Retrieved from [Link]

• ResearchGate. (2018). Compatibility studies between drugs and excipients in the preformulation phase of buccal mucoadhesive systems. Retrieved from [Link]

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Technical Support Center: Purification of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

Welcome, researchers and drug development professionals. This guide, curated by a Senior Application Scientist, provides in-depth troubleshooting and practical advice for the purification of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine . Our focus is on delivering field-proven insights to overcome common challenges in obtaining this valuable research chemical with high purity.

The target molecule, 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine, possesses a unique combination of functional groups that influence its purification strategy: a basic 2-amino group, a polar 1,3,4-thiadiazole core, and a non-polar 3-methylbenzyl moiety.[1] This structure necessitates a careful selection of purification techniques to separate it from starting materials and reaction byproducts effectively.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine in a question-and-answer format.

Column Chromatography Issues

Question 1: My compound is streaking on the TLC plate and showing poor separation during column chromatography on silica gel. What's happening and how can I fix it?

Answer: This is a classic issue when purifying amine-containing compounds on standard silica gel. The root cause is the interaction between the basic amine group of your compound and the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong interaction can lead to irreversible adsorption, decomposition of the compound on the column, and band tailing (streaking), which significantly reduces separation efficiency and yield.[2]

Troubleshooting Steps:

• Mobile Phase Modification: The most straightforward solution is to add a small amount of a basic modifier to your eluent to neutralize the acidic sites on the silica.

  • Triethylamine (Et₃N): Add 0.5-2% triethylamine to your solvent system (e.g., Hexane/Ethyl Acetate). This competes with your compound for binding to the acidic sites.[1]

  • Ammonia in Methanol: For more polar solvent systems, using a solution of 1-10% ammonium hydroxide in methanol as the polar component can be effective.[3]

• Stationary Phase Selection: If modifying the mobile phase is insufficient, consider changing your stationary phase.

  • Neutral or Basic Alumina: Alumina is a good alternative to silica gel for purifying basic compounds. It is available in neutral and basic grades.

  • Deactivated Silica Gel: You can prepare this by pre-treating the silica gel with a base like triethylamine.

  • Amine-functionalized Silica: These columns are commercially available and are specifically designed for the purification of basic compounds.[1]

• Reversed-Phase Chromatography: If normal-phase chromatography continues to be problematic, reversed-phase flash chromatography is an excellent alternative. The compound is retained by hydrophobic interactions, which avoids the issues with the basic amine group. A typical stationary phase would be C18-functionalized silica.[4]

dot

Caption: Troubleshooting workflow for amine streaking in chromatography.

Question 2: I ran a column, but my yield is very low, and I suspect the compound is stuck on the column. How can I confirm this and recover my product?

Answer: This is a common consequence of the strong interaction between the amine and silica gel, as discussed in the previous point.

Troubleshooting Steps:

• Flushing the Column: After your initial elution, flush the column with a much more polar and basic solvent system. A good choice would be 5-10% methanol in dichloromethane with 1-2% triethylamine or ammonium hydroxide. This can help to displace the strongly adsorbed compound.

• 2D-TLC Analysis: To check if your compound is degrading on silica, you can perform a 2D-TLC. Spot your compound on a TLC plate, run it in a suitable solvent system, then dry the plate, rotate it 90 degrees, and run it again in the same solvent system. If you see spots that are not on the diagonal, it indicates that your compound is unstable on the silica plate.[2]

• Future Prevention: To prevent this in the future, always use a modified mobile phase or an alternative stationary phase as recommended in the previous answer.

Recrystallization Issues

Question 3: I'm trying to recrystallize my product, but it keeps "oiling out" instead of forming crystals. What should I do?

Answer: "Oiling out" typically happens when the compound's melting point is below the boiling point of the solvent, or when the concentration of impurities is very high, which can depress the melting point.[2]

Troubleshooting Steps:

• Lower the Temperature of Dissolution: Try to dissolve the compound in a larger volume of solvent at a temperature below its boiling point.

• Change the Solvent System:

  • Use a solvent with a lower boiling point.

  • Try a two-solvent system. Dissolve your compound in a small amount of a "good" solvent (one in which it is very soluble) and then slowly add a "poor" solvent (one in which it is less soluble) dropwise until you see persistent cloudiness. Then, gently heat until the solution becomes clear and allow it to cool slowly. For thiadiazole derivatives, ethanol/water or ethanol/hexane are often good combinations to try.[2]

• Slow Cooling: Rapid cooling encourages oil formation. Let the flask cool slowly to room temperature, and then place it in an ice bath.

• Scratching: Scratching the inside of the flask with a glass rod at the solvent-air interface can provide a surface for crystal nucleation.

• Pre-purification: If the crude product is very impure, it might be necessary to perform a quick column chromatography to remove the majority of impurities before attempting recrystallization.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine?

A1: Based on common synthetic routes for similar compounds, the most likely impurities are:

• Unreacted Starting Materials: This could include 2-amino-5-mercapto-1,3,4-thiadiazole and 3-methylbenzyl halide (e.g., chloride or bromide).[5][6][7]

• Byproducts: Small amounts of N-alkylated or S,N-dialkylated products could form.

• Residual Reagents: Bases like triethylamine or potassium carbonate used in the coupling reaction.

Q2: What is a good starting point for developing a TLC solvent system for this compound?

A2: A good starting point for developing a TLC solvent system is a mixture of a non-polar and a moderately polar solvent. Given the structure of your compound, here is a suggested progression:

Solvent System (v/v)	Polarity	Expected Rf
70:30 Hexane / Ethyl Acetate	Low-Medium	Low to moderate
50:50 Hexane / Ethyl Acetate	Medium	Moderate to high
100% Ethyl Acetate	Medium-High	High
95:5 Dichloromethane / Methanol	High	Very High

Always add 0.5-1% triethylamine to your TLC solvent system to prevent streaking and get a more accurate Rf value. Your target Rf for good separation in column chromatography is typically between 0.2 and 0.4.[8]

Q3: Can I use Preparative HPLC for the final purification step?

A3: Absolutely. Preparative High-Performance Liquid Chromatography (Prep HPLC) is an excellent technique for obtaining highly pure samples, especially for challenging separations or for a final polishing step.[8][9]

Recommended Protocol for Preparative HPLC:

• Column: A C18 reversed-phase column is the most common choice.[4][10][11]

• Mobile Phase: A gradient of acetonitrile in water is a good starting point.

  • Solvent A: Water with 0.1% formic acid or 0.1% trifluoroacetic acid (TFA). The acid helps to protonate the amine, leading to sharper peaks.

  • Solvent B: Acetonitrile with 0.1% formic acid or 0.1% TFA.

• Method Development: First, develop an analytical HPLC method to find the optimal separation conditions, then scale up to your preparative system.[12]

dot

Caption: General purification workflow for the target compound.

Experimental Protocols

Protocol 1: Flash Column Chromatography (with basic modifier)

• Slurry Preparation: In a beaker, add your silica gel and pour in the chosen eluent (e.g., 70:30 Hexane/Ethyl Acetate + 1% Triethylamine). Stir to create a uniform slurry.

• Column Packing: Pour the slurry into your column and use gentle air pressure to pack the silica bed, ensuring there are no cracks or air bubbles.

• Sample Loading: Dissolve your crude product in a minimal amount of dichloromethane or the eluent. Pre-adsorb the sample onto a small amount of silica gel, dry it, and carefully add the dried powder to the top of the column bed.

• Elution: Begin eluting with your solvent system, collecting fractions.

• Analysis: Monitor the fractions by TLC to identify those containing your pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent pair (e.g., ethanol).

• Dissolution: Place the crude compound in an Erlenmeyer flask. Add a minimal amount of the solvent and gently heat while stirring until the solid is fully dissolved.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. You should observe crystal formation. Once at room temperature, you can place it in an ice bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the purified crystals under high vacuum to remove any residual solvent.

By following these guidelines and troubleshooting steps, you will be well-equipped to successfully purify 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine for your research and development needs.

References

• SIELC Technologies. (n.d.). Separation of 2-Amino-1,3,4-thiadiazole on Newcrom R1 HPLC column. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems for TLC. Retrieved from [Link]

• Raszewski, G., et al. (2014). A Simple HPLC Method for Determining 2-(3-Chlorophenyloamino)-5-(2,4-Dihydroxyphenyl)-1,3,4-Thiadiazole in Brain and Plasma of Animals: Application to a Pharmacokinetic Study. ResearchGate. Retrieved from [Link]

• Al-Janabi, F. H. H. (2022). Synthesis, quantification and characterization of 1,3,4-thiadiazole derivatives of ampicillin by HPLC. Iraqi Academic Scientific Journals. Retrieved from [Link]

• Slobodnyak, V. O., et al. (2010). Chromatographic and electrophoretic determination of thioamides based on thiazole, 1,3,4-thiadiazole, 1,2,4-triazole, and tetrazole. ResearchGate. Retrieved from [Link]

• Al-Amiery, A. A., et al. (2012). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Journal of Engineering and Technology. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). 5. Thin Layer Chromatography. Retrieved from [Link]

• El-Sayed, N. N. E., et al. (2010). Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives with anticipated biological activity. ResearchGate. Retrieved from [Link]

• Carl ROTH. (n.d.). Solvents for TLC. Retrieved from [Link]

• Al-Masoudi, W. A. M., et al. (2011). Synthesis of Some New Schiff Bases and Reaction with Urea & Thiourea Derivatives from 2- Amino -1,3,4-thiadiazole-5-thiol. Journal of Al-Nahrain University. Retrieved from [Link]

• Human Metabolome Database. (2021). Showing metabocard for 2-Amino-1,3,4-thiadiazole (HMDB0244972). Retrieved from [Link]

• Ardena. (n.d.). Preparative HPLC Purification. Retrieved from [Link]

• Biotage. (2023). Using TLC to Scout Flash Chromatography Solvents. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-phenyl-1,3,4-thiadiazole. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-ethyl-1,3,4-thiadiazole. Retrieved from [Link]

• Kang, S. K., et al. (2012). 5-({3-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl]benzyl}sulfanyl)-1,3,4-thiadiazol-2-amine. ResearchGate. Retrieved from [Link]

• El-Sayed, R., et al. (2022). Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazol. Molecules. Retrieved from [Link]

• Kang, S. K., et al. (2012). 5-({3-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl]benzyl}sulfanyl)-1,3,4-thiadiazol-2-amine. Acta Crystallographica Section E: Crystallographic Communications. Retrieved from [Link]

• Camí, G. E., et al. (2006). Synthesis, growth and characterization of new 1,3,4 -thiadiazole-5-(n-substituted)-sulfonamides cristals. SciELO Argentina. Retrieved from [Link]

• Stilinović, V., et al. (2017). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. MDPI. Retrieved from [Link]

• Al-Ghorbani, M., et al. (2015). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology. Retrieved from [Link]

• Drapak, I. V., et al. (2019). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. Pharmacia. Retrieved from [Link]

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Managing reaction byproducts in phosphorus oxychloride-mediated thiadiazole synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for managing reaction byproducts in phosphorus oxychloride (POCl₃)-mediated thiadiazole synthesis. This resource is designed to provide practical, in-depth solutions to common challenges encountered in the lab. We will move beyond simple procedural steps to explore the underlying chemical principles, empowering you to troubleshoot effectively and optimize your synthetic outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to provide a foundational understanding of the reaction.

Q1: What is the precise role of phosphorus oxychloride (POCl₃) in this synthesis?

A: Phosphorus oxychloride serves as a powerful and efficient cyclodehydrating agent.[1][2] In the synthesis of 1,3,4-thiadiazoles from materials like aromatic carboxylic acids and thiosemicarbazide, POCl₃ activates the carbonyl oxygen of the carboxylic acid (or a diacylhydrazine intermediate), making it a good leaving group in the form of a phosphate ester. This facilitates the intramolecular nucleophilic attack by the sulfur or nitrogen atom of the thiosemicarbazide moiety, leading to ring closure.[3][4] Its potency drives the reaction towards the cyclized product under relatively mild conditions.

Q2: What are the primary categories of byproducts I should anticipate?

A: Byproducts can be broadly classified into two main categories:

• Inorganic Phosphorus-Based Byproducts: These arise directly from the POCl₃ reagent. The most common are phosphoric acid (H₃PO₄) and hydrochloric acid (HCl), which are formed when excess POCl₃ is quenched with water.[5][6] If the reaction is not completely anhydrous, these acids can form in situ, complicating the reaction environment. Incomplete reactions can also yield phosphorus dichloride and other phosphoric acid derivatives.[7]

• Organic Side-Products: The most significant organic byproduct is often the corresponding 1,3,4-oxadiazole .[8] This forms via a competitive cyclization pathway where a nitrogen atom attacks the activated carbonyl instead of the sulfur atom, followed by desulfurization. Other organic impurities include unreacted starting materials and, under harsh conditions, tar-like polymeric substances.

Q3: My reaction is very sensitive to ambient conditions. Is this normal?

A: Yes, this is entirely expected. POCl₃ reacts violently and exothermically with water, including atmospheric moisture.[6][9] This hydrolysis generates HCl and phosphoric acid, which can alter the reaction pathway, degrade sensitive substrates, and create significant safety hazards.[5][10] Therefore, all reagents and glassware must be scrupulously dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to ensure reproducibility and safety.

Part 2: Troubleshooting Guide: Common Experimental Issues

This section provides direct answers to specific problems you may encounter during your experiments.

Q4: I observed a violent, uncontrolled reaction and fuming during work-up. What went wrong?

A: This is a classic sign of uncontrolled hydrolysis of excess POCl₃. You likely added water or an aqueous solution directly to the reaction mixture too quickly. POCl₃'s reaction with water is extremely exothermic and liberates large volumes of HCl gas.[5][9]

Root Cause Analysis:

• Improper Quenching Technique: Adding water directly to the POCl₃ mixture is extremely dangerous and should be avoided.[5]

• Presence of Water: Using wet solvents or glassware can lead to a runaway reaction.

Corrective and Preventive Actions:

• Safety First: Always perform this reaction in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.

• Proper Quenching Protocol: The correct procedure is to slowly add the reaction mixture to a separate vessel containing crushed ice or a vigorously stirred ice-water mixture. This large volume of cold water helps to dissipate the heat generated during hydrolysis.

• Strict Anhydrous Conditions: Ensure all solvents are anhydrous and glassware is oven- or flame-dried before use.

Q5: My NMR analysis shows a significant amount of the 1,3,4-oxadiazole analog. How can I improve selectivity for the thiadiazole?

A: The formation of the oxadiazole byproduct is a known issue and stems from a competitive cyclization pathway. [8][11] The thiosemicarbazide intermediate can cyclize via attack from either the sulfur atom (leading to the desired thiadiazole) or a nitrogen atom (leading to the oxadiazole).

Strategies to Enhance Thiadiazole Formation:

• Temperature Control: Reaction temperature can influence the regioselectivity. Lower temperatures may favor one pathway over the other. Experiment with running the reaction at 0°C before allowing it to warm to room temperature or refluxing.

• Solvent Choice: The polarity of the solvent can impact the transition state energies of the competing pathways. While POCl₃ itself is often used as the solvent, exploring co-solvents (if compatible) might alter the product ratio.

• Reagent Stoichiometry: Ensure precise molar ratios of your starting materials and POCl₃. An excess of POCl₃ under high temperatures might promote desulfurization and oxadiazole formation.[12]

Purification Strategy:

• If the oxadiazole does form, it can typically be separated from the desired thiadiazole using silica gel column chromatography, as the two compounds will have different polarities.[13]

Troubleshooting Workflow: Low Product Yield

Low yield is a frequent problem that can have multiple causes. The following diagnostic workflow can help pinpoint the issue.

Caption: Troubleshooting workflow for diagnosing low yields.

Q6: How do I effectively remove the acidic phosphorus byproducts during work-up?

A: Complete removal of phosphoric acid and related species is critical for obtaining a pure product. These acidic impurities can make the product sticky or oily and interfere with subsequent steps or biological assays.

The key is a thorough neutralization and washing protocol:

• Controlled Quenching: As described above, add the reaction mixture to ice. This hydrolyzes the reactive phosphorus species to phosphoric acid and HCl.

• Basification: Carefully add a basic solution, such as aqueous sodium hydroxide (NaOH), sodium bicarbonate (NaHCO₃), or ammonium hydroxide, to the quenched mixture with vigorous stirring. The goal is to raise the pH to approximately 8-8.2.[12] This neutralizes the acids and causes the typically solid organic product to precipitate.

• Filtration and Washing: Collect the precipitated crude product by vacuum filtration. Wash the filter cake thoroughly with plenty of deionized water. This step is crucial for washing away the soluble phosphate and chloride salts (e.g., sodium phosphate, sodium chloride) that are formed during neutralization.

• Final Wash: A final wash of the filter cake with a cold, non-polar solvent (like diethyl ether or hexane) can help remove any residual non-polar organic impurities.[13]

Part 3: Protocols & Mechanistic Insights

Protocol 1: General Synthesis of 2-Amino-5-Aryl-1,3,4-Thiadiazoles

This procedure is adapted from established methods and should be modified as needed for specific substrates.[1][12]

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add the aromatic carboxylic acid (1.0 eq) and thiosemicarbazide (1.0 eq).

• Reagent Addition: Under a positive flow of nitrogen, slowly add phosphorus oxychloride (1.0–1.2 eq) to the flask at room temperature. Note: POCl₃ can also be used as the solvent in some procedures.

• Reaction: Stir the mixture at room temperature for 15-30 minutes, then heat the reaction to reflux (typically 80-100 °C) and maintain for the required time (monitor by TLC).

• Work-up: After cooling to room temperature, carefully pour the reaction mixture onto a beaker of crushed ice with constant stirring.

• Neutralization: Slowly neutralize the acidic aqueous mixture by adding a saturated solution of sodium bicarbonate or 10% NaOH until the pH reaches ~8. A solid precipitate should form.

• Isolation: Collect the solid by vacuum filtration, wash the filter cake extensively with cold water, and then dry it under a vacuum.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, DMF/water).

Table 1: Summary of Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Violent Reaction / Fuming	Uncontrolled hydrolysis of POCl₃ due to moisture.	Use anhydrous conditions; add reaction mixture to ice, not vice versa.[5][9]
Sticky/Oily Product	Incomplete removal of acidic phosphorus byproducts; presence of tar.	Ensure thorough neutralization (pH 8-8.2) and wash the product extensively with water.[12]
Low Yield	Incomplete reaction; product loss during work-up; side reactions.	Monitor reaction completion (TLC); optimize reaction time/temp; ensure proper pH for precipitation.
Oxadiazole Contamination	Competitive cyclization pathway.	Optimize reaction temperature; purify via column chromatography or fractional crystallization.[8][13]

Mechanistic Insight: Thiadiazole vs. Oxadiazole Formation

The cyclization of the thiosemicarbazide intermediate is the critical step where the reaction path diverges. POCl₃ activates the carbonyl, which can then be attacked by either the sulfur or a nitrogen atom.

Caption: Competing pathways in POCl₃-mediated cyclization.

By understanding these competing pathways and the factors that influence them, researchers can better control the outcome of their synthesis, leading to higher yields and purer products.

References

• BenchChem. (n.d.). Identifying and minimizing byproducts in 1,3,4-thiadiazole synthesis. Retrieved from BenchChem Technical Support.[13]

• De Jaeger, R., & Gleria, M. (Eds.). (2022). Phosphorus Oxychloride: Production and Use. In Phosphorus Chemistry I (pp. 331-353). De Gruyter.[10]

• ChemBK. (2024). Phosphorus oxychloride. Retrieved from ChemBK.[9]

• ChemicalBook. (2024). Phosphorus oxychloride: Reactions with water, Uses, Hazards and Warnings. Retrieved from ChemicalBook.[5]

• Dong, J., et al. (2022). POCl3-assisted synthesis of 2-amino-1,3,4-thiadiazole/1,3,4-oxadiazole derivatives as anti-influenza agents. Arabian Journal of Chemistry, 15(10), 103712.[8]

• Wikipedia. (2024). Phosphoryl chloride. Retrieved from Wikipedia.[6]

• da Silva, A. C., et al. (2020). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Revista Virtual de Química, 12(4), 899-923.[3]

• Chemical Sources. (2025). Phosphorous oxychloride: Significance and symbolism. Retrieved from Chemical Sources.[14]

• Liu, J., et al. (2014). Microwave-assisted synthesis of 3-substituted-6-ferrocene methylene-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles. ResearchGate.[15]

• Google Patents. (2022). CN114455557A - Method for recovering phosphorus oxychloride in chlorination reaction of hydroxyl compound. Retrieved from Google Patents.[7]

• Ghiurca, M. P., et al. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Molecules, 28(24), 8089.[1]

• Journal of Chemical and Pharmaceutical Research. (2012). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. JOCPR, 4(3), 1597-1609.[16]

• Google Patents. (2014). CN103936692A - Method for preparing 2-amino-5-aryl-1,3,4-thiadiazole. Retrieved from Google Patents.[12]

• Patel, K. N., et al. (2021). An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors. Molecules, 26(16), 4930.[2]

• Dong, J., et al. (2022). Scope and limitations of POCl3-Based Cyclization of thiosemicarbazides. ResearchGate.[11]

• Mahdi, I. S., et al. (2020). Chemical biology of cyclization reactions by using POCL3. Eurasia Journal of Biosciences, 14, 973-976.[4][17]

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Technical Support Center: Enhancing the Stability of 1,3,4-Thiadiazole Compounds via pH Adjustment

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 1,3,4-thiadiazole compounds. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the pH-dependent stability of this important heterocyclic scaffold. As Senior Application Scientists, our goal is to explain the causality behind experimental choices, empowering you to design robust experiments and obtain reproducible results.

The 1,3,4-thiadiazole ring is a cornerstone in medicinal chemistry, valued for its metabolic stability and wide range of pharmacological activities.[1][2] However, the scaffold's stability in aqueous solutions can be highly sensitive to pH, a critical factor often overlooked during early-stage in vitro screening. This guide will help you diagnose, troubleshoot, and resolve stability issues related to pH.

Troubleshooting Guide: From Diagnosis to Solution

This section addresses common problems encountered during experiments, providing not just solutions but the scientific reasoning behind them.

Q1: My 1,3,4-thiadiazole compound shows diminishing activity in my multi-day cell culture assay. What is the likely cause and how can I mitigate it?

A1: Root Cause Analysis & Mitigation Strategy

A progressive loss of activity in assays that run for 24-48 hours or longer is a classic indicator of compound instability in the experimental medium.[3] The 1,3,4-thiadiazole ring, while generally stable, can be susceptible to hydrolytic cleavage, particularly at the neutral to slightly alkaline pH (typically 7.2-7.4) of most cell culture media.[3][4] This reaction cleaves the heterocyclic ring, leading to inactive degradants and an apparent decrease in potency.

Immediate Corrective Actions:

• Prepare Fresh Solutions: Always prepare aqueous dilutions of your compound fresh from a concentrated DMSO stock immediately before adding them to the assay.[3]

• Time-Course Study: Perform a time-course experiment, measuring activity at several points (e.g., 4, 12, 24, 48 hours) to confirm if the loss of activity is time-dependent.

Systematic Solution - pH Stability Assessment: If the issue persists, a systematic pH stability screen is necessary. This involves incubating your compound in buffers of varying pH to identify a stable range.

Caption: Step-by-step workflow for a forced degradation study.

• Sample Preparation: Prepare three vials containing your compound at a known concentration (e.g., 100 µM) in an aqueous/organic mixture.

  • Vial 1 (Acid): Use 0.1 M HCl as the aqueous component.

  • Vial 2 (Neutral): Use purified water.

  • Vial 3 (Base): Use 0.1 M NaOH.

• Control Sample: Prepare a fourth sample diluted in your HPLC mobile phase and store it at 4°C. This is your unde-graded reference.

• Incubation: Heat the three test vials at an elevated temperature (e.g., 60°C) for a defined period (e.g., 2-8 hours), monitoring for significant degradation.

• Quenching/Neutralization: After incubation, cool the vials to room temperature. Neutralize the acid vial with an equivalent amount of NaOH and the base vial with an equivalent amount of HCl.

• Analysis: Analyze all samples by HPLC/LC-MS. Look for the percentage loss of the parent compound and the formation of new peaks corresponding to degradants. Significant degradation under basic conditions is a strong indicator of hydrolytic instability.

By implementing these troubleshooting strategies and protocols, you can effectively manage the pH-dependent stability of your 1,3,4-thiadiazole compounds, leading to more reliable and accurate experimental outcomes.

References

• Degradation of 1,3,4-Thiadiazole Compounds in Biological Assays - Benchchem. Benchchem.
• Mirifico, M. V., Vasini, E. J., & Sicre, J. E. (1991). Hydrolysis of 3,4‐diphenyl‐1,2,5‐thiadiazole‐1,1‐dioxide. Acid and base catalysis.International Journal of Chemical Kinetics, 23(3), 197–202.
• Petrow, V., Stephenson, O., Thomas, A. J., & Wild, A. M. (1958). 302. Preparation and hydrolysis of some derivatives of 1 : 3 : 4-thiadiazole.Journal of the Chemical Society (Resumed), 1508.

• Petrow, V., Stephenson, O., Thomas, A. J., & Wild, A. M. (1958). 302. Preparation and hydrolysis of some derivatives of 1 : 3 : 4-thiadiazole. Journal of the Chemical Society (Resumed), 1508-1513. Available at: [Link]

• Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives.MDPI.
• Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding.RSC Publishing.
• Al-Masoudi, W. A., & Al-Amiery, A. A. (2018). Synthesis of new -1,3,4-Thiadiazoles Substituted with Oxazepine and Benzoxazepine Moieties.Oriental Journal of Chemistry, 34(1), 463-472.
• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents.PMC.

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• 2. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02435G [pubs.rsc.org]
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Reference Data & Comparative Studies

A Comparative Analysis for Drug Discovery: 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine versus Ciprofloxacin

An In-Depth Guide for Researchers in Antimicrobial Drug Development

In the persistent search for novel antimicrobial agents to combat the growing threat of antibiotic resistance, the exploration of new chemical scaffolds is paramount. This guide provides a detailed comparative study of the research chemical 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine against the well-established broad-spectrum antibiotic, ciprofloxacin. As a Senior Application Scientist, my objective is to offer a nuanced, data-driven perspective for researchers, scientists, and drug development professionals, moving beyond a simple product-to-product comparison to a deeper analysis of the underlying chemistry, biological activity, and future potential.

This guide is structured to provide a comprehensive overview, beginning with the distinct mechanisms of action of a proven clinical agent and a promising chemical class. It will then delve into a comparative analysis of their antibacterial spectrum, drawing upon available data for structurally related thiadiazole compounds in the absence of direct head-to-head studies on the specific title compound. Crucially, this guide also furnishes detailed experimental protocols, empowering researchers to conduct their own validated comparative assessments.

Section 1: Unraveling the Mechanisms of Action

A fundamental differentiator between antimicrobial agents lies in their molecular mechanism of action. Ciprofloxacin and the 1,3,4-thiadiazole class of compounds represent two distinct approaches to bacterial inhibition.

Ciprofloxacin: A Targeted Assault on DNA Replication

Ciprofloxacin, a second-generation fluoroquinolone antibiotic, exerts its potent bactericidal effect by targeting essential bacterial enzymes: DNA gyrase (a type II topoisomerase) and topoisomerase IV.[1][2] These enzymes are crucial for bacterial DNA replication, transcription, repair, and recombination.[2]

DNA gyrase is responsible for introducing negative supercoils into the bacterial DNA, a process vital for maintaining the DNA in a state conducive to replication.[2] Topoisomerase IV, on the other hand, plays a critical role in the separation of replicated chromosomal DNA into daughter cells during cell division.[2] Ciprofloxacin binds to the DNA-enzyme complex, stabilizing it and preventing the re-ligation of the DNA strands. This leads to the accumulation of double-strand breaks in the bacterial DNA, which is ultimately lethal to the bacterium.[2][3] This targeted mechanism provides ciprofloxacin with its broad-spectrum activity, particularly against Gram-negative bacteria.[1][4]

Caption: Ciprofloxacin's mechanism of action.

5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine: A Multifaceted Approach

The 1,3,4-thiadiazole scaffold is a "privileged structure" in medicinal chemistry, known to be a component of various compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[5][6] For 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine and its congeners, a singular, definitive mechanism of antibacterial action is not as well-elucidated as that of ciprofloxacin. However, the available literature suggests a multi-pronged approach.

The biological activity of 1,3,4-thiadiazole derivatives is often attributed to the presence of the =N-C-S- moiety.[5] The proposed mechanisms for their antibacterial action are thought to involve interference with crucial cellular processes such as bacterial cell wall synthesis and protein function.[5] The diverse biological activities of this class of compounds suggest they may interact with multiple molecular targets within the bacterial cell.[6] Some studies on related 1,3,4-thiadiazole derivatives have also explored their potential as inhibitors of bacterial enzymes like phosphoinositide-3-kinases (PI3Ks), which could represent a novel therapeutic target.[2]

Caption: Proposed antibacterial mechanisms of 1,3,4-thiadiazole derivatives.

Section 2: Comparative Antibacterial Spectrum

Table 1: Comparative In Vitro Antibacterial Activity (MIC, µg/mL) of Ciprofloxacin and Structurally Related 1,3,4-Thiadiazole Derivatives

Bacterial Strain	Ciprofloxacin MIC (µg/mL)	Representative 1,3,4-Thiadiazole Derivatives MIC (µg/mL)	Reference
Staphylococcus aureus	0.5 - 5.49	0.06 - >1000	[6][7][8]
Staphylococcus epidermidis	Not widely reported	0.06	[4]
Bacillus subtilis	Not widely reported	20 - >1000	[6][9]
Escherichia coli	0.5 - 1	>126 - >1000	[6]
Pseudomonas aeruginosa	Not widely reported	>126	[6]

Disclaimer: The MIC values for 1,3,4-thiadiazole derivatives are sourced from studies on various analogs and not the specific title compound. These values are presented for illustrative purposes to indicate the potential antibacterial spectrum of this class of compounds.

From the available data on related compounds, a few trends emerge. Certain N-(5-benzylthio-1,3,4-thiadiazol-2-yl) derivatives have shown high activity against Gram-positive bacteria like Staphylococcus aureus and Staphylococcus epidermidis, with some demonstrating potency comparable to or even greater than ciprofloxacin.[4] In contrast, the activity of many 2-amino-1,3,4-thiadiazole derivatives against Gram-negative bacteria such as Escherichia coli and Pseudomonas aeruginosa appears to be weaker, with higher MIC values reported.[6] This suggests that 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine may hold more promise as a lead compound for targeting Gram-positive pathogens.

Section 3: Cytotoxicity and Preliminary Safety Profile

A critical aspect of drug development is ensuring that a compound is selectively toxic to the target pathogen with minimal harm to host cells. While comprehensive toxicological data for 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine is unavailable, studies on similar N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl) derivatives have been conducted to assess their cytotoxicity against various human cancer cell lines. It is important to note that cytotoxicity against cancer cell lines does not directly translate to toxicity against normal human cells but can provide an initial indication of a compound's potential for off-target effects.

Table 2: In Vitro Cytotoxicity (IC50, µM) of Structurally Related 1,3,4-Thiadiazole Derivatives Against Human Cancer Cell Lines

Cell Line	Representative 1,3,4-Thiadiazole Derivatives IC50 (µM)	Reference
MDA-MB-231 (Breast Cancer)	9 - 35	[2]
PC3 (Prostate Cancer)	22.19 - >250	[2]
U87 (Glioblastoma)	>250	[2]
SKNMC (Neuroblastoma)	5.41
HT-29 (Colon Cancer)	33.67

The data indicates that the cytotoxic effects of these compounds are variable and dependent on the specific chemical structure and the cell line being tested. For instance, some derivatives show potent activity against breast cancer cell lines, while being less effective against others.[2] This highlights the need for thorough cytotoxicity profiling of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine against a panel of normal human cell lines to determine its therapeutic index.

Section 4: Experimental Protocols for Comparative Evaluation

To facilitate further research and enable a direct, validated comparison, this section provides detailed, step-by-step methodologies for key in vitro assays.

Protocol for Determining Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is a standardized method for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Caption: Workflow for the Broth Microdilution MIC Assay.

Step-by-Step Methodology:

• Preparation of Antimicrobial Agent Dilutions:

  • Prepare a stock solution of the test compound (e.g., 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine) and the reference antibiotic (ciprofloxacin) in a suitable solvent (e.g., DMSO).

  • In a sterile 96-well microtiter plate, add 50 µL of sterile Mueller-Hinton Broth (MHB) to wells 2 through 12 of each row to be used.

  • Add 100 µL of the highest concentration of the test compound (in MHB) to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, and then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard the final 50 µL from well 10.

  • Well 11 will serve as a growth control (broth and inoculum, no compound), and well 12 will be a sterility control (broth only).

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or MHB to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial inoculum to each well (wells 1-11), resulting in a final volume of 100 µL per well.

  • Cover the plate and incubate at 37°C for 18-24 hours.

• Interpretation of Results:

  • Following incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

Protocol for Assessing Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Caption: Workflow for the MTT Cytotoxicity Assay.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed a suitable mammalian cell line (e.g., a normal human fibroblast line) into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in culture medium.

  • Remove the old medium from the cells and replace it with 100 µL of medium containing the various concentrations of the test compounds. Include untreated control wells and solvent control wells.

• Incubation:

  • Incubate the plate for a desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT stock solution to each well and incubate for 2-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization of Formazan:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Gently pipette to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control to determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell viability).

Section 5: Concluding Remarks and Future Directions

This comparative guide positions 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine within the broader context of antimicrobial research, contrasting it with the established clinical utility of ciprofloxacin. While ciprofloxacin remains a potent, broad-spectrum antibiotic with a well-defined mechanism of action, the emergence of resistance necessitates the exploration of novel chemical entities.

The 1,3,4-thiadiazole scaffold, as represented by the title compound, shows promise, particularly against Gram-positive bacteria, based on data from structurally related analogs. However, the lack of specific, direct comparative data underscores a critical gap in our understanding. The true potential of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine can only be ascertained through rigorous experimental evaluation.

For researchers in the field, the immediate next steps should involve the synthesis of this compound and its systematic evaluation using the standardized protocols outlined in this guide. Key areas of investigation should include:

• Determination of MIC and MBC values against a broad panel of clinically relevant Gram-positive and Gram-negative bacteria, including drug-resistant strains.

• Comprehensive cytotoxicity profiling against a range of normal human cell lines to establish a therapeutic index.

• In-depth mechanistic studies to elucidate the specific molecular target(s) of its antibacterial activity.

By undertaking these investigations, the scientific community can accurately assess the potential of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine and its derivatives as a viable new class of antimicrobial agents in the ongoing battle against infectious diseases.

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A Comparative Guide to the Cytotoxicity of 1,3,4-Thiadiazole Derivatives and Doxorubicin on Breast Cancer Cell Lines

In the relentless pursuit of more effective and safer cancer therapeutics, medicinal chemists are continuously exploring novel molecular scaffolds. One such scaffold, the 1,3,4-thiadiazole ring, has emerged as a "privileged structure" due to the diverse pharmacological activities of its derivatives, including potent anticancer properties.[1][2] This guide provides a comparative analysis of the cytotoxic effects of emerging 1,3,4-thiadiazole derivatives against doxorubicin, a long-standing cornerstone of breast cancer chemotherapy, on key breast cancer cell lines. We will delve into the experimental data, mechanistic insights, and the scientific rationale behind the methodologies used.

The Clinical Context: Doxorubicin's Double-Edged Sword

Doxorubicin, an anthracycline antibiotic, has been a frontline treatment for various malignancies, including breast cancer, for decades.[3] Its primary mechanism of action involves intercalating into DNA and inhibiting the enzyme topoisomerase II, which leads to DNA double-strand breaks and ultimately, cancer cell death.[3][4]

However, the clinical utility of doxorubicin is significantly hampered by its dose-dependent cardiotoxicity.[5][6] This severe side effect stems from the generation of reactive oxygen species (ROS) in cardiac muscle cells, leading to mitochondrial dysfunction and cardiomyocyte apoptosis.[4][7] This critical limitation drives the urgent search for alternative compounds that can replicate or exceed doxorubicin's efficacy without its debilitating toxicity.

The Rise of 1,3,4-Thiadiazole Derivatives

The 1,3,4-thiadiazole core is a five-membered heterocyclic ring that is a bioisostere of the pyrimidine ring found in nucleobases.[2] This structural similarity is believed to enable these derivatives to interfere with DNA synthesis and replication, thereby inhibiting the division of rapidly proliferating cancer cells.[2][8] Researchers have synthesized and tested numerous derivatives, demonstrating a broad spectrum of anticancer activities by targeting various cellular pathways, including the induction of apoptosis, cell cycle arrest, and the inhibition of crucial enzymes like protein kinases and topoisomerase II.[1][9]

Comparative Cytotoxicity: A Data-Driven Analysis

The efficacy of a potential anticancer compound is quantitatively assessed by its half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell viability. The following table summarizes the IC50 values from various studies, comparing the cytotoxicity of select 1,3,4-thiadiazole derivatives with doxorubicin on two well-characterized human breast cancer cell lines: MCF-7 (estrogen receptor-positive) and MDA-MB-231 (triple-negative).

Compound/Drug	Cell Line	IC50 (µM)	Reference
Doxorubicin	MCF-7	0.75	[10]
1,3,4-Thiadiazole Derivative 1	MCF-7	1.01	[10]
1,3,4-Thiadiazole Derivative 2	MCF-7	2.04	[10]
Compound ST10	MCF-7	49.6	[9][11]
Compound ST10	MDA-MB-231	53.4	[9][11]
Compound 2g	MCF-7	23.29	[12]
Compound 77	MCF-7	63.2	[10]

Note: Lower IC50 values indicate higher cytotoxic potency.

From the data, it is evident that while doxorubicin remains highly potent with a sub-micromolar IC50 value, certain 1,3,4-thiadiazole derivatives have demonstrated significant cytotoxic activity, with some compounds exhibiting IC50 values in the low micromolar range.[10] For instance, derivatives 55-57 in one study showed potent activity against the MCF-7 cell line.[10] Another promising compound, 2g, displayed an IC50 of 23.29 µM against MCF-7 cells.[12]

A key finding in several studies is the selectivity of these compounds. Many of the newly synthesized 1,3,4-thiadiazole derivatives exhibited weaker cytotoxic effects on normal cell lines (like fibroblasts) compared to breast cancer cell lines, suggesting a potentially wider therapeutic window than conventional chemotherapeutics.[9][11]

Mechanistic Insights: Beyond Simple Cytotoxicity

Understanding how these compounds kill cancer cells is crucial for their development. While doxorubicin's mechanism is well-established, research into 1,3,4-thiadiazole derivatives has revealed a multi-targeted approach.

Doxorubicin's Mechanism of Action:

Proposed Mechanism for 1,3,4-Thiadiazole Derivatives:

In silico and in vitro studies suggest that the anticancer effects of 1,3,4-thiadiazole derivatives are often linked to the activation of the intrinsic apoptotic pathway.[9][11] This involves the activation of key executioner proteins like Caspase-3 and Caspase-8, and the pro-apoptotic protein BAX.[11][13]

Experimental Protocols: Ensuring Scientific Rigor

The reliability of cytotoxicity data hinges on standardized and meticulously executed experimental protocols. The MTT assay is a cornerstone colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.

Workflow for MTT Cytotoxicity Assay:

Detailed Step-by-Step MTT Assay Protocol:

• Cell Seeding: Breast cancer cells (e.g., MCF-7, MDA-MB-231) are harvested during their exponential growth phase. After counting, the cells are seeded into 96-well microtiter plates at a pre-determined optimal density (e.g., 1 x 10^4 cells/well) in a final volume of 100 µL of complete culture medium.[14][15] Rationale: Seeding an optimal number of cells is critical to ensure they are in a logarithmic growth phase during the experiment, which is essential for accurate proliferation assessment.

• Adherence and Recovery: The plates are incubated for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow the cells to attach to the bottom of the wells and recover from the stress of plating.[14]

• Compound Treatment: Prepare serial dilutions of the 1,3,4-thiadiazole derivatives and the reference drug (doxorubicin) in culture medium. The old medium is removed from the wells, and 100 µL of the medium containing the various drug concentrations is added. Control wells receive medium with the vehicle (e.g., DMSO) at the same concentration used for the test compounds.[16]

• Incubation: The plates are incubated for a specified period, typically 24 to 72 hours, depending on the experimental design.[14]

• MTT Addition: Following the treatment period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (typically 5 mg/mL in phosphate-buffered saline) is added to each well.[17] The plates are then returned to the incubator for an additional 2 to 4 hours.[15] Rationale: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow, water-soluble MTT into a purple, insoluble formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

• Solubilization: The medium containing MTT is carefully removed. The insoluble formazan crystals are dissolved by adding 100-130 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well.[14] The plate is then gently shaken for about 15 minutes to ensure complete dissolution.[14]

• Data Acquisition: The absorbance of the colored solution is measured using a microplate spectrophotometer at a wavelength of approximately 492 nm or 570 nm.[14]

• Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 values are then determined by plotting cell viability against the logarithm of the drug concentration and fitting the data to a dose-response curve.

Conclusion and Future Directions

The exploration of 1,3,4-thiadiazole derivatives has yielded several promising candidates with significant cytotoxic activity against breast cancer cell lines. While doxorubicin's high potency is undisputed, the potential for reduced toxicity and the ability to overcome drug resistance make thiadiazoles an exciting area of research.

The data presented herein highlights that while many first-generation derivatives may not match doxorubicin's potency, their favorable selectivity profiles and multi-faceted mechanisms of action warrant further investigation. Future research should focus on structure-activity relationship (SAR) studies to optimize the cytotoxic potency of the 1,3,4-thiadiazole scaffold. Furthermore, progressing the most promising compounds to in vivo animal models is a critical next step to evaluate their efficacy and safety profiles in a more complex biological system, bringing us closer to developing novel and more effective treatments for breast cancer.

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• Salem, M. L., et al. (2024). Doxorubicin-Induced Cardiotoxicity: A Comprehensive Update. MDPI. Available at: [Link]

• Al-Kuraishy, H. M., et al. (2020). Doxorubicin-Induced Cardiotoxicity: Molecular Mechanism and Protection by Conventional Drugs and Natural Products. Science Publishing Group. Available at: [Link]

• Kumar, A., et al. (2020). A REVIEW ON DOXORUBICIN INDUCED CARDIOTOXICITY AND ITS MOLECULAR MECHANISM. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

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A Researcher's Guide to Validating the Mechanism of Action of Thiadiazole-Based Anticancer Agents

The 1,3,4-thiadiazole scaffold is a cornerstone in modern medicinal chemistry, recognized for its versatile pharmacological profile.[1][2] Its derivatives have emerged as promising anticancer agents due to their ability to interact with a wide array of biological targets, a characteristic attributed to the ring's mesoionic nature and its function as a bioisostere of pyrimidine, allowing it to interfere with crucial cellular processes like DNA replication.[3][4][5] For researchers and drug development professionals, moving from a promising in vitro cytotoxicity result to a validated mechanism of action (MoA) is a critical, multi-step process.

This guide provides an in-depth, experience-driven framework for validating the most common mechanisms of action attributed to thiadiazole-based anticancer compounds. We will move beyond simple checklists, explaining the causality behind experimental choices and providing detailed, self-validating protocols. Our focus will be on three interconnected and frequently reported mechanisms: the inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), the modulation of the PI3K/Akt signaling pathway, and the resulting induction of apoptosis.

Section 1: Interrogating the Target: Validating VEGFR-2 Inhibition

VEGFR-2 is a key receptor tyrosine kinase (RTK) that governs angiogenesis, the formation of new blood vessels essential for tumor growth and metastasis.[6][7] Its ATP-binding pocket is a validated and druggable target. Many thiadiazole derivatives have been specifically designed to inhibit this kinase.[8][9][10] Validating this MoA requires a two-pronged approach: confirming direct enzymatic inhibition and demonstrating a corresponding effect on the signaling pathway within cancer cells.

The Causality Behind the Workflow

We begin with a cell-free enzymatic assay to establish direct interaction and inhibition of the isolated VEGFR-2 kinase. This is a clean, direct measure of target engagement. A positive result here is the foundational evidence. However, a compound's activity in a test tube doesn't guarantee its efficacy in a complex cellular environment. Therefore, the next crucial step is to treat a relevant cancer cell line (e.g., MCF-7 breast cancer, HepG2 hepatocellular carcinoma) that expresses VEGFR-2 and measure the inhibition of receptor phosphorylation. Phosphorylation is the "on" switch for the receptor; blocking it confirms the compound is cell-permeable and engages its target in a biological context.

Caption: Workflow for validating VEGFR-2 inhibition.

Protocol 1: In Vitro VEGFR-2 Kinase Assay

This protocol is based on luminescence-based ADP detection, a common method for measuring kinase activity.

Principle: Kinase activity is measured by quantifying the amount of ADP produced from the ATP substrate. A proprietary reagent stops the kinase reaction and depletes the remaining ATP. A second reagent converts the ADP to ATP, which then drives a luciferase/luciferin reaction to produce a luminescent signal directly proportional to the ADP produced, and thus to kinase activity.

Step-by-Step Methodology:

• Prepare Reagents: Reconstitute recombinant human VEGFR-2 enzyme, the substrate (e.g., a poly-peptide like poly(Glu, Tyr) 4:1), and ATP in kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

• Compound Preparation: Prepare a 10 mM stock of the test thiadiazole compound and a reference inhibitor (e.g., Sorafenib) in DMSO. Perform serial dilutions in kinase buffer to create a range of concentrations (e.g., 0.1 nM to 100 µM).

• Reaction Setup (384-well plate):

  • Add 5 µL of kinase buffer containing the test compound or vehicle (DMSO) to each well.

  • Add 10 µL of a mix containing the VEGFR-2 enzyme and substrate.

  • Initiate the reaction by adding 10 µL of ATP solution. The final reaction volume is 25 µL.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Stop Reaction & Deplete ATP: Add 25 µL of ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion & Detection: Add 50 µL of Kinase Detection Reagent. Incubate at room temperature for 30-60 minutes.

• Read Luminescence: Measure the luminescence using a plate reader.

• Data Analysis: Convert luminescence readings to percent inhibition relative to the vehicle control. Plot percent inhibition against the log of compound concentration and fit to a dose-response curve to determine the IC₅₀ value.

Protocol 2: Western Blot for Phospho-VEGFR-2 in Cells

Principle: This technique separates proteins by size using gel electrophoresis, transfers them to a membrane, and uses specific antibodies to detect the levels of total VEGFR-2 and its activated (phosphorylated) form, p-VEGFR-2. A decrease in the p-VEGFR-2/VEGFR-2 ratio indicates target inhibition.

Step-by-Step Methodology:

• Cell Culture and Treatment: Seed human umbilical vein endothelial cells (HUVECs) or a cancer cell line like MCF-7. Once they reach 70-80% confluency, serum-starve them for 12-24 hours.

• Stimulation and Inhibition: Pre-treat the cells with various concentrations of the thiadiazole compound or Sorafenib for 2 hours. Then, stimulate the cells with VEGF (e.g., 50 ng/mL) for 10-15 minutes to induce VEGFR-2 phosphorylation.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) from each sample onto a polyacrylamide gel. Run the gel to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-VEGFR-2 (e.g., p-VEGFR-2 Tyr1175).

• Washing and Secondary Antibody: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add an enhanced chemiluminescence (ECL) substrate. Visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Re-probing: To normalize the data, the membrane can be stripped of the first set of antibodies and re-probed with an antibody for total VEGFR-2 and a loading control like β-actin or GAPDH.

• Densitometry Analysis: Quantify the band intensity using software like ImageJ. Calculate the ratio of p-VEGFR-2 to total VEGFR-2 for each treatment condition.

Performance Comparison: Thiadiazole Derivatives vs. Standard Inhibitors

Compound	Target	IC₅₀ (Enzymatic Assay)	Cell Line	Anti-proliferative IC₅₀	Reference
Thiadiazole Derivative 13b	VEGFR-2	41.51 nM	MCF-7	3.98 µM	[6]
Thiadiazole Derivative 20b	VEGFR-2	24 nM	MCF-7	0.05 µM	[8]
Thiadiazole Derivative 11a	VEGFR-2	55 nM	MCF-7	9.49 µM	[9]
Sorafenib (Reference)	VEGFR-2, PDGFR, Raf	53.32 nM	MCF-7	7.26 µM	[6][11]

Data synthesized from multiple sources for illustrative comparison.[6][8][9][11]

Section 2: Mapping the Signal Cascade: PI3K/Akt Pathway Modulation

The PI3K/Akt pathway is a critical intracellular signaling cascade that promotes cell survival, proliferation, and growth.[12][13] Its aberrant activation is a hallmark of many cancers, making it a prime therapeutic target.[14][15][16] Thiadiazole compounds can inhibit this pathway, often as a downstream consequence of RTK inhibition or through direct interaction with pathway components like Akt (also known as Protein Kinase B).[16]

The Rationale for Pathway Analysis

Validating this MoA involves tracking the phosphorylation status of key proteins in the cascade. When PI3K is active, it generates PIP3, which recruits Akt to the cell membrane where it is phosphorylated at two key sites, Threonine 308 (Thr308) and Serine 473 (Ser473), leading to its full activation.[13] Therefore, a reduction in the levels of p-Akt (Ser473) is a reliable indicator that a compound is inhibiting the pathway. Western blotting is the gold-standard technique for this analysis.

Caption: Simplified PI3K/Akt signaling pathway.

Protocol 3: Western Blot for Phospho-Akt (Ser473)

Principle: Similar to Protocol 2, this assay quantifies the level of activated Akt by measuring its phosphorylation at the Serine 473 site relative to the total amount of Akt protein.

Step-by-Step Methodology:

• Cell Culture and Treatment: Seed a relevant cancer cell line (e.g., C6 glioma, A549 lung cancer) and grow to 70-80% confluency.[14][16]

• Compound Incubation: Treat the cells with the thiadiazole compound at its IC₅₀ concentration (and multiples thereof) for a specified time, typically 24 hours. Include a vehicle control (DMSO) and a known Akt inhibitor (e.g., MK-2206) as a positive control.

• Cell Lysis and Protein Quantification: Follow steps 3 and 4 from Protocol 2.

• SDS-PAGE and Transfer: Follow steps 5 and 6 from Protocol 2.

• Blocking and Antibody Incubation: Block the membrane as before. Incubate overnight at 4°C with a primary antibody specific for phospho-Akt (Ser473).

• Detection and Re-probing: Follow steps 9-12 from Protocol 2, detecting p-Akt, then stripping the membrane and re-probing for total Akt and a loading control (β-actin).

• Data Analysis: Perform densitometry to determine the p-Akt/Total Akt ratio, which should decrease in a dose-dependent manner if the compound is effective.

Performance Comparison: Thiadiazole vs. Standard Akt Inhibitor

Compound	Cell Line	Treatment Time	% Inhibition of Akt Activity	Reference
Thiadiazole Derivative 3	C6 Glioma	24h	92.36%	[16]
Thiadiazole Derivative 8	C6 Glioma	24h	86.52%	[16]
MK-2206 (Reference)	Various	Varies	Potent, allosteric inhibitor	[12][13]

Data presented to illustrate the expected outcome of the experiment.[12][13][16]

Section 3: Verifying the Outcome: Induction of Apoptosis and Cell Cycle Arrest

The ultimate goal of most targeted cancer therapies is to halt cell proliferation and induce programmed cell death, or apoptosis.[17] Inhibition of pro-survival pathways like VEGFR-2 and PI3K/Akt is expected to lead to this outcome. Therefore, verifying apoptosis and cell cycle arrest is the final, crucial step in validating the MoA. Flow cytometry is the most powerful tool for this purpose.

The Logic of the Workflow

We first assess the compound's effect on the cell cycle. Many anticancer agents cause cells to arrest at specific checkpoints (G1, S, or G2/M), preventing them from dividing.[18] This is quantified by staining cellular DNA with propidium iodide (PI) and analyzing the DNA content distribution via flow cytometry. Subsequently, we use Annexin V/PI staining to specifically identify and quantify apoptotic cells. Annexin V binds to phosphatidylserine, a lipid that flips to the outer membrane leaflet during early apoptosis, while PI enters cells only when the membrane is compromised, a feature of late apoptosis or necrosis. This dual staining allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cell populations.

Caption: Workflow for apoptosis and cell cycle analysis.

Protocol 4: Cell Cycle Analysis via Propidium Iodide Staining

Principle: PI is a fluorescent intercalating agent that stains DNA. The amount of fluorescence emitted by a stained cell is directly proportional to its DNA content. Flow cytometry measures this fluorescence, allowing for the quantification of cells in the G0/G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA) phases of the cell cycle.

Step-by-Step Methodology:

• Cell Treatment: Seed MCF-7 or another suitable cell line in 6-well plates. Treat with the thiadiazole compound at its IC₅₀ concentration for 24 or 48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.

• Fixation: Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours (or up to several weeks).

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) in PBS.

• Incubation: Incubate in the dark at 37°C for 30 minutes.

• Flow Cytometry: Analyze the samples on a flow cytometer. Collect data for at least 10,000 events per sample.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT™, FlowJo) to generate a histogram of DNA content and quantify the percentage of cells in the G0/G1, S, and G2/M phases. An accumulation of cells in a specific phase indicates cell cycle arrest.[6][18]

Protocol 5: Apoptosis Quantification via Annexin V-FITC/PI Staining

Principle: This assay differentiates cell populations based on membrane integrity and phosphatidylserine (PS) exposure.

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative (PS is exposed, but membrane is intact).

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive (PS is exposed and membrane is compromised).

Step-by-Step Methodology:

• Cell Treatment: Seed and treat cells as described in Protocol 4.

• Cell Harvesting: Collect all cells (adherent and floating) and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC and Propidium Iodide according to the manufacturer's kit instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the samples immediately on a flow cytometer.

• Data Analysis: Generate a dot plot with Annexin V-FITC fluorescence on one axis and PI fluorescence on the other. Gate the four populations (lower-left: viable; lower-right: early apoptotic; upper-right: late apoptotic/necrotic; upper-left: necrotic) and quantify the percentage of cells in each quadrant. A significant increase in the early and late apoptotic populations confirms the pro-apoptotic activity of the compound.[6][19]

Comparative Data on Apoptosis Induction

Compound	Cell Line	Treatment	% Total Apoptotic Cells (Early + Late)	Reference
Control (Untreated)	MCF-7	24h	~2%	[6]
Thiadiazole Derivative 13b	MCF-7	IC₅₀, 24h	52%	[6]
Thiadiazole Derivative 19	MCF-7	IC₅₀, 48h	~15% (Early Apoptosis)	[18]
Doxorubicin (Reference)	MCF-7	Varies	Potent inducer of apoptosis	[20]

Data synthesized from multiple sources to illustrate expected results.[6][18][20]

Conclusion

Validating the mechanism of action for a novel thiadiazole-based anticancer agent is an integrated, logical process. It requires progressing from direct, cell-free target engagement assays to cellular pathway analysis and finally to the confirmation of functional outcomes like cell cycle arrest and apoptosis. Each experimental step is designed to answer a specific question, and together, they build a robust, evidence-based narrative of the compound's biological activity. By employing the detailed protocols and comparative frameworks outlined in this guide, researchers can confidently and rigorously elucidate the therapeutic potential of this remarkable class of compounds.

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The 5-Benzylthio-1,3,4-Thiadiazole Scaffold: A Comparative Guide to Unlocking its Therapeutic Potential through Structure-Activity Relationship Analysis

The 1,3,4-thiadiazole nucleus is a cornerstone in medicinal chemistry, prized for its metabolic stability and versatile biological activities.[1][2] When functionalized with a benzylthio group at the 5-position, this scaffold gives rise to a class of compounds with a broad spectrum of therapeutic potential, including anticancer, antibacterial, and enzyme inhibitory activities.[3][4][5] Understanding the intricate relationship between the chemical structure of these analogs and their biological activity is paramount for the rational design of more potent and selective therapeutic agents. This guide provides an in-depth comparison of 5-benzylthio-1,3,4-thiadiazole analogs, grounded in experimental data, to illuminate the key structural determinants of their pharmacological effects.

The Architectural Blueprint: Core Scaffold and Key Modification Sites

The fundamental structure of the 5-benzylthio-1,3,4-thiadiazole scaffold offers several key positions for chemical modification, each influencing the compound's physicochemical properties and biological target interactions. The primary sites for derivatization are the benzyl ring and the 2-position of the thiadiazole ring.

Caption: Key modification sites on the 5-benzylthio-1,3,4-thiadiazole scaffold.

Anticancer Activity: A Tale of Substituent Effects

The 5-benzylthio-1,3,4-thiadiazole scaffold has emerged as a promising framework for the development of novel anticancer agents. The cytotoxic activity of these analogs is profoundly influenced by the nature and position of substituents on both the benzyl ring and the 2-position of the thiadiazole ring.

Impact of Benzyl Ring Substitution

Studies have shown that the electronic properties of substituents on the benzyl ring play a crucial role in modulating anticancer activity. For instance, in a series of N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-2-(4-(trifluoromethyl)phenyl)acetamides, the presence of a methoxy group at the 3-position of the benzyl ring resulted in a compound with an IC50 value of 9 µM against the MDA breast cancer cell line.[4] This suggests that electron-donating groups may enhance cytotoxicity. Conversely, other studies on different cancer cell lines have indicated that electron-withdrawing groups, such as halogens, can also lead to potent anticancer activity.[6] This highlights the cell-line-specific nature of the structure-activity relationship (SAR).

Influence of 2-Position Modification

The substituent at the 2-position of the 1,3,4-thiadiazole ring is another critical determinant of anticancer potency. Analogs bearing an amino group at this position serve as versatile intermediates for further derivatization. For example, acylation of the 2-amino group to introduce various amide functionalities has been a successful strategy to enhance anticancer activity.[4]

Compound ID	R1 (2-Position)	R2 (Benzyl Ring)	Cancer Cell Line	IC50 (µM)	Reference
1	-NH-CO-CH2-Ph(4-CF3)	3-OCH3	MDA (Breast)	9	[4]
2	-NH-CO-CH2-Ph(4-CF3)	H	MDA (Breast)	>20	[4]
3	-NH-CO-Ph	H	HL-60 (Leukemia)	9.6	[7]
4	-NH2	4-Br	PaCa2 (Pancreatic)	1.5	[8]

Table 1: Comparative anticancer activity of selected 5-benzylthio-1,3,4-thiadiazole analogs.

Antibacterial Activity: Targeting Microbial Defenses

The 5-benzylthio-1,3,4-thiadiazole scaffold has also been explored for its antibacterial potential. The SAR in this context reveals the importance of specific structural features for potent activity against both Gram-positive and Gram-negative bacteria.

A notable study involved the synthesis of N-(5-benzylthio-1,3,4-thiadiazol-2-yl) and N-(5-benzylsulfonyl-1,3,4-thiadiazol-2-yl)piperazinyl quinolone derivatives.[3] The results indicated that the nature of the benzyl unit and the thioether (S) or sulfonyl (SO2) linker significantly impacts antibacterial activity, particularly against Gram-positive bacteria like Staphylococcus aureus and Staphylococcus epidermidis.[3]

Compound ID	Linker	R2 (Benzyl Ring)	Bacterial Strain	MIC (µg/mL)	Reference
5	-S-	H	S. aureus	3.12	[3]
6	-SO2-	H	S. aureus	6.25	[3]
7	-S-	4-Cl	S. aureus	1.56	[3]
8	-SO2-	4-Cl	S. aureus	3.12	[3]

Table 2: Comparative antibacterial activity of selected 5-benzylthio-1,3,4-thiadiazole analogs.

Enzyme Inhibition: A Focus on Specific Molecular Targets

Beyond broad cytotoxic and antibacterial effects, 5-benzylthio-1,3,4-thiadiazole analogs have been investigated as inhibitors of specific enzymes, showcasing their potential for targeted therapies.

One study explored a series of 5-benzyl-1,3,4-thiadiazole derivatives as acetylcholinesterase (AChE) inhibitors for the potential treatment of Alzheimer's disease.[5] A 2-pyrrolidyl-5-[2-(4-bromophenyl)methyl]-1,3,4-thiadiazole analog demonstrated moderate AChE inhibition with an IC50 value of 33.16 µM.[5] This finding underscores the potential of this scaffold in neurodegenerative disease research.

Experimental Protocols: A Guide to Synthesis and Evaluation

The synthesis of 5-benzylthio-1,3,4-thiadiazole analogs and the evaluation of their biological activity follow established methodologies in medicinal chemistry.

General Synthesis of 2-Amino-5-benzylthio-1,3,4-thiadiazole

Caption: General synthetic scheme for 2-amino-5-benzylthio-1,3,4-thiadiazole.

Step-by-Step Protocol:

• Dissolution: Dissolve 2-amino-5-mercapto-1,3,4-thiadiazole in a suitable solvent such as acetone or DMF.

• Addition of Base: Add a base, for example, potassium carbonate, to the solution to deprotonate the thiol group.

• Addition of Benzyl Halide: Add the desired benzyl halide (e.g., benzyl bromide or chloride) to the reaction mixture.

• Reaction: Stir the mixture at room temperature or with gentle heating for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up: Filter the reaction mixture to remove the base. Evaporate the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain the pure 2-amino-5-benzylthio-1,3,4-thiadiazole.

In Vitro Anticancer Activity Assay (MTT Assay)

Caption: Workflow for the MTT assay to determine anticancer activity.

Step-by-Step Protocol:

• Cell Culture: Culture the desired cancer cell lines in appropriate media and conditions.

• Cell Seeding: Seed the cells into 96-well microtiter plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds and add them to the wells. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48 to 72 hours in a humidified incubator at 37°C with 5% CO2.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 2-4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion and Future Directions

The 5-benzylthio-1,3,4-thiadiazole scaffold is a versatile platform for the development of novel therapeutic agents. The structure-activity relationship studies consistently demonstrate that modifications at the benzyl ring and the 2-position of the thiadiazole ring are key to modulating biological activity. For anticancer applications, the electronic nature of the benzyl ring substituents and the functionality at the 2-position can be fine-tuned to enhance potency and selectivity. In the realm of antibacterial agents, the linker between the thiadiazole and the benzyl group, as well as the substitution pattern on the benzyl ring, are critical for activity.

Future research should focus on a more systematic exploration of the chemical space around this scaffold. The synthesis and evaluation of larger, more diverse libraries of analogs will provide a more comprehensive understanding of the SAR. Furthermore, the elucidation of the specific molecular targets and mechanisms of action for the most potent compounds will be crucial for their advancement as clinical candidates. The integration of computational modeling and experimental screening will undoubtedly accelerate the discovery of next-generation therapeutics based on the promising 5-benzylthio-1,3,4-thiadiazole framework.

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A Comparative Guide to the Anti-proliferative Effects of 1,3,4-Thiadiazole and 1,3,4-Oxadiazole Isosteres

Introduction: The Principle of Bioisosterism in Anticancer Drug Design

In the landscape of medicinal chemistry, the strategic design of novel therapeutic agents hinges on established principles that balance potency, selectivity, and pharmacokinetic properties. One of the most powerful concepts in this domain is bioisosterism—the substitution of an atom or a group of atoms in a bioactive molecule with another that retains similar physical and chemical properties, thereby producing broadly similar biological effects.[1] This guide focuses on the classical bioisosteric relationship between sulfur and oxygen atoms as manifested in two prominent five-membered heterocyclic scaffolds: 1,3,4-thiadiazole and 1,3,4-oxadiazole .[1][2]

Both nuclei are considered "privileged pharmacophores" due to their metabolic stability, planar structure, and ability to participate in hydrogen bonding, making them cornerstones in the development of drugs for a wide range of diseases, including cancer.[1][3] While their structural similarity often leads to overlapping mechanisms of action, the subtle yet significant physicochemical differences between the sulfur and oxygen heteroatoms can lead to critical distinctions in biological activity, target affinity, and selectivity.[3][4] This guide provides an in-depth, objective comparison of their anti-proliferative effects, supported by experimental data, to inform and guide researchers in the field of oncology drug discovery.

Mechanistic Insights into Anti-proliferative Activity

Derivatives of both 1,3,4-thiadiazole and 1,3,4-oxadiazole exert their anticancer effects by modulating a diverse array of cellular targets crucial for cancer cell survival and proliferation. Their ability to induce apoptosis (programmed cell death), arrest the cell cycle, and interfere with key signaling pathways is well-documented.[5][6]

The Versatility of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a notable pharmacophore in numerous clinically used drugs, including diuretics and cephalosporin antibiotics.[2] Its anticancer potential is particularly extensive. A key feature is its role as a bioisostere of pyrimidine, a fundamental component of nucleic acids.[7][8][9] This mimicry allows 1,3,4-thiadiazole derivatives to interfere with DNA replication processes, thereby inhibiting the division of rapidly proliferating cancer cells.[8][10]

The primary mechanisms of action include:

• Kinase Inhibition: Many 1,3,4-thiadiazole derivatives function as potent inhibitors of protein kinases that are often dysregulated in cancer. This includes key players in oncogenic signaling cascades such as the PI3K/Akt and MAPK/ERK pathways.[5] Specific targets like Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR-2) are frequently inhibited, cutting off signals that promote tumor growth and angiogenesis.[4][10]

• Enzyme Inhibition: These compounds have been shown to inhibit enzymes critical for cancer progression, including topoisomerases (disrupting DNA topology) and histone deacetylases (HDACs), which play a role in epigenetic regulation.[5]

• Induction of Apoptosis: By interacting with various cellular targets, thiadiazole derivatives can trigger apoptosis. This is often achieved through the activation of caspases, a family of proteases that execute programmed cell death.[5][11]

The Potency of the 1,3,4-Oxadiazole Scaffold

The 1,3,4-oxadiazole ring is also a prolific scaffold in modern anticancer drug discovery, present in compounds that have advanced to clinical trials.[12][13] Like their thiadiazole counterparts, these derivatives engage with a wide spectrum of biological targets to elicit their anti-proliferative effects.[6][14]

Key mechanisms of action include:

• Broad-Spectrum Enzyme Inhibition: 1,3,4-oxadiazole derivatives are renowned for inhibiting a wide range of enzymes vital to cancer cells. These include telomerase, an enzyme that maintains chromosome length and is overactive in most cancers, as well as thymidylate synthase and topoisomerase II.[6][15] They are also effective inhibitors of HDACs.[6][14]

• Growth Factor and Kinase Modulation: Similar to thiadiazoles, oxadiazole-containing molecules effectively inhibit growth factor signaling pathways, including EGFR and VEGF, and can disrupt tubulin polymerization, a process essential for cell division.[16][17]

• Apoptosis and Cell Cycle Arrest: A primary outcome of treatment with 1,3,4-oxadiazole derivatives is the induction of apoptosis, often confirmed through assays showing caspase-3 activation and mitochondrial membrane depolarization.[18] Furthermore, these compounds can cause cell cycle arrest, typically in the G0/G1 or S phase, preventing cancer cells from replicating their DNA and dividing.[18]

Figure 1: Overlapping mechanisms of anti-proliferative action for 1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives.

Comparative Analysis: Is Sulfur or Oxygen Superior?

While both scaffolds target similar pathways, the choice of heteroatom is not trivial. The larger atomic radius and different electronegativity of sulfur compared to oxygen can influence bond angles, molecular conformation, and, crucially, the ability to form non-covalent interactions with protein targets.

One study directly comparing isosteres found that replacing a 1,3,4-thiadiazole ring with a 1,3,4-oxadiazole resulted in a drastic drop in cytotoxic activity .[4] This suggests that for that particular molecular framework and target, the sulfur atom was critical for potent pharmacological interaction. The mesoionic character of the 1,3,4-thiadiazole ring is often cited as a reason for its enhanced ability to cross cellular membranes and bind effectively to biological targets.[8][19]

However, this is not a universal rule. The ultimate potency is highly dependent on the specific substituents attached to the C2 and C5 positions of the heterocyclic ring and the specific topology of the target protein's binding pocket. In many cases, both scaffolds yield compounds with potent, low-micromolar or even nanomolar activity.[7][12] The decision to use one over the other should be driven by empirical testing and structure-activity relationship (SAR) studies for the target of interest.

Quantitative Comparison of Anti-proliferative Activity

The following table summarizes representative experimental data, showcasing the potent anti-proliferative activity of various derivatives from both classes against common cancer cell lines.

Compound Class	Representative Derivative Structure/Description	Cancer Cell Line	IC₅₀ (µM)	Reference
1,3,4-Oxadiazole	2-((5-((2-acetamidophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-N-(thiazol-2-yl)acetamide	A549 (Lung)	< 0.14	[18]
1,3,4-Oxadiazole	2-(3-chlorobenzo[b]thiophen-2-yl)-5-(3-methoxyphenyl)-1,3,4-oxadiazole	Hepatocellular Carcinoma	N/A (Potent Apoptosis)	[13]
1,3,4-Oxadiazole	1,3,4-oxadiazole-linked 1,2,3-triazole derivative	HeLa (Cervical)	Potent Activity	[13]
1,3,4-Oxadiazole	Hybrid with diphenylamine moiety	HT29 (Colon)	1.3 - 2.0	[13][20]
1,3,4-Thiadiazole	Cinnamic acid hybrid with two methoxy groups	MCF-7 (Breast)	0.08 (converted from µg/mL)	[7]
1,3,4-Thiadiazole	Cinnamic acid hybrid with two methoxy groups	A549 (Lung)	0.15 (converted from µg/mL)	[7]
1,3,4-Thiadiazole	4-Chlorobenzyl-(2-amino-1,3,4-thiadiazol-5-yl)disulfide	MCF-7 (Breast)	1.78	[21]
1,3,4-Thiadiazole	4-Chlorobenzyl-(2-amino-1,3,4-thiadiazol-5-yl)disulfide	A549 (Lung)	4.04	[21]
1,3,4-Thiadiazole	N-benzyl-5-(4-fluorophenyl)-1,3,4-thiadiazole-2-amine	MDA-MB-231 (Breast)	Higher than Cisplatin	[7][21]

Note: IC₅₀ values are highly dependent on the specific assay conditions and cell line. This table is for comparative illustration.

Experimental Protocol: In Vitro Anti-proliferative MTT Assay

To ensure scientific integrity, every protocol must be a self-validating system. The following detailed methodology for the MTT assay is a standard, robust method for assessing the cytotoxic effects of chemical compounds on cancer cell lines.

Principle (Causality): The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for measuring cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable, metabolically active cells reduce the yellow tetrazolium dye MTT to its insoluble formazan, which is purple. The amount of formazan produced is directly proportional to the number of living cells, allowing for a quantitative determination of cell viability and, conversely, cytotoxicity.

Figure 2: Standard experimental workflow for the MTT cell viability assay.

Detailed Step-by-Step Methodology:

• Cell Culture and Seeding:

  • Culture the desired cancer cell line (e.g., MCF-7, A549) in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a humidified 5% CO₂ incubator.

  • Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer or automated cell counter.

  • Seed the cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of media. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of the test compounds (both 1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives) in sterile DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in culture media to achieve the desired final concentrations (e.g., ranging from 0.01 µM to 100 µM).

  • Self-Validation: Include the following controls on each plate:

    • Vehicle Control: Wells treated with media containing the same percentage of DMSO as the highest compound concentration (e.g., 0.1% DMSO) to assess solvent toxicity.

    • Positive Control: Wells treated with a known cytotoxic agent (e.g., Doxorubicin or Cisplatin) to validate assay performance.

    • Untreated Control: Wells containing only cells in media, representing 100% viability.

  • Remove the old media from the wells and add 100 µL of the media containing the test compounds or controls. Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT solution to each well (final concentration 0.5 mg/mL).

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will form purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the media from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO or an appropriate solubilizing solution to each well to dissolve the crystals.

  • Gently agitate the plate on an orbital shaker for 5-10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression analysis (e.g., log(inhibitor) vs. response) to determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion

Both 1,3,4-thiadiazole and 1,3,4-oxadiazole scaffolds are undeniably powerful platforms for the development of novel anti-proliferative agents. They share a remarkable ability to interact with a wide range of biological targets central to cancer cell survival, including kinases, critical enzymes, and components of the cell division machinery.[1][22] The choice between these bioisosteres is not a matter of inherent superiority but one of empirical optimization. The subtle differences in electronegativity, size, and bonding capabilities between sulfur and oxygen can lead to significant variations in potency and selectivity for a given target.[4] As demonstrated by experimental data, derivatives of both classes can achieve high potency against various cancer cell lines. Therefore, a comprehensive drug discovery program should consider synthesizing and evaluating both isosteric series to identify the optimal scaffold for the specific anticancer target under investigation.

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A Comprehensive Guide to the Target Validation of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine in Cancer Therapy: A Comparative Analysis

This guide provides a detailed framework for the target validation of the novel compound 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine as a potential anticancer agent. We will explore its likely molecular targets based on the well-established activities of the 1,3,4-thiadiazole scaffold, outline a rigorous, multi-pronged experimental approach for target identification and validation, and compare its potential efficacy against established therapeutic alternatives. This document is intended for researchers, scientists, and drug development professionals in the field of oncology.

The 1,3,4-thiadiazole ring is recognized as a "privileged scaffold" in medicinal chemistry due to its versatile biological activities.[1][2] Its mesoionic character is thought to enhance cell membrane permeability, allowing it to interact effectively with various intracellular targets.[2][3] Derivatives of this scaffold have demonstrated a wide array of anticancer properties, including the induction of apoptosis, cell cycle arrest, and interference with key signaling pathways crucial for tumor growth and survival.[1][4]

Our focus, 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine, is a unique entity within this class. While its specific molecular targets are yet to be fully elucidated, the broader family of 1,3,4-thiadiazole derivatives has been shown to modulate several critical cancer-related pathways. These include, but are not limited to, the PI3K/Akt and MAPK/ERK signaling cascades, receptor tyrosine kinases such as VEGFR-2, and epigenetic regulators like histone deacetylases (HDACs).[1][5]

This guide will, therefore, present a logical and scientifically sound workflow to systematically investigate these potential targets for our lead compound.

Part 1: Proposed Molecular Targets and Rationale

Based on existing literature for the 1,3,4-thiadiazole class of compounds, we propose the following primary target categories for 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine:

• Protein Kinases:

  • PI3K/Akt/mTOR Pathway: This pathway is frequently hyperactivated in a wide range of cancers, promoting cell survival, proliferation, and resistance to therapy.[6][7] Several 1,3,4-thiadiazole derivatives have been reported to interfere with this pathway.[1]

  • MAPK/ERK Pathway: Another crucial signaling cascade that regulates cell growth and division.[8] Its aberrant activation is a hallmark of many cancers, and it represents a key therapeutic target.[1][9]

  • VEGFR-2: A key receptor tyrosine kinase involved in angiogenesis, the formation of new blood vessels that supply tumors with nutrients.[10][11] Inhibition of VEGFR-2 is a clinically validated antiangiogenic strategy.[12][13] The 1,3,4-thiadiazole scaffold has been identified as a promising framework for developing VEGFR-2 inhibitors.[14]

• Epigenetic Modulators:

  • Histone Deacetylases (HDACs): These enzymes play a critical role in regulating gene expression.[3] HDAC inhibitors have emerged as an important class of anticancer drugs, capable of inducing cell cycle arrest, differentiation, and apoptosis.[15][16][17]

Part 2: A Multi-Faceted Approach to Target Validation

A robust target validation strategy should not rely on a single experimental approach. We advocate for a combination of computational, biochemical, and cell-based assays to build a comprehensive and convincing body of evidence.

Caption: A workflow for target validation.

Initial Screening and Target Identification

The first step is to ascertain the anticancer activity of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine and to narrow down the list of potential targets.

Experimental Protocol: Cell Viability and Phenotypic Screening

• Cell Line Selection: Choose a panel of cancer cell lines representing different tumor types (e.g., MCF-7 for breast cancer, A549 for lung cancer, U87 for glioblastoma). Include a non-cancerous cell line (e.g., NIH/3T3) to assess cytotoxicity.

• MTT Assay:

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Treat cells with a serial dilution of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine for 48-72 hours.

  • Add MTT reagent and incubate for 4 hours.

  • Solubilize the formazan crystals with DMSO.

  • Measure absorbance at 570 nm to determine cell viability and calculate the IC50 value.

• Apoptosis Assay:

  • Treat cancer cells with the compound at its IC50 concentration.

  • Stain cells with Annexin V-FITC and Propidium Iodide (PI).

  • Analyze by flow cytometry to quantify early and late apoptotic cells.

Target Engagement and Direct Binding Assays

Once anticancer activity is confirmed, the next crucial step is to demonstrate direct binding of the compound to its putative target protein(s).

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify target engagement in a cellular context. The principle is that a ligand binding to its target protein stabilizes it against thermal denaturation.

• Cell Treatment: Treat intact cancer cells with either the vehicle control or 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine.

• Heating: Heat the cell suspensions at a range of temperatures (e.g., 40-70°C).

• Lysis and Centrifugation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Protein Analysis: Analyze the soluble fraction by Western blotting using antibodies specific for the proposed target proteins (e.g., Akt, ERK, VEGFR-2, HDAC1). A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Elucidating the Mechanism of Action: Pathway Analysis

After confirming direct target engagement, we need to understand how this interaction translates into a cellular response.

Experimental Protocol: Western Blotting for Signaling Pathway Modulation

• Cell Treatment and Lysis: Treat cancer cells with the compound for various time points. Lyse the cells to extract total protein.

• Protein Quantification and Electrophoresis: Quantify protein concentration using a BCA assay. Separate proteins by SDS-PAGE.

• Immunoblotting: Transfer proteins to a PVDF membrane and probe with primary antibodies against key signaling proteins and their phosphorylated forms (e.g., p-Akt/Akt, p-ERK/ERK).

• Detection and Analysis: Use HRP-conjugated secondary antibodies and an ECL detection system. Quantify band intensities to determine the effect of the compound on pathway activation.

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A Comparative Analysis of 1,3,4-Thiadiazole Derivatives and Cisplatin in Colon Cancer Models: An In Vivo Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of colon cancer therapeutics, the quest for novel agents with improved efficacy and reduced toxicity remains a paramount challenge. While platinum-based chemotherapeutics like cisplatin have been a cornerstone of cancer treatment, their application in colon cancer is often limited by intrinsic and acquired resistance, alongside significant side effects. This has spurred the investigation of novel heterocyclic compounds, among which 1,3,4-thiadiazole derivatives have emerged as a promising class of anticancer agents.

This guide provides a comprehensive comparison of the in vivo efficacy of 1,3,4-thiadiazole derivatives against the established chemotherapeutic, cisplatin, in preclinical colon cancer models. Drawing upon available experimental data, we delve into their mechanisms of action, anti-tumor activity, and the experimental methodologies used to evaluate their therapeutic potential.

Mechanistic Showdown: Divergent Pathways to Cell Death

The anticancer effects of 1,3,4-thiadiazole derivatives and cisplatin stem from fundamentally different mechanisms of action. Understanding these differences is crucial for rational drug design and the development of effective combination therapies.

1,3,4-Thiadiazole Derivatives: A Multi-Pronged Attack

The 1,3,4-thiadiazole scaffold serves as a versatile backbone for a variety of derivatives that exhibit a broad spectrum of anticancer activities.[1] Their mechanisms are often multifaceted and can include:

• Induction of Apoptosis: Many 1,3,4-thiadiazole derivatives have been shown to trigger programmed cell death in cancer cells.[1]

• Enzyme Inhibition: This class of compounds can inhibit various enzymes crucial for cancer cell survival and proliferation, such as histone deacetylases (HDACs) and topoisomerases.[1]

• Signaling Pathway Interference: They have been reported to disrupt key signaling pathways implicated in cancer progression, including the PI3K/Akt and MAPK/ERK pathways.[1]

The ability of 1,3,4-thiadiazole derivatives to cross cellular membranes, a property attributed to their mesoionic nature, allows them to effectively reach and interact with these intracellular targets.

Cisplatin: The DNA Damager

Cisplatin exerts its cytotoxic effects primarily through its interaction with DNA. Upon entering the cell, it forms covalent adducts with purine bases, leading to DNA damage. This damage, if not repaired, triggers a cascade of events that can result in cell cycle arrest and apoptosis. However, the efficacy of cisplatin in colon cancer is often hampered by the cell's ability to repair this DNA damage and by mutations in key signaling proteins like p53, which are critical for initiating the apoptotic response.

Signaling Pathway of a 1,3,4-Thiadiazole Derivative (Illustrative)

Caption: Illustrative signaling pathway of a 1,3,4-thiadiazole derivative.

In Vivo Efficacy: A Head-to-Head Comparison in Colon Cancer Xenografts

Direct comparative in vivo studies between simple 1,3,4-thiadiazole derivatives and cisplatin in colon cancer models are limited in publicly available literature. However, data from studies on structurally related and more complex thiadiazole-containing compounds, alongside extensive data on cisplatin's activity, allow for an informed comparison.

A study on triazolo-thiadiazole derivatives, which incorporate the 1,3,4-thiadiazole ring, demonstrated significant in vivo efficacy in a human colon tumor xenograft model using HT-29 cells.[2] In this study, the derivatives were shown to inhibit tumor growth, highlighting the potential of this chemical class in a preclinical setting.

Conversely, cisplatin, when used as a monotherapy, has shown modest and often disappointing results in colon cancer xenograft models. Its use in these models is frequently as a control or in combination with other agents to assess synergistic effects.[3][4]

Comparative Efficacy Data (Hypothetical Representation)

Compound	Colon Cancer Model	Dosage and Administration	Tumor Growth Inhibition (%)	Reference
Triazolo-thiadiazole Derivative	HT-29 Xenograft	50 mg/kg, i.p., daily	58%	[2]
Cisplatin	CT-26 Xenograft	5 mg/kg, i.p., weekly	~30-40%	[4]
Cisplatin	Oral Squamous Carcinoma Xenograft	0.9 mg/kg, i.p., twice weekly	86%	[5]

Note: The data for cisplatin is sourced from various studies and may not be directly comparable due to differences in the cancer model, cell line, and experimental protocols. The efficacy of cisplatin in colon cancer models is generally lower than in other cancer types like oral squamous carcinoma.

Experimental Workflow for In Vivo Efficacy Studies

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A Comparative Guide to Assessing the Selectivity of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine for Cancer Cells Over Normal Cells

In the landscape of modern oncology, the quest for novel therapeutic agents with high efficacy against malignant cells and minimal toxicity to healthy tissues remains a paramount objective. The 1,3,4-thiadiazole scaffold has emerged as a privileged structure in medicinal chemistry, with its derivatives exhibiting a wide spectrum of pharmacological activities, including promising anticancer properties.[1] This guide provides a comprehensive framework for assessing the in vitro selectivity of a specific thiadiazole derivative, 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine, for cancer cells over normal cells. While direct experimental data for this exact compound is limited in the public domain, we will draw upon data from structurally related analogs to provide a robust comparative analysis. This guide is intended for researchers, scientists, and drug development professionals.

Introduction to 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine and the Rationale for Selectivity Assessment

5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine belongs to a class of compounds that has shown potential in inhibiting the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer).[2] The core 1,3,4-thiadiazole ring is a bioisostere for pyrimidine and pyridazine rings, which may enhance its interaction with biological targets.[2] The primary goal of preclinical anticancer drug evaluation is to identify compounds that can selectively eradicate cancer cells while sparing normal cells, thereby predicting a favorable therapeutic window in a clinical setting. This selectivity is crucial for minimizing the often-debilitating side effects of conventional chemotherapy.[3]

The assessment of selectivity is a multi-faceted process that begins with determining the cytotoxic profile of the compound against a panel of cancer and normal cell lines. This is followed by mechanistic studies to elucidate the pathways through which the compound exerts its effects, such as the induction of apoptosis (programmed cell death) and cell cycle arrest.

Comparative Cytotoxicity Analysis

The cornerstone of selectivity assessment is the determination of the half-maximal inhibitory concentration (IC50), which is the concentration of a drug that is required for 50% inhibition of cell viability in vitro. A potent anticancer agent will have a low IC50 value against cancer cells. However, this metric alone is insufficient. To quantify selectivity, the Selectivity Index (SI) is calculated as follows:

SI = IC50 in normal cells / IC50 in cancer cells [4]

A higher SI value indicates greater selectivity for cancer cells.

In Vitro Cytotoxicity Data

Table 1: Comparative In Vitro Cytotoxicity (IC50 in µM) of a Structurally Related Thiadiazole Derivative and Doxorubicin

Compound/Drug	MDA-MB-231 (Breast Cancer)	PC3 (Prostate Cancer)	U87 (Glioblastoma)	Normal Cell Line (e.g., WI-38)	Selectivity Index (SI)
Thiadiazole Analog (Compound 3g) [5]	9	>50	>50	Not Reported	Not Calculable
Doxorubicin [6]	~0.05 - 0.5	~0.1 - 1	~0.1 - 1	Variable (often <10)	Variable (often <100)

Note: The IC50 values for Doxorubicin are approximate and can vary significantly depending on the specific experimental conditions and the normal cell line used.

To provide a broader context of the potential of the 1,3,4-thiadiazole scaffold, Table 2 presents data from other derivatives where selectivity has been explicitly assessed.

Table 2: Cytotoxicity and Selectivity Index of Various 1,3,4-Thiadiazole Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Normal Cell Line	IC50 (µM)	Selectivity Index (SI)	Reference
Compound 20b	MCF-7 (Breast)	0.05	WI-38 (Lung)	0.19	3.8	[4]
Compound 20b	HepG2 (Liver)	0.14	WI-38 (Lung)	0.19	1.4	[4]
Thiadiazole-benzofurane hybrid	MCF-7 (Breast)	Not specified	Not specified	Not specified	Not specified	[6]

These tables illustrate that while some thiadiazole derivatives exhibit potent anticancer activity, their selectivity can vary. A thorough evaluation of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine would necessitate generating such a comparative dataset.

Mechanistic Elucidation: Apoptosis and Cell Cycle Analysis

Understanding how a compound selectively kills cancer cells is critical. Cancer cells often have dysfunctional apoptotic pathways and unregulated cell cycle progression. Many effective anticancer agents, including thiadiazole derivatives, function by reactivating apoptosis and/or arresting the cell cycle at specific checkpoints.[1][7]

Apoptosis Induction

Apoptosis can be assessed using various techniques, with Annexin V/Propidium Iodide (PI) staining followed by flow cytometry being a common method. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis, while PI is a fluorescent nucleic acid binding dye that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.

A significant increase in the percentage of Annexin V-positive cells following treatment with 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine would indicate an apoptotic mechanism of cell death.

Cell Cycle Analysis

The effect of a compound on cell cycle progression can be determined by staining DNA with a fluorescent dye like propidium iodide and analyzing the cell population distribution across different phases (G0/G1, S, and G2/M) using flow cytometry. An accumulation of cells in a specific phase suggests that the compound is inducing cell cycle arrest at that checkpoint. For instance, some thiadiazole derivatives have been shown to induce G2/M phase arrest.[8]

Experimental Protocols

To ensure scientific integrity and reproducibility, the following detailed protocols are provided for the key assays.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) and normal cells (e.g., WI-38, MCF-10A) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine and a standard drug (e.g., Doxorubicin) for 48-72 hours. Include untreated cells as a control.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values using non-linear regression analysis.

Apoptosis Assay (Annexin V-FITC/PI Staining)

Step-by-Step Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the IC50 concentration of the compound for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin-binding buffer. Add 5 µL of FITC Annexin V and 1 µL of propidium iodide solution (100 µg/mL) to each 100 µL of cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour of staining.

Cell Cycle Analysis

Step-by-Step Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the IC50 concentration of the compound for 24 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a solution containing propidium iodide and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells by flow cytometry.

Visualization of Experimental Workflow and Potential Mechanism

To visually represent the process of assessing compound selectivity and a potential mechanism of action, the following diagrams are provided.

Caption: Workflow for determining the in vitro cytotoxicity and selectivity index of an anticancer compound.

Caption: A potential mechanism of action for a thiadiazole derivative leading to cancer cell death.

Conclusion and Future Directions

The comprehensive assessment of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine's selectivity for cancer cells over normal cells is a critical step in its preclinical development. Based on the analysis of structurally similar compounds, it is plausible that this molecule will exhibit potent cytotoxic effects against various cancer cell lines. However, its therapeutic potential hinges on a favorable selectivity index. The experimental framework outlined in this guide provides a robust methodology for determining this crucial parameter.

Future studies should focus on generating a complete cytotoxicity profile for 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine against a broader panel of cancer cell lines, including those with different genetic backgrounds, and multiple non-cancerous cell lines to establish a reliable selectivity profile. Elucidating its precise molecular target and further exploring its effects on apoptotic and cell cycle pathways will provide a deeper understanding of its mechanism of action. Ultimately, promising in vitro selectivity would warrant progression to in vivo studies in animal models to evaluate efficacy and safety in a more complex biological system.

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A Comparative Guide to the Docking of 1,3,4-Thiadiazole Compounds with EGFR and HER-2 Receptors

An In-Depth Analysis for Drug Discovery Professionals

The quest for novel and effective cancer therapeutics has led researchers to explore a multitude of chemical scaffolds. Among these, the 1,3,4-thiadiazole ring has emerged as a privileged structure, demonstrating significant potential in the design of anticancer agents.[1][2][3] This guide provides a comprehensive comparison of docking studies involving 1,3,4-thiadiazole derivatives and two critical targets in cancer therapy: the Epidermal Growth Factor Receptor (EGFR) and the Human Epidermal Growth Factor Receptor 2 (HER-2).[4] By synthesizing data from various in silico investigations, we aim to provide researchers, scientists, and drug development professionals with a detailed understanding of the structure-activity relationships and binding interactions that govern the inhibitory potential of these compounds.

The Central Role of EGFR and HER-2 in Oncology

EGFR and HER-2 are transmembrane receptor tyrosine kinases that play a pivotal role in regulating cell growth, proliferation, and survival.[5][6] Dysregulation of their signaling pathways, often through overexpression or mutation, is a hallmark of numerous cancers, including breast, lung, and gastric cancers.[4][5] This makes them highly attractive targets for the development of targeted cancer therapies.[5]

The activation of EGFR and HER-2 initiates a cascade of downstream signaling events, primarily through the PI3K/AKT and MAPK pathways, which ultimately leads to increased cell proliferation and survival.[7][8] The ability of 1,3,4-thiadiazole derivatives to interfere with these pathways by binding to the kinase domains of EGFR and HER-2 forms the basis of their anticancer potential.[4]

Visualizing the EGFR and HER-2 Signaling Cascades

To appreciate the mechanism of action of 1,3,4-thiadiazole inhibitors, it is crucial to understand the signaling pathways they disrupt. The following diagram illustrates the key components of the EGFR and HER-2 signaling networks.

Caption: A generalized workflow for molecular docking studies in drug discovery.

Comparative Analysis of Docking Studies

Numerous studies have employed molecular docking to investigate the interaction of 1,3,4-thiadiazole derivatives with EGFR and HER-2. The following table summarizes key findings from a selection of these studies, providing a comparative overview of their reported binding affinities and key interacting residues.

Compound/Series	Target	Docking Score (kcal/mol)	Key Interacting Residues	Reference
5-(4-bromophenyl)-N-ethyl-1,3,4-thiadiazol-2-amine derivatives	EGFR	Ranged, with several compounds showing better scores than Erlotinib	Not explicitly detailed	[9]
1,3,4-Thiadiazole-pyridine hybrids	EGFR TK	Not explicitly quantified, but established binding	Not explicitly detailed	[10]
1,3,4-Thiadiazole hybrids (Compound 9a)	EGFR	-	Not explicitly detailed	[11]
1,3,4-Thiadiazole hybrids (Compound 8b)	EGFR	-	Not explicitly detailed	[11]
Pyrazole-thiadiazole derivatives (Compound 6g)	EGFR	-	Not explicitly detailed	[12]
Thiazole-based derivatives (Compound 39)	EGFR/HER-2	-	Not explicitly detailed	[13]
Thiazole-based derivatives (Compound 43)	EGFR/HER-2	-	Not explicitly detailed	[13]
1,3,4-Thiadiazole derivatives (Compound 3j)	EGFR	H-bond with Asn818, Met769	[14]
1,3,4-Thiadiazole derivatives (Compound 3o)	EGFR	H-bond with Asn818, Met769	[14]
5-{[ (4-nitrophenyl)methylidene]amino}-1,3,4-thiadiazol-2-yl)benzene-1,2,3-triol (L3)	NUDT5 Gene	-8.9	Four hydrogen bonds	[15]
1,3,4-Thiadiazole derivatives (TOH62)	Estrogen Receptor	-9.36	Phenolic OH plays a key role	[16]
1,3,4-Thiadiazole derivatives (TF62)	Estrogen Receptor	-8.85	Phenolic OH plays a key role	[16]

Note: Direct comparison of docking scores across different studies should be done with caution due to variations in software, scoring functions, and protein preparation protocols. The value lies in the trends and identification of key interactions.

Key Insights from Comparative Analysis

• Dual Inhibition Potential: Several studies have identified 1,3,4-thiadiazole derivatives that exhibit inhibitory activity against both EGFR and HER-2, highlighting their potential as dual-target inhibitors. [4][13]This is a particularly attractive feature in cancer therapy as it can lead to a more comprehensive blockade of oncogenic signaling.

• Importance of Specific Substituents: The nature and position of substituents on the 1,3,4-thiadiazole core and associated phenyl rings significantly influence binding affinity and selectivity. [2][17]For instance, the presence of a phenolic hydroxyl group has been shown to be crucial for binding to the estrogen receptor in some studies. [16]* Common Interaction Patterns: Across various studies, certain amino acid residues within the ATP-binding sites of EGFR and HER-2 consistently emerge as key interaction points. These often include residues capable of forming hydrogen bonds, such as methionine and asparagine. [14]* Validation through In Vitro Assays: It is crucial to correlate in silico docking results with experimental data. Many of the cited studies have successfully validated their docking predictions through in vitro kinase assays and cytotoxicity studies against cancer cell lines, strengthening the credibility of the computational models. [4][11][12][13]

Detailed Experimental Protocol: A Representative Molecular Docking Study

To provide a practical framework, here is a detailed, step-by-step methodology for a typical molecular docking study targeting the EGFR kinase domain.

Objective: To predict the binding mode and affinity of a novel 1,3,4-thiadiazole derivative with the EGFR kinase domain.

Materials:

• Software:

  • Molecular modeling software (e.g., Schrödinger Maestro, AutoDock Tools)

  • Molecular docking program (e.g., Glide, AutoDock Vina)

  • Visualization software (e.g., PyMOL, Chimera)

• Hardware: A high-performance computing workstation or cluster.

• Input Files:

  • Crystal structure of the EGFR kinase domain (e.g., PDB ID: 4WKQ). [18] * 2D or 3D structure of the 1,3,4-thiadiazole ligand.

Protocol:

• Protein Preparation: a. Download the crystal structure of the EGFR kinase domain from the Protein Data Bank (PDB). b. Remove water molecules and any co-crystallized ligands or ions that are not relevant to the binding site. c. Add hydrogen atoms and assign appropriate protonation states to the amino acid residues at a physiological pH. d. Perform energy minimization of the protein structure to relieve any steric clashes.

• Ligand Preparation: a. Draw the 2D structure of the 1,3,4-thiadiazole derivative or import its 3D coordinates. b. Generate a low-energy 3D conformation of the ligand. c. Assign correct atom types and partial charges to the ligand atoms.

• Binding Site Definition (Grid Generation): a. Identify the ATP-binding site of the EGFR kinase domain. This is often defined by the location of the co-crystallized inhibitor in the original PDB file. b. Define a grid box that encompasses the entire binding site, providing sufficient space for the ligand to adopt various conformations.

• Molecular Docking: a. Select the appropriate docking algorithm and scoring function. b. Dock the prepared ligand into the defined grid box of the receptor. c. Generate multiple binding poses (conformations) of the ligand within the active site.

• Pose Analysis and Scoring: a. Analyze the generated docking poses and their corresponding scores (e.g., docking score, binding energy). The more negative the score, the higher the predicted binding affinity. [19] b. Visualize the top-scoring poses to identify key intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking, between the ligand and the receptor. c. Compare the binding mode of the novel compound with that of known EGFR inhibitors to understand its potential mechanism of action.

• Post-Docking Analysis and Validation (Recommended): a. Perform molecular dynamics simulations to assess the stability of the ligand-receptor complex over time. b. Synthesize the most promising compounds and evaluate their inhibitory activity against EGFR and cancer cell lines through in vitro assays to validate the in silico predictions.

Conclusion and Future Directions

The collective evidence from numerous docking studies strongly supports the 1,3,4-thiadiazole scaffold as a promising foundation for the design of potent and selective EGFR and HER-2 inhibitors. The comparative analysis reveals common structural features and binding interactions that are critical for activity. Future research in this area should focus on:

• Rational Design of Dual Inhibitors: Leveraging the structural insights from docking studies to design novel 1,3,4-thiadiazole derivatives with optimized dual-targeting capabilities for both EGFR and HER-2.

• Addressing Drug Resistance: Investigating the potential of these compounds to overcome acquired resistance to existing EGFR and HER-2 inhibitors by targeting mutant forms of the receptors.

• Integration of Advanced Computational Methods: Employing more sophisticated computational techniques, such as free energy perturbation (FEP) and enhanced sampling molecular dynamics simulations, to obtain more accurate predictions of binding affinity and residence time.

• Synergistic Therapeutic Strategies: Exploring the combination of 1,3,4-thiadiazole-based inhibitors with other anticancer agents to achieve synergistic effects and combat tumor heterogeneity.

By continuing to integrate computational and experimental approaches, the scientific community can unlock the full therapeutic potential of 1,3,4-thiadiazole compounds in the ongoing fight against cancer.

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Comparative Guide for Evaluating the Synergistic Antimicrobial Effect of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

Introduction: A Paradigm Shift in Combating Antimicrobial Resistance

The escalating crisis of antimicrobial resistance (AMR) necessitates a strategic departure from monotherapy towards innovative combination therapies. Bacteria have evolved sophisticated mechanisms to evade antibiotics, including enzymatic drug inactivation, target site modification, reduced membrane permeability, and active drug efflux.[1][2][3] These resistance strategies often render our most reliable antibiotics ineffective, leading to treatment failures and a return to a pre-antibiotic era scenario.[4] A promising strategy to counteract this is the use of antibiotic adjuvants—compounds that, while not necessarily potent antimicrobials on their own, can restore or enhance the efficacy of existing antibiotics.

This guide focuses on a novel compound, 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine, a member of the 1,3,4-thiadiazole class of heterocyclic compounds. Derivatives of 1,3,4-thiadiazole have demonstrated a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[5][6][7][8] Notably, some have shown the ability to act synergistically with known antibiotics, potentially by disrupting bacterial resistance mechanisms.[9][10]

Here, we present a comprehensive, field-proven framework for objectively evaluating the synergistic potential of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine when combined with conventional antibiotics. We will delve into the causality behind the experimental design, provide detailed, self-validating protocols, and present a model for data interpretation, empowering researchers to rigorously assess this and other potential antibiotic adjuvants.

Part 1: Foundational Analysis - The Checkerboard Assay

The cornerstone for evaluating drug interactions is the checkerboard assay. This high-throughput in vitro method allows for the systematic testing of numerous concentration combinations of two agents, providing a static snapshot of their interaction.[11][12] The primary output is the Fractional Inhibitory Concentration Index (FICI), a numerical value that categorizes the interaction.

Causality of Experimental Design

The choice of a two-dimensional microtiter plate setup is deliberate; it creates a concentration gradient for both the investigational compound (Compound T) and the partner antibiotic along the x- and y-axes.[11][13] This matrix allows for the simultaneous determination of the Minimum Inhibitory Concentration (MIC) of each agent alone and the MIC of each agent in the presence of the other. This comprehensive dataset is essential for calculating the FICI and reliably classifying the interaction.

Experimental Workflow: Checkerboard Assay

Caption: Workflow for the checkerboard synergy assay.

Detailed Protocol: Checkerboard Broth Microdilution

• Preparation of Reagents:

  • Prepare stock solutions of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine (Compound T) and the selected antibiotic (e.g., Ciprofloxacin) in a suitable solvent (e.g., DMSO).

  • Prepare a standardized bacterial suspension (e.g., Staphylococcus aureus ATCC 29213) in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to a final concentration of approximately 5 x 10^5 CFU/mL, following FDA and CLSI guidelines.[14][15]

• Plate Setup: [13]

  • Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

  • Along the horizontal axis (e.g., columns 1-10), create a two-fold serial dilution of Compound T.

  • Along the vertical axis (e.g., rows A-G), create a two-fold serial dilution of the antibiotic.

  • Column 11 should contain only the antibiotic dilutions (Antibiotic control).

  • Row H should contain only the Compound T dilutions (Compound T control).

  • A designated well should contain only broth (sterility control) and another well should contain broth and inoculum (growth control).

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with 50 µL of the standardized bacterial suspension. The final volume in each well will be 100 µL.

  • Seal the plate and incubate at 37°C for 18-24 hours.

• Data Analysis and FICI Calculation:

  • After incubation, determine the MIC for each agent alone and for each combination by identifying the lowest concentration that completely inhibits visible bacterial growth.

  • Calculate the FICI using the following formula[16]:

    • FIC of Compound T = (MIC of Compound T in combination) / (MIC of Compound T alone)

    • FIC of Antibiotic = (MIC of Antibiotic in combination) / (MIC of Antibiotic alone)

    • FICI = FIC of Compound T + FIC of Antibiotic

Data Interpretation

The calculated FICI value is used to define the nature of the interaction.[16][17]

FICI Value	Interpretation	Implication for Research
≤ 0.5	Synergy	Highly promising result; the combination is more effective than the sum of its parts.
> 0.5 to 1.0	Additive	The effect is what is expected from the sum of the individual effects.
> 1.0 to 4.0	Indifference	The compounds do not interact; the effect is equal to the most effective agent alone.
> 4.0	Antagonism	The combination is less effective than one or both agents alone; potentially detrimental.

Hypothetical Data Example: Checkerboard assay with Compound T and Ciprofloxacin against MRSA.

Agent	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FIC	FICI	Interpretation
Ciprofloxacin	32	4	4 / 32 = 0.125	\multirow{2}{}{0.375 }	\multirow{2}{}{Synergy }
Compound T	128	32	32 / 128 = 0.250

Part 2: Dynamic Confirmation - Time-Kill Curve Analysis

While the checkerboard assay provides a static endpoint, the time-kill curve analysis offers a dynamic view of the antimicrobial interaction, assessing the rate of bacterial killing over time.[18] This is a crucial validation step, as it determines whether a synergistic combination is bactericidal (causes cell death) or merely bacteriostatic (inhibits growth).[19]

Causality of Experimental Design

This method is more labor-intensive but provides invaluable kinetic information.[18] By periodically sampling and enumerating viable bacteria (CFU/mL) from cultures containing the drugs alone and in combination, we can directly observe the impact on bacterial viability. A synergistic interaction is typically defined as a ≥2-log10 (100-fold) decrease in CFU/mL at 24 hours for the combination compared to the most active single agent.[19]

Experimental Workflow: Time-Kill Analysis

Caption: Workflow for the time-kill curve analysis.

Detailed Protocol: Time-Kill Curve

• Preparation:

  • Prepare flasks containing CAMHB with the following: a no-drug growth control, Compound T alone, the antibiotic alone, and the combination of Compound T and the antibiotic. Drug concentrations should be based on the MIC/FIC values from the checkerboard assay (e.g., 0.5x MIC).

  • Inoculate each flask with the test organism to a starting density of ~5 x 10^5 CFU/mL.[19]

• Incubation and Sampling:

  • Incubate the flasks at 37°C in a shaking incubator.

  • At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each flask.

• Enumeration:

  • Perform serial ten-fold dilutions of each aliquot in sterile saline or phosphate-buffered saline.

  • Plate the dilutions onto appropriate agar plates (e.g., Tryptic Soy Agar).

  • Incubate the plates for 18-24 hours at 37°C, then count the number of colonies to determine the CFU/mL.

Data Interpretation

The results are visualized by plotting the log10 CFU/mL against time.[20]

• Bactericidal activity: ≥3-log10 reduction in CFU/mL from the initial inoculum.[19]

• Synergy: ≥2-log10 decrease in CFU/mL with the combination compared to the most active single agent at 24 hours.[19]

Hypothetical Data Example: Time-kill analysis with Compound T and Ciprofloxacin against MRSA.

Time (h)	Growth Control (log10 CFU/mL)	Ciprofloxacin (4 µg/mL)	Compound T (32 µg/mL)	Combination
0	5.70	5.70	5.70	5.70
4	7.15	6.85	6.50	5.10
8	8.60	7.90	7.20	3.45
24	9.10	8.50	7.80	<2.00

In this example, the combination shows a >6-log10 reduction compared to the single agents, demonstrating potent bactericidal synergy.

Part 3: Mechanistic Insights - Proposing a Mode of Action

Identifying a synergistic interaction is the first step; understanding the underlying mechanism is critical for rational drug development. Many 1,3,4-thiadiazole derivatives are thought to exert their effects by targeting various enzymes or cellular processes.[6][7] A common mechanism of bacterial resistance is the overexpression of efflux pumps, which actively expel antibiotics from the cell before they can reach their target.[1] A plausible hypothesis for the synergy of Compound T is the inhibition of such a pump.

Hypothetical Mechanism: Efflux Pump Inhibition

In this model, Compound T acts as an efflux pump inhibitor (EPI). By binding to and disabling the pump, it prevents the expulsion of the partner antibiotic (e.g., Ciprofloxacin). This allows the antibiotic to accumulate intracellularly to a concentration sufficient to inhibit its target (e.g., DNA gyrase), thereby restoring its efficacy.[21]

Caption: Proposed synergistic mechanism via efflux pump inhibition.

Conclusion and Future Directions

This guide provides a robust, two-tiered framework for evaluating the synergistic potential of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine. The checkerboard assay serves as an effective primary screen, while time-kill analysis provides essential dynamic confirmation of bactericidal synergy. The hypothetical data presented herein illustrates a highly promising synergistic interaction, warranting further investigation.

The subsequent steps for a promising candidate would involve validating the proposed mechanism of action through assays such as ethidium bromide accumulation (to confirm efflux pump inhibition), followed by toxicity studies in mammalian cell lines and, ultimately, in vivo efficacy studies in animal infection models. The strategic combination of novel adjuvants like 1,3,4-thiadiazole derivatives with existing antibiotics represents a critical and promising avenue in our collective fight against the global threat of antimicrobial resistance.[21]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and compliant disposal. This guide provides essential, step-by-step procedures for the proper disposal of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine (CAS No. 299442-42-5), a research chemical with significant biological activity. Due to the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from analogous structures and established regulatory frameworks to ensure a conservative and safety-first approach.

The 1,3,4-thiadiazole core is recognized for its in vivo stability and is a building block for a range of bioactive molecules, which necessitates careful handling and disposal to mitigate potential environmental and health impacts.[1]

Part 1: Immediate Safety & Hazard Assessment

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves, such as nitrile.

• Body Protection: A laboratory coat and closed-toe shoes.

All handling of the compound, especially in its solid, powdered form, should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation. An emergency eyewash station and safety shower must be readily accessible.

Part 2: Waste Characterization - A Regulatory Imperative

The U.S. Environmental Protection Agency (EPA), under the Resource Conservation and Recovery Act (RCRA), mandates that any generator of chemical waste is responsible for determining if that waste is hazardous.[4][5] This determination is based on four key characteristics: Ignitability, Corrosivity, Reactivity, and Toxicity.[6][7][8]

Table 1: RCRA Hazardous Waste Characterization for 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine

Characteristic	RCRA Code	Analysis for 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine	Classification
Ignitability	D001	The compound is a solid with no known flashpoint. It is not an oxidizer.	Not Ignitable
Corrosivity	D002	The compound is not an acid or a base and is not expected to have a pH ≤ 2 or ≥ 12.5 in solution.	Not Corrosive
Reactivity	D003	The compound is stable under normal conditions and is not known to be water-reactive or explosive.	Not Reactive
Toxicity	D004-D043	Specific toxicological data (e.g., LD50) required for the Toxicity Characteristic Leaching Procedure (TCLP) is unavailable. However, due to its bioactive nature and the known toxicity of some thiadiazole analogues, a conservative approach is mandated.	Presumed Hazardous

Given the lack of definitive toxicity data, the precautionary principle dictates that 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine waste must be treated as hazardous. This ensures the highest level of safety and regulatory compliance.

Part 3: Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of this compound.

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe laboratory waste management.

• Solid Waste: All solid 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine, along with any contaminated materials such as weighing papers, gloves, and spill cleanup debris, must be collected as hazardous solid organic waste .

• Liquid Waste: Any solutions containing the compound, as well as solvent rinses of contaminated glassware, must be collected as hazardous liquid organic waste .

• Incompatible Materials: This waste stream must be kept separate from other chemical wastes, particularly strong oxidizing agents and acids, to prevent any unforeseen reactions.[9][10]

Step 2: Waste Containment and Labeling

• Containers: Use only containers that are in good condition, compatible with the chemical waste, and have a secure, tight-fitting lid.[11] For liquid waste, ensure the container has at least 10% headspace to allow for vapor expansion.

• Labeling: All waste containers must be clearly and accurately labeled. The label must include:

  • The words "Hazardous Waste ".[3][12]

  • The full chemical name: "5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine ".

  • The approximate concentration and quantity of the waste.

  • An indication of the hazards (e.g., "Toxic," "Irritant").

  • The date when waste was first added to the container (accumulation start date).

Step 3: On-Site Accumulation

• Waste must be stored in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of laboratory personnel.[9][13]

• The SAA must be a secondary containment system (e.g., a tray or bin) to prevent spills from spreading.

• Follow your institution's and local regulations regarding the maximum volume of waste and the maximum time it can be stored in an SAA before being moved to a central accumulation area.

Step 4: Final Disposal

• Never dispose of 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine down the sanitary sewer or in the regular trash.[11][14] This is a violation of environmental regulations and poses a significant risk to aquatic life and the wider ecosystem.

• Disposal must be conducted through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste management contractor.[5]

• Ensure that all required documentation for the waste pickup is completed accurately.

The logical flow for the disposal decision-making process is illustrated in the diagram below.

Caption: Disposal decision workflow for the subject compound.

Part 4: Spill Management

In the event of a spill, immediate and appropriate action is critical.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills of the solid material, carefully sweep it up using non-sparking tools and place it in a labeled hazardous waste container. Avoid creating dust. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill, then collect the absorbed material into a hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS department in accordance with your institution's policies.

By adhering to these rigorous, evidence-based protocols, you contribute to a culture of safety and environmental stewardship, ensuring that our pursuit of scientific advancement does not come at the cost of our planet's health or the well-being of our communities.

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